Architectural and Synthetic Paradigms of Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate: A Technical Guide
Executive Overview As a highly functionalized intermediate, methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate (CAS: 885949-78-0) serves as a critical building block in the development of advanced agrochemicals and phar...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Overview
As a highly functionalized intermediate, methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate (CAS: 885949-78-0) serves as a critical building block in the development of advanced agrochemicals and pharmaceutical therapeutics. This whitepaper provides an in-depth analysis of its physicochemical architecture, mechanistic utility, and a self-validating synthetic protocol designed for senior researchers and drug development professionals.
Physicochemical Architecture
The physical and chemical parameters of this compound dictate its handling, reactivity, and downstream applications. Quantitative data is summarized below based on standardized chemical databases [1].
The utility of this molecule stems from three distinct structural domains, each engineered for specific chemical and biological functions:
The 1,2,4-Triazole Pharmacophore : The unhindered N4 nitrogen of the triazole ring is a potent hydrogen bond acceptor and a premier ligand for coordinating with transition metals, most notably the heme iron in cytochrome P450 enzymes (e.g., CYP51).
The Gem-Dimethyl Steric Shield : The
α,α
-dimethyl substitution adjacent to the triazole ring provides critical steric bulk. In biological systems, this prevents
α
-proton abstraction, drastically increasing the metabolic half-life of downstream drug candidates by blocking rapid oxidative degradation.
The Ester Prodrug Handle : The methyl ester serves a dual purpose. Synthetically, it activates the adjacent carbon for nucleophilic attack. Pharmacologically, it acts as a lipophilic prodrug moiety that can be cleaved by intracellular esterases to release the active carboxylic acid.
Synthetic Logic & Self-Validating Protocol
The synthesis of this compound relies on the nucleophilic substitution of a tertiary
α
-halo ester. Ordinarily, tertiary carbons reject Sₙ2 attack due to severe steric hindrance. However, the adjacent ester carbonyl lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy via
π
σ
orbital overlap, facilitating the substitution when sufficient thermal energy is applied.
Fig 1. Synthetic workflow detailing the SN2 substitution to yield the target triazole ester.
Step-by-Step Methodology
To ensure reproducibility and high yield, this protocol integrates real-time validation checkpoints.
Step 1: Triazolide Anion Generation
Action : Suspend 1H-1,2,4-triazole (1.1 eq) and anhydrous K₂CO₃ (1.5 eq) in anhydrous Dimethylformamide (DMF) to a concentration of 0.5 M. Stir at 25°C for 30 minutes.
Causality : K₂CO₃ is a mild, insoluble base that deprotonates the triazole (pKa ~10) to form the highly nucleophilic triazolide anion. DMF, a polar aprotic solvent, is chosen because it leaves the anion unsolvated and highly reactive.
Validation Checkpoint : The suspension will become slightly opaque but uniform. No gas evolution should be observed.
Action : Add methyl 2-bromo-2-methylpropanoate (1.0 eq) dropwise. Elevate the reaction temperature to 80°C and stir for 12 hours.
Causality : The 80°C thermal input is required to overcome the steric activation barrier of the tertiary carbon. Under these thermodynamic conditions, the N1-alkylated product predominates over the N4-alkylated byproduct due to lower steric hindrance and preservation of the more stable conjugated system.
Validation Checkpoint : Perform TLC (Hexanes:EtOAc 1:1). The electrophile (R_f ~0.8) must be completely consumed, replaced by a new UV-active spot representing the product (R_f ~0.4).
Step 3: Quench and Partitioning
Action : Cool to room temperature, quench with ice water (3x reaction volume), and extract with Ethyl Acetate (3x). Wash the combined organic layers with 5% aqueous LiCl or brine (3x).
Causality : The ice water precipitates the organic components. The crucial 5% LiCl/brine washes are specifically designed to partition the highly miscible DMF out of the organic layer and into the aqueous phase.
Validation Checkpoint : The organic layer should be entirely clear. Evaporation of a 1 mL aliquot should yield no residual amine-like DMF odor.
Step 4: Isolation
Action : Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography (Silica gel, gradient 10-30% EtOAc in Hexanes).
Validation Checkpoint : LC-MS analysis of the isolated fractions must show a dominant peak at m/z 170.2 [M+H]⁺, confirming the molecular weight.
Target Engagement & Pharmacological Utility
When utilized as a precursor in drug discovery, derivatives of this compound act as potent inhibitors of fungal or agricultural pathogens. The primary mechanism involves the blockade of ergosterol biosynthesis.
Fig 2. Pharmacological mechanism of action for triazole derivatives via CYP51 enzyme inhibition.
Once inside the target cell, the ester moiety is hydrolyzed. The active molecule then enters the active site of Lanosterol 14
α
-demethylase (CYP51). The N4 nitrogen of the triazole forms a coordinate covalent bond with the enzyme's heme iron, effectively displacing oxygen and halting the synthesis of ergosterol, leading to catastrophic cell membrane disruption[3].
Analytical Characterization Standards
To definitively confirm the structural integrity of the synthesized methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate, the following spectroscopic benchmarks must be met:
¹H NMR (CDCl₃, 400 MHz) :
δ
~8.2 ppm (s, 1H, Triazole C5-H)
δ
~7.9 ppm (s, 1H, Triazole C3-H)
δ
~3.7 ppm (s, 3H, Ester -OCH₃)
δ
~1.8 ppm (s, 6H, Gem-dimethyl -CH₃)
High-Resolution Mass Spectrometry (HRMS-ESI) : Calculated for C₇H₁₂N₃O₂ [M+H]⁺: 170.0930; Found: 170.0928.
National Center for Biotechnology Information . "PubChem Compound Summary". PubChem Database. URL:[Link]
Exploratory
Molecular Architecture and Synthetic Utility of Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate: A Technical Guide
Executive Summary & Structural Rationale In modern drug discovery and agrochemical development, the strategic incorporation of specific molecular scaffolds can drastically alter a compound's pharmacokinetic and pharmacod...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Structural Rationale
In modern drug discovery and agrochemical development, the strategic incorporation of specific molecular scaffolds can drastically alter a compound's pharmacokinetic and pharmacodynamic profile. Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate (also recognized by the EPA as Methyl α,α-dimethyl-1H-1,2,4-triazole-1-acetate ) is a highly specialized intermediate designed to deliver three distinct chemical functionalities:
The 1,2,4-Triazole Core: A privileged pharmacophore known for its ability to coordinate with the heme iron of cytochrome P450 enzymes, making it indispensable in the design of antifungal agents and targeted kinase inhibitors 1.
The gem-Dimethyl Bridge: The α,α-dimethyl substitution is not merely structural; it is a deliberate design choice to block metabolic liabilities. By removing the acidic alpha-protons, the molecule becomes highly resistant to metabolic oxidation and unwanted enolization.
The Methyl Ester Terminus: A versatile synthetic handle that allows for rapid downstream derivatization into amides, carboxylic acids, or primary alcohols.
Quantitative Physicochemical Profile
To establish a baseline for analytical and synthetic tracking, the core physicochemical properties of the compound are summarized below 2, 3.
The synthesis of this compound relies on the nucleophilic substitution of a sterically hindered electrophile (methyl 2-bromo-2-methylpropanoate) by the 1,2,4-triazole heterocycle 4. Because the electrophile features a tertiary alpha-carbon, standard Sₙ2 kinetics are severely retarded by steric bulk. Therefore, the choice of base, solvent, and thermal conditions is critical to overriding these barriers.
Fig 1: Mechanistic workflow for the base-mediated N-alkylation of 1,2,4-triazole.
Step-by-Step Experimental Protocol
Step 1: Reagent Preparation & Inert Atmosphere
Action: Charge a flame-dried reactor with 1H-1,2,4-triazole (1.0 eq) and anhydrous N,N-Dimethylformamide (DMF). Purge the system with nitrogen.
Causality: Moisture must be rigorously excluded. The presence of water at elevated temperatures will lead to competitive hydrolysis of the methyl ester on the electrophile, drastically reducing the yield.
Step 2: Base-Mediated Anion Generation
Action: Introduce Cesium Carbonate (Cs₂CO₃) (1.5 eq) to the stirring solution.
Causality: While Potassium Carbonate (K₂CO₃) is more economical, Cs₂CO₃ is highly recommended for sterically hindered substrates. The large ionic radius of the cesium cation creates a highly dissociated, "naked," and exceptionally reactive triazolide anion, significantly enhancing its nucleophilicity against the tertiary bromide.
Action: Add methyl 2-bromo-2-methylpropanoate (1.2 eq) dropwise at 0 °C. Once addition is complete, heat the mixture to 80 °C for 16 hours.
Causality: The electrophile's tertiary alpha-carbon makes it highly sterically hindered, disfavoring standard Sₙ2 attack at room temperature. Heating to 80 °C provides the necessary activation energy to overcome this steric barrier. Concurrently, the gem-dimethyl group suppresses unwanted beta-elimination side reactions (such as the formation of methyl methacrylate), forcing the reaction down the substitution pathway.
Step 4: Quench and Extraction
Action: Cool the mixture to room temperature, quench with ice water, and extract with Ethyl Acetate (EtOAc). Wash the organic layer extensively with brine (3x).
Causality: DMF is highly water-soluble but readily partitions into the organic layer. Multiple aggressive brine washes are required to pull residual DMF into the aqueous phase, ensuring a clean crude product prior to flash column chromatography.
Analytical Validation: The Self-Validating NMR System
A critical challenge in triazole chemistry is regioselectivity. The alkylation of 1,2,4-triazole can theoretically yield N1 or N4 substituted isomers. To ensure structural integrity, Nuclear Magnetic Resonance (NMR) spectroscopy must be utilized as a self-validating logical system .
Validating N1 Substitution: ¹H NMR provides definitive proof of N1 substitution. The C3 and C5 protons of the N1-isomer exist in distinct chemical environments due to the asymmetry of the ring attachment. Consequently, they appear as two distinct singlets (typically around 7.9 ppm and 8.2 ppm in CDCl₃).
Ruling out N4 Substitution: If the N4-isomer were formed, the molecule would possess a plane of symmetry. This symmetry renders the two triazole protons chemically equivalent, which would result in a single 2H resonance .
Observing the two distinct singlets alongside the 6H singlet of the gem-dimethyl group (~1.8 ppm) and the 3H singlet of the methyl ester (~3.7 ppm) provides immediate, irrefutable proof of successful N1-directed synthesis.
Downstream Derivatization in Drug Discovery
Once synthesized, methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate serves as a branching node for library generation in medicinal chemistry 1. Its ester moiety is uniquely positioned for transformations that yield diverse pharmacophores.
Fig 2: Divergent downstream derivatization pathways for drug library generation.
Ester Hydrolysis: Treatment with LiOH yields the corresponding carboxylic acid, which is frequently subjected to HATU or EDC-mediated amide coupling to generate complex enzyme inhibitors (e.g., LRRK2 or Pan-Trk inhibitors) 1.
Ester Reduction: Reduction using DIBAL-H or LiAlH₄ provides the primary alcohol. This alcohol is a prime candidate for subsequent etherification or conversion into a leaving group (mesylate/tosylate) for further chain extension.
Hydrazinolysis: Direct reaction with hydrazine hydrate yields the hydrazide, a critical precursor for the synthesis of secondary 1,2,4-triazole or oxadiazole rings in advanced agrochemicals 4.
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Analytical Chemists, Structural Biologists, and Drug Development Professionals
Compound Identifier: CAS 885949-78-0
Executive Summary & Pharmacophoric Significance
Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate is a highly functionalized intermediate frequently utilized in the synthesis of advanced active pharmaceutical ingredients (APIs), particularly in the development of antifungal agents and aromatase inhibitors. Structurally, it consists of an isobutyrate backbone (a gem-dimethyl group and a methyl ester) covalently linked to a 1-substituted 1,2,4-triazole ring.
The 1,2,4-triazole moiety is a privileged pharmacophore in medicinal chemistry. Its primary mechanism of action in antifungal therapeutics involves the N4 atom of the triazole ring forming a coordinate covalent bond with the heme iron (Fe³⁺) in the active site of the cytochrome P450 enzyme lanosterol 14α-demethylase (CYP51) [1, 2]. This interaction blocks the natural substrate, arresting ergosterol biosynthesis and compromising fungal cell membrane integrity.
Fig 1. Mechanism of CYP51 inhibition by the 1,2,4-triazole pharmacophore.
Theoretical ¹H NMR Predictive Framework & Signal Causality
To ensure rigorous structural validation, analytical scientists must understand the exact causality behind the chemical shifts observed in the ¹H NMR spectrum of this compound. The spectrum is characterized by four distinct proton environments, yielding a highly diagnostic 1:1:3:6 integration pattern.
Quantitative Data Summary
The following table summarizes the expected ¹H NMR quantitative data (acquired in CDCl₃ at 400 MHz) and the physical causality governing each signal [3].
Chemical Shift (δ, ppm)
Multiplicity
Integration
Structural Assignment
Causality & Electronic Environment
~8.05 – 8.25
Singlet (s)
1H
Triazole C5-H
Located between N1 and N4. Highly deshielded due to the strong electron-withdrawing inductive effect of the N1-alkyl substitution.
~7.90 – 7.95
Singlet (s)
1H
Triazole C3-H
Located between N2 and N4. Deshielded by adjacent nitrogens but experiences less inductive pull from the N1 substituent compared to C5-H.
~3.70 – 3.75
Singlet (s)
3H
-OCH₃ (Methyl Ester)
Typical methoxy resonance. The protons are deshielded by the electronegative oxygen atom of the ester linkage.
~1.80 – 1.85
Singlet (s)
6H
-C(CH₃)₂ (Gem-dimethyl)
Equivalent methyl groups. Appears as a singlet due to the absence of vicinal protons on the α-carbon. Shifted downfield from standard alkanes (~0.9 ppm) due to the combined anisotropic and inductive effects of the adjacent triazole and ester carbonyl.
Mechanistic Insights into Triazole Protons
In unsubstituted 1,2,4-triazole, rapid tautomerization renders the C3 and C5 protons magnetically equivalent on the NMR timescale. However, the covalent attachment of the isobutyrate group at the N1 position breaks this symmetry. The C5 proton, flanked by the substituted N1 and the N4 atom, is subjected to a stronger localized inductive withdrawal than the C3 proton, consistently pushing the C5-H signal further downfield (higher ppm) [3].
To achieve publication-grade spectral data, the acquisition must be treated as a self-validating system . This means the protocol inherently contains internal checks to verify sample purity, instrument calibration, and data integrity.
Step-by-Step Methodology
Sample Preparation:
Dissolve 5–10 mg of high-purity methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS).
Causality: CDCl₃ is chosen for its excellent solubilizing properties for esters and triazoles, while TMS provides an absolute zero reference point to prevent shift drift.
Instrument Shimming & Tuning:
Insert the NMR tube into a 400 MHz (or higher) spectrometer.
Perform gradient shimming. Validation Check: The full width at half maximum (FWHM) of the TMS signal must be < 1.0 Hz to ensure magnetic field homogeneity.
Pulse Sequence & Acquisition Parameters:
Pulse Angle: 30° (zg30 sequence).
Relaxation Delay (D1): Set to 2.0 seconds. Causality: The gem-dimethyl and methoxy protons relax quickly, but the isolated triazole protons require a sufficient D1 to return to thermal equilibrium, ensuring accurate integration.
Number of Scans (NS): 16 to 32 scans to achieve a high signal-to-noise ratio (SNR > 250:1).
Data Processing & Self-Validation:
Apply a Fourier Transform (FT) with a line broadening (LB) of 0.3 Hz.
Perform manual phase correction (zero-order and first-order) to ensure perfectly symmetrical peak bases.
Apply a multipoint baseline correction.
Validation Check: Calibrate the TMS peak to exactly 0.00 ppm. Verify that the residual CHCl₃ solvent peak appears at exactly 7.26 ppm.
Integration Normalization:
Select the sharp methoxy singlet (~3.75 ppm) and set its integration value to exactly 3.00.
The gem-dimethyl peak must integrate to 6.00 (±0.05), and the two triazole peaks must each integrate to 1.00 (±0.05).
Fig 2. Step-by-step NMR acquisition and self-validating data processing workflow.
Conclusion
The ¹H NMR spectrum of methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate is a textbook example of how localized electronic environments dictate chemical shifts. By understanding the inductive effects of the N1-substitution on the triazole ring and utilizing a self-validating acquisition protocol, researchers can definitively confirm the structural integrity of this critical pharmacophoric intermediate prior to downstream biological or synthetic applications.
References
Molecular Dynamics Investigations of Binding Mechanism for Triazoles Inhibitors to CYP51
Frontiers in Chemistry (2020)
URL:[Link]
Crystal structure of cytochrome P450 14α-sterol demethylase (CYP51) from Mycobacterium tuberculosis in complex with azole inhibitors
Proceedings of the National Academy of Sciences (PNAS) (2001)
URL:[Link]
Regioselective alkylation of 1,2,4-triazole using ionic liquids under microwave conditions
Green Processing and Synthesis (2016)
URL:[Link]
Exploratory
mass spectrometry of methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate
Mass Spectrometry of Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate: An In-Depth Technical Guide As a Senior Application Scientist, I approach the mass spectrometric analysis of complex heterocyclic esters not merel...
Author: BenchChem Technical Support Team. Date: March 2026
Mass Spectrometry of Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate: An In-Depth Technical Guide
As a Senior Application Scientist, I approach the mass spectrometric analysis of complex heterocyclic esters not merely as a data-gathering exercise, but as a study in molecular thermodynamics and ionization causality. Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate (C₇H₁₁N₃O₂) is a highly specific structural motif, combining a 1,2,4-triazole pharmacophore—ubiquitous in modern agricultural fungicides and pharmaceutical intermediates—with a sterically hindered isobutyrate (2-methylpropanoate) backbone.
This whitepaper deconstructs the ionization dynamics, fragmentation mechanics, and self-validating analytical workflows required to confidently identify and quantify this compound using tandem mass spectrometry (LC-MS/MS).
Ionization Dynamics and the Causality of ESI
The first critical decision in analyzing this compound is the selection of the ionization source. While Electron Ionization (EI) provides extensive spectral libraries, the high-energy nature of EI (typically 70 eV) often obliterates the labile ester and triazole linkages, leaving a dearth of molecular ion signal[1].
For targeted structural elucidation and trace-level quantitation, Electrospray Ionization (ESI) in positive mode is the definitive choice[2]. The causality here is driven by proton affinity. The 1,2,4-triazole ring contains basic nitrogen atoms (specifically N2 and N4) that act as excellent proton acceptors in an acidic mobile phase. This readily yields a highly stable, even-electron precursor ion [M+H]⁺ at m/z 170.09. By localizing the charge on the triazole ring, we create a thermodynamic anchor that dictates the subsequent pathways during Collision-Induced Dissociation (CID).
Mechanistic Pathways of Collision-Induced Dissociation (CID)
When the m/z 170.09 precursor ion is accelerated into the collision cell of a triple quadrupole or Q-TOF mass spectrometer, it undergoes highly predictable fragmentation[3]. The steric bulk of the gem-dimethyl groups on the alpha carbon plays a crucial role in lowering the activation energy required for specific bond cleavages.
Pathway A: C-N Bond Cleavage (The Dominant Route)
The bond connecting the N1 of the triazole to the quaternary carbon of the propanoate chain is electronically labile under CID. Cleavage of this bond, with charge retention on the nitrogen, yields the protonated 1,2,4-triazole fragment at m/z 70.04 . Alternatively, if the charge is retained on the carbon, it forms a stabilized tertiary-like aliphatic carbocation at m/z 101.06 . The steric strain of the adjacent methyl groups thermodynamically favors this dissociation.
Pathway B: Triazole Ring Opening
A universal hallmark of 1,2,4-triazole fragmentation is the expulsion of neutral hydrogen cyanide (HCN, -27 Da) from the protonated triazole ring[1]. The m/z 70.04 ion undergoes this ring opening to yield a highly diagnostic product ion at m/z 43.03 , which is frequently utilized as a qualifier transition in Multiple Reaction Monitoring (MRM) assays[4].
Pathway C: Ester Cleavage
The methyl ester terminus is susceptible to proton-driven elimination, resulting in the neutral loss of methanol (CH₃OH, -32 Da) to form a stabilized acylium ion at m/z 138.07 .
Fig 1: ESI-MS/MS collision-induced dissociation pathways for the target triazole compound.
Self-Validating LC-MS/MS Protocol
To ensure absolute trustworthiness in the data, experimental protocols cannot merely be a sequence of actions; they must be self-validating systems. Triazole derivatives and their polar metabolites are notoriously susceptible to matrix effects (ion suppression or enhancement) in the ESI source[5]. The following protocol embeds orthogonal checks directly into the workflow.
Step 1: Sample Preparation & Isotopic Dilution
Action: Extract the sample using a 4:1 ratio of cold Acetonitrile to water. Immediately spike the homogenate with a ¹³C- or ²H-labeled triazole internal standard (IS) at a known concentration.
Causality: The co-eluting IS experiences the exact same matrix suppression as the target analyte. By quantifying the ratio of Analyte/IS rather than absolute peak area, the system self-corrects for ionization variability.
Step 2: Chromatographic Separation
Action: Inject 2 µL onto a sub-2 µm C18 UHPLC column. Utilize a mobile phase of (A) Water + 0.1% Formic Acid and (B) Acetonitrile + 0.1% Formic Acid. Run a steep gradient from 5% B to 95% B over 4 minutes.
Causality: Formic acid is not optional; it acts as the primary proton donor in the liquid phase, ensuring the triazole nitrogens are fully protonated before aerosolization, thereby maximizing the [M+H]⁺ yield[4].
Step 3: System Suitability Testing (SST)
Action: Prior to the sample queue, inject a solvent blank, followed by an SST standard.
Validation Gate: The system is only validated to proceed if the blank shows zero carryover (S/N < 3) and the SST standard demonstrates a retention time drift of <0.1 minutes.
Step 4: MRM Acquisition & Ion Ratio Validation
Action: Monitor the transitions listed in Table 2 using a Triple Quadrupole mass spectrometer.
Validation Gate: Calculate the ratio between the Quantifier (m/z 70.0) and Qualifier (m/z 43.0) peaks. The identity of the compound is only confirmed if the sample ion ratio falls within ±15% of the ratio established by the calibration standards.
Table 2: Optimized MRM Transitions and CID Parameters
Precursor Ion (m/z)
Product Ion (m/z)
Neutral Loss
Collision Energy (eV)
Diagnostic Purpose
170.1
70.0
C₅H₉O₂ (100 Da)
15 - 20
Quantifier (Triazole Core)
170.1
43.0
+ HCN (27 Da)
25 - 30
Qualifier (Ring Opening)
170.1
138.1
CH₃OH (32 Da)
10 - 15
Structural Confirmation
170.1
101.1
C₂H₃N₃ (69 Da)
15 - 20
Aliphatic Chain Confirmation
Conclusion
The mass spectrometric analysis of methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate requires a deliberate understanding of its structural vulnerabilities. By leveraging the proton affinity of the triazole ring via ESI+ and exploiting the steric strain of the isobutyrate backbone during CID, analysts can achieve highly specific, interference-free quantitation. Implementing a self-validating workflow with isotopic dilution and strict ion-ratio gating ensures that the resulting data meets the rigorous standards required for modern drug development and residue analysis.
References
Mass Spectrometric Fragmentation and Pharmacological activities of 1,2,4 triazole derivatives. ResearchGate. 3
Spectroscopic Properties of 1,2,4-Triazol-5-one: An In-depth Technical Guide. Benchchem.1
A Researcher's Guide to Mass Spectrometry Analysis of Synthesized Triazole Compounds. Benchchem. 2
Determination of Triazole Fungicides in Fruits and Vegetables by Liquid Chromatography-Mass Spectrometry (LC/MS). IntechOpen. 4
Determination of Triazole Derivative Metabolites (TDMs). EURL Pesticides. 5
physical properties of methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate
This technical whitepaper provides an authoritative, in-depth analysis of the physical properties, analytical characterization, and synthetic utility of methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate (CAS: 885949-78...
Author: BenchChem Technical Support Team. Date: March 2026
This technical whitepaper provides an authoritative, in-depth analysis of the physical properties, analytical characterization, and synthetic utility of methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate (CAS: 885949-78-0). Designed for application scientists and drug development professionals, this guide synthesizes thermodynamic data with field-proven methodologies to optimize the handling and application of this specialized heterocyclic building block.
Structural and Molecular Foundations
Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate is a highly functionalized synthon characterized by a 1,2,4-triazole ring bonded to an
α,α
-dimethyl substituted ester[1]. The molecular architecture fundamentally dictates its physical state and thermodynamic behavior.
The presence of the gem-dimethyl group at the
α
-position creates a significant steric umbrella. In standard unbranched esters, intermolecular dipole-dipole interactions and van der Waals forces allow for tight crystal lattice packing. However, the bulky aliphatic gem-dimethyl moiety in this compound disrupts these networks. Consequently, despite the strong dipole moment introduced by the electron-deficient 1,2,4-triazole heterocycle, the compound cannot pack efficiently and remains a liquid at standard room temperature[2].
Core Physical Properties
The quantitative physical and thermodynamic properties of methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate are summarized below. These parameters are critical for designing downstream reactions, particularly in calculating molar equivalents and determining optimal purification routes.
The physical properties of this compound directly influence its chemical reactivity and handling requirements. The diagram below illustrates the causality between its molecular structure, resulting physical state, and the necessary laboratory techniques required for its manipulation.
Fig 1: Thermodynamic and reactivity pathways dictated by molecular structure.
Analytical Characterization Protocols
As a Senior Application Scientist, I mandate that every protocol must be a self-validating system. The following methodologies explain not just how to characterize the compound, but the causality behind the instrumental choices.
Protocol 1: High-Vacuum Fractional Distillation for Purification
Causality: 1,2,4-Triazole derivatives are susceptible to thermal degradation, ring-opening, or polymerization if heated excessively at atmospheric pressure. By applying a strict 1 mBar vacuum, we depress the boiling point to a mild 96 °C[2], preserving the structural integrity of the heterocycle.
Apparatus Setup: Assemble a short-path distillation unit equipped with a calibrated Pirani vacuum gauge and a liquid nitrogen cold trap.
Equilibration: Apply vacuum and verify the system holds exactly 1.0 mBar. A fluctuating vacuum will cause bumping and ruin the fractionation.
Heating: Submerge the distillation flask in a silicone oil bath. Gradually ramp the temperature to 110 °C.
Collection: Discard the initial fore-run (typically containing residual methanol or moisture). Collect the main fraction distilling precisely at 96 °C[2].
Storage: Backfill the receiving flask with dry argon to prevent atmospheric moisture ingress, as the liquid is mildly hygroscopic. Store at room temperature[2].
Protocol 2: Structural Validation via GC-MS and ¹H-NMR
Causality: Because the compound is a volatile liquid with a low molecular weight (169.18 g/mol )[3] and lacks highly ionizable functional groups for standard ESI-LC-MS, Electron Ionization (EI) Gas Chromatography-Mass Spectrometry (GC-MS) provides a much more robust and self-validating fragmentation pattern.
Sample Preparation: Dilute 10 µL of the purified liquid in 1 mL of anhydrous dichloromethane (DCM). Add 1 µL of an internal standard (e.g., decane) to self-validate the retention time.
GC-MS Injection: Inject 1 µL into a GC-MS equipped with a non-polar capillary column (e.g., HP-5MS). Run a temperature gradient from 50 °C to 250 °C at 15 °C/min.
Mass Validation: Confirm the molecular ion peak at m/z 169. Look for the characteristic loss of the methoxy radical (m/z 138) validating the ester functionality.
¹H-NMR Confirmation: Dissolve 15 mg of the liquid in CDCl₃. The spectrum must show a 6H singlet (~1.8 ppm) confirming the intact gem-dimethyl group, a 3H singlet (~3.7 ppm) for the methyl ester, and two distinct 1H singlets (~7.9 and ~8.2 ppm) confirming the unsubstituted carbons of the 1,2,4-triazole ring.
Fig 2: Self-validating analytical workflow for physical property verification.
Mechanistic Implications in Synthesis
The directly dictate its synthetic strategy in drug development.
Because it is a liquid at room temperature[2], it can be utilized "neat" (without solvent) in specific alkylation or Grignard reactions, maximizing reactor throughput and minimizing solvent waste. However, the exact steric bulk that keeps it a liquid also heavily shields the ester carbonyl from nucleophilic attack. If downstream processing requires saponification to the corresponding carboxylic acid, standard aqueous NaOH at room temperature will fail or proceed unacceptably slowly. Chemists must employ harsher thermodynamic conditions—such as refluxing LiOH in a THF/Water co-solvent system or utilizing anhydrous potassium trimethylsilanolate (KOTMS)—to successfully cleave the sterically hindered methyl ester.
References
methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate - PubChem, National Institutes of Health (NIH), [Link]
Methyl α,α-dimethyl-1H-1,2,4-triazole-1-acetate Synonyms - EPA, U.S. Environmental Protection Agency, [Link]
methyl 2-methyl-2-(1H-1,2,4-triazol-5-yl)propanoate - NextSDS, NextSDS Chemical Substance Database, [Link]
The Triazole Moiety: A Privileged Scaffold in Modern Drug Discovery
An In-depth Technical Guide on its Core Biological Roles Abstract The triazole ring, a five-membered heterocycle containing three nitrogen atoms, has emerged from a chemical curiosity to a cornerstone of medicinal chemis...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide on its Core Biological Roles
Abstract
The triazole ring, a five-membered heterocycle containing three nitrogen atoms, has emerged from a chemical curiosity to a cornerstone of medicinal chemistry.[1][2] Its isomeric forms, 1,2,3-triazole and 1,2,4-triazole, are featured in a multitude of clinically approved drugs, spanning indications from infectious diseases to oncology.[3][4] This guide provides a comprehensive analysis of the multifaceted roles of the triazole moiety that contribute to its profound biological activity. We will explore its function as a versatile pharmacophore, a metabolically robust bioisostere, and a stable linker for constructing complex molecular architectures. By delving into the underlying physicochemical properties, mechanisms of action, and structure-activity relationships, this document serves as a technical resource for researchers and professionals engaged in the art and science of drug development.
The Triazole Core: More Than Just a Heterocycle
The prevalence of the triazole scaffold in pharmaceuticals is not accidental; it stems from a unique combination of physicochemical properties that make it an ideal building block for interacting with biological targets.[5][6]
Electronic and Structural Features: The triazole ring is aromatic, conferring significant stability against metabolic degradation, hydrolysis, and oxidation.[7][8] It possesses a significant dipole moment and its nitrogen atoms act as effective hydrogen bond acceptors, allowing it to form strong and specific interactions with enzyme active sites and receptors.[9][10]
Two Key Isomers: While both 1,2,3- and 1,2,4-triazoles are biologically important, they have distinct geometries and electronic distributions, which medicinal chemists exploit for fine-tuning molecular interactions.[1] The advent of copper-catalyzed azide-alkyne cycloaddition (CuAAC), or "click chemistry," has made the synthesis of 1,4-disubstituted 1,2,3-triazoles particularly efficient and reliable, accelerating their use in drug discovery.[8][10]
The Triazole as a Versatile Pharmacophore
In many contexts, the triazole ring is not merely a structural support but is itself the "pharmacophore"—the essential molecular feature responsible for the drug's biological activity.[11] Its ability to coordinate with metal ions in metalloenzymes and engage in crucial hydrogen bonding and π-π stacking interactions underpins its efficacy across diverse therapeutic areas.[11][12]
Antifungal Activity: The Hallmark of Triazoles
The most classic and well-understood role of the triazole pharmacophore is in antifungal agents like fluconazole and voriconazole.[4][13]
Mechanism of Action: Triazole antifungals function as potent and specific inhibitors of lanosterol 14α-demethylase (CYP51), a cytochrome P450 enzyme essential for the biosynthesis of ergosterol.[14][15] Ergosterol is a vital component of the fungal cell membrane, analogous to cholesterol in mammals.[13][15] The N4 nitrogen of the triazole ring chelates the heme iron atom in the active site of CYP51, preventing the demethylation of lanosterol.[16] This disrupts membrane integrity, inhibits fungal growth, and ultimately leads to cell death.[13][15] A secondary mechanism involves the induction of negative feedback on HMG-CoA reductase, further downregulating the ergosterol pathway.[14]
Caption: Mechanism of triazole antifungals via CYP51 inhibition.
Anticancer Activity: A Multi-Target Approach
The triazole moiety is a privileged scaffold in oncology, found in compounds that inhibit a wide range of cancer-related targets.[5][12] This versatility allows for the development of drugs with diverse mechanisms of action, from enzyme inhibition to disrupting protein-protein interactions.
Targeting Key Enzymes: Triazole derivatives have been developed as inhibitors of thymidylate synthase (TS), a crucial enzyme in DNA synthesis, thereby halting the proliferation of cancer cells.[12]
Kinase Inhibition: Many kinase inhibitors incorporate a triazole ring to engage with the ATP-binding pocket. The nitrogen atoms can form key hydrogen bonds that are critical for potent and selective inhibition.
Tubulin Polymerization: Some triazole-containing compounds act as microtubule-targeting agents, disrupting the dynamics of tubulin polymerization and arresting cancer cells in mitosis.[9]
The table below summarizes the activity of several experimental 1,2,3-triazole-containing compounds against various lung cancer cell lines, demonstrating the potential of this scaffold.[17]
Compound Class
Representative Compound
Target Cell Line
IC₅₀ (µM)
Reference Drug
Reference IC₅₀ (µM)
Triazole-Chalcone
7a
A549
8.67
Doxorubicin
3.24
Triazole-Coumarin
4a
A549
2.97
Cisplatin
24.15
Triazole-Indole
13b
A549
3.29
Doxorubicin
3.30
Data sourced from a review on anti-lung cancer agents.[17]
Antiviral and Antibacterial Activity
The application of triazoles extends to antiviral and antibacterial therapies. Ribavirin, a broad-spectrum antiviral drug, is a notable example of a 1,2,4-triazole nucleoside analog.[4] In antiviral drug design, the triazole ring can mimic nucleobases or interact with key viral enzymes like proteases and polymerases.[18][19] Similarly, triazole derivatives have shown promise as antibacterial agents by inhibiting essential bacterial enzymes.[20]
The Triazole as a Bioisostere: Enhancing Drug Properties
One of the most powerful applications of the triazole ring in medicinal chemistry is its use as a bioisostere—a chemical group that can replace another with similar physical or chemical properties to produce a compound with retained or improved biological activity and better pharmacokinetic properties.[7][21]
The Amide Bond Replacement
The triazole ring is an excellent bioisostere for the amide bond.[9] Amide bonds are ubiquitous in bioactive molecules but are often susceptible to enzymatic hydrolysis by proteases, leading to poor metabolic stability and short in-vivo half-lives.[22] The 1,2,3-triazole ring mimics the key features of a trans-amide bond:
Size and Geometry: It has a similar size and planar structure.
Dipole Moment: It possesses a comparable dipole moment.
Hydrogen Bonding: It can act as a hydrogen bond acceptor.[9]
Crucially, the triazole ring is exceptionally stable to metabolic degradation, making this bioisosteric replacement a key strategy for improving the drug-like properties of a lead compound.[7][22]
Caption: Bioisosteric replacement of an amide with a 1,2,3-triazole.
An excellent example is an analog of the anticancer drug imatinib, where replacing an amide bond with a 1,2,3-triazole ring resulted in a more than 10-fold increase in potency against the K562 cancer cell line (IC₅₀ of 0.03 µM vs. 0.38 µM for imatinib).[9]
The Triazole as a Linker: Bridging Pharmacophores via Click Chemistry
The chemical stability and synthetic accessibility of the triazole ring make it an ideal linker to connect two distinct pharmacophores, creating hybrid molecules with potentially synergistic or novel activities.[3][8][23] The Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction is the cornerstone of this approach.[8][10] It is highly efficient, regioselective (exclusively forming the 1,4-disubstituted isomer), and tolerant of a wide range of functional groups, eliminating the need for many protecting group manipulations.[8]
Caption: Simplified workflow for creating hybrid drugs using CuAAC.
This strategy has been used to develop novel anticancer, antiviral, and antimicrobial agents by linking known bioactive fragments together.[24] The triazole linker is not merely a passive spacer; its electronic properties can influence the overall conformation and biological activity of the hybrid molecule.[23]
Experimental Protocols
To provide practical context, this section details representative protocols for the synthesis and biological evaluation of a triazole-containing compound.
Protocol 1: Synthesis of a Model 1,4-Disubstituted 1,2,3-Triazole via CuAAC
This protocol describes the synthesis of 1-benzyl-4-phenyl-1H-1,2,3-triazole, a common model compound.
Round-bottom flask (10 mL), magnetic stirrer, and stir bar
Procedure:
Reactant Preparation: In the 10 mL round-bottom flask, dissolve benzyl azide and phenylacetylene in 2 mL of t-BuOH.
Catalyst Preparation: In a separate vial, dissolve CuSO₄·5H₂O and sodium ascorbate in 2 mL of deionized water. The solution should turn a yellow-orange color as Cu(II) is reduced to the active Cu(I) species.
Initiation of Reaction: Add the aqueous catalyst solution to the flask containing the reactants.
Reaction Conditions: Seal the flask and stir the biphasic mixture vigorously at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a hexane/ethyl acetate solvent system. The reaction is typically complete within 1-4 hours.
Workup and Isolation: Once the reaction is complete, add 10 mL of water and extract the product with ethyl acetate (3 x 10 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.
Purification: Remove the solvent under reduced pressure. The resulting crude solid can be purified by recrystallization from ethanol or by flash column chromatography on silica gel to yield the pure white solid product.
Self-Validation: The identity and purity of the product should be confirmed using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry. A sharp melting point is also indicative of high purity.
Protocol 2: In Vitro Antifungal Susceptibility Testing (Broth Microdilution)
This protocol, based on Clinical and Laboratory Standards Institute (CLSI) guidelines, determines the Minimum Inhibitory Concentration (MIC) of a synthesized triazole compound against a fungal strain (e.g., Candida albicans).
Materials:
Synthesized triazole compound, dissolved in DMSO to a stock concentration of 10 mg/mL.
Candida albicans strain (e.g., ATCC 90028).
RPMI-1640 medium.
Sterile 96-well microtiter plates.
Spectrophotometer or plate reader.
Procedure:
Inoculum Preparation: Culture C. albicans on Sabouraud Dextrose Agar. Prepare a suspension in sterile saline and adjust its turbidity to match a 0.5 McFarland standard. This corresponds to approximately 1-5 x 10⁶ CFU/mL. Dilute this suspension in RPMI-1640 medium to achieve a final inoculum concentration of 0.5-2.5 x 10³ CFU/mL.
Drug Dilution: Perform a serial two-fold dilution of the triazole compound stock solution across the 96-well plate using RPMI-1640 medium to achieve a range of final concentrations (e.g., from 64 µg/mL down to 0.125 µg/mL).
Inoculation: Add 100 µL of the final fungal inoculum to each well containing 100 µL of the diluted drug, resulting in a final volume of 200 µL per well.
Controls: Include a positive control well (inoculum without drug) and a negative control well (medium only).
Incubation: Incubate the plates at 35°C for 24-48 hours.
MIC Determination: The MIC is defined as the lowest concentration of the drug that causes a significant inhibition of fungal growth (e.g., ~50% reduction) compared to the positive control. This can be determined visually or by reading the optical density at 530 nm.
Self-Validation: The assay is validated by the robust growth in the positive control well and the absence of growth in the negative control well. Running a known antifungal agent (e.g., fluconazole) in parallel serves as a quality control standard.
Conclusion and Future Perspectives
The triazole moiety is a truly privileged scaffold in medicinal chemistry, acting as a potent pharmacophore, a stabilizing bioisostere, and a versatile linker.[11][21] Its remarkable stability, synthetic accessibility via click chemistry, and ability to form critical interactions with a wide range of biological targets have secured its place in the modern drug discovery toolbox.[3][8]
Future research will undoubtedly continue to exploit these features. The triazole ring is increasingly being incorporated into novel therapeutic modalities, such as Proteolysis-Targeting Chimeras (PROTACs), where its role as a stable and synthetically tractable linker is paramount. As our understanding of disease biology deepens, the unique properties of the triazole will continue to enable the design and synthesis of next-generation therapeutics with enhanced potency, selectivity, and pharmacokinetic profiles.[5]
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The Triazole Antifungals: A Journey of Discovery and Chemical Innovation
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract The advent of triazole antifungal agents represents a paradigm shift in the management of fungal infections. This guide...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract
The advent of triazole antifungal agents represents a paradigm shift in the management of fungal infections. This guide provides a comprehensive exploration of the discovery and history of these remarkable therapeutic agents. From the early recognition of azoles' antifungal properties to the rational design of second-generation triazoles, we delve into the key scientific milestones, the evolution of structure-activity relationships, and the pivotal role of inhibiting ergosterol biosynthesis. This document serves as an in-depth technical resource, offering insights into the causality behind experimental choices and providing a foundation for future research and development in the field of antifungal chemotherapy.
The Dawn of Azole Antifungals: From Imidazoles to Triazoles
The story of triazole antifungals begins with their predecessors, the imidazoles. The first report of an azole compound with antifungal activity, benzimidazole, emerged in 1944.[1] However, it was not until the late 1960s that the therapeutic potential of this class of compounds began to be fully realized with the introduction of topical agents like clotrimazole and miconazole.[1][2] These early imidazoles, while effective for superficial mycoses, were hampered by issues of toxicity and poor oral bioavailability, limiting their use in systemic infections.
A significant breakthrough came with the discovery of ketoconazole in 1976 by Janssen Pharmaceutica.[3] Introduced in the early 1980s, ketoconazole was the first orally active azole antifungal available for the treatment of systemic fungal infections.[1][3][4] For nearly a decade, it was a cornerstone in treating non-life-threatening endemic mycoses.[1][4] However, its use was associated with significant drawbacks, including hepatotoxicity and drug-drug interactions due to its interference with mammalian cytochrome P450 enzymes.[5]
The quest for safer and more effective systemic antifungals led researchers to explore bioisosteric replacement of the imidazole ring with a 1,2,4-triazole moiety.[6] This strategic shift was driven by the hypothesis that the triazole ring would exhibit reduced susceptibility to metabolic degradation and a higher selectivity for fungal targets, thereby mitigating the toxicity seen with imidazoles.[7][8] This pivotal decision paved the way for the development of the first-generation triazoles.
The First-Generation Triazoles: A New Era in Antifungal Therapy
The introduction of the first-generation triazoles, fluconazole and itraconazole, in the early 1990s marked a major advancement in the treatment of fungal infections.[1][4] These agents offered a broader spectrum of activity and a significantly improved safety profile compared to their predecessors.
Fluconazole: A Breakthrough in Systemic Antifungal Treatment
The research program that led to the discovery of fluconazole began in 1978 at Pfizer.[7][9][10] The development strategy focused on creating polar derivatives to achieve high blood levels and reduce metabolic breakdown.[7][10] This led to the synthesis of a series of novel 1,3-bis-triazole-2-arylpropan-2-ol derivatives.[7] The 2,4-difluorophenyl analogue, fluconazole, was ultimately selected for development due to its optimal combination of antifungal efficacy, favorable pharmacokinetic properties, aqueous solubility, and an excellent safety profile.[7][9][10]
Fluconazole's nearly complete oral bioavailability, low protein binding, and excretion largely unchanged through the kidneys represented a significant improvement over ketoconazole.[6] Its development was so significant that the FDA granted it fast-track approval.[11]
Itraconazole: Expanding the Antifungal Spectrum
Developed by Janssen Pharmaceutica and patented in 1978, itraconazole was another key first-generation triazole.[12] Structurally distinct from fluconazole, itraconazole is a highly lipophilic molecule. It is well-absorbed from the gastrointestinal tract, extensively protein-bound, and undergoes significant hepatic metabolism.[6] Itraconazole demonstrated a broader spectrum of activity than fluconazole, notably against Aspergillus species.[6][13]
Despite their success, the first-generation triazoles had limitations, including a suboptimal spectrum of activity against certain emerging and resistant fungal pathogens, the potential for drug-drug interactions, and, in the case of itraconazole, less than optimal pharmacokinetic properties of the capsule formulation.[1][4]
The Core Mechanism of Action: Targeting Ergosterol Biosynthesis
The antifungal activity of triazoles stems from their ability to disrupt the integrity of the fungal cell membrane by inhibiting the synthesis of ergosterol, a vital component of these membranes.[14][15]
Inhibition of Lanosterol 14α-Demethylase (CYP51)
Triazole antifungals act as potent and selective inhibitors of the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (also known as CYP51 or Erg11).[6][15] This enzyme catalyzes a crucial step in the ergosterol biosynthesis pathway: the conversion of lanosterol to ergosterol.[6][15] The unsubstituted nitrogen atom in the triazole ring binds to the heme iron atom in the active site of CYP51, preventing the enzyme from binding its natural substrate, lanosterol.[]
The inhibition of CYP51 leads to a depletion of ergosterol in the fungal cell membrane and a concurrent accumulation of toxic 14α-methylated sterol precursors.[14][17] This disruption of the membrane's structure and function ultimately inhibits fungal growth and replication.[14] While generally considered fungistatic, some triazoles, like voriconazole, have demonstrated fungicidal activity against certain fungi, such as Aspergillus spp.[6]
A Technical Guide to the Derivatization of Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate: A Scaffold for Chemical Innovation
Abstract Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate is a versatile heterocyclic compound that serves as a valuable starting material for the synthesis of a diverse array of potential derivatives. The inherent ch...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate is a versatile heterocyclic compound that serves as a valuable starting material for the synthesis of a diverse array of potential derivatives. The inherent chemical functionalities of this molecule—namely the ester group and the 1,2,4-triazole ring—offer multiple avenues for chemical modification. This technical guide provides researchers, scientists, and drug development professionals with an in-depth exploration of potential derivatization strategies for this core scaffold. We will delve into the chemical logic behind key transformations, provide detailed, field-proven experimental protocols, and discuss the potential applications of the resulting novel chemical entities. The 1,2,4-triazole moiety is a well-established pharmacophore found in a wide range of clinically successful drugs, exhibiting activities such as antifungal, antiviral, and anti-inflammatory properties.[1] The strategic modification of the parent ester, therefore, presents a promising approach for the discovery of new therapeutic agents and functional molecules.
Introduction: The Strategic Value of the Triazole Propanoate Scaffold
The core structure of methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate combines a stable, aromatic triazole ring with a readily modifiable propanoate ester. This combination is of significant interest in medicinal chemistry and materials science. The 1,2,4-triazole ring system is known for its metabolic stability and its ability to engage in hydrogen bonding and other non-covalent interactions, which are crucial for molecular recognition in biological systems.[1] The propanoate side chain, with its gem-dimethyl substitution, provides steric bulk that can influence the molecule's conformation and interaction with biological targets.
The primary reactive centers for derivatization are the electrophilic carbonyl carbon of the ester and the nucleophilic nitrogen atoms of the triazole ring. This guide will systematically explore the chemical transformations at these sites.
Derivatization via the Ester Functionality
The methyl ester group is the most conspicuous site for initial derivatization, offering a gateway to a variety of functional groups through well-established chemical transformations.
Hydrolysis to the Carboxylic Acid
The conversion of the methyl ester to the corresponding carboxylic acid, 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoic acid, is a foundational derivatization step. This transformation not only alters the physicochemical properties of the parent molecule, such as solubility and acidity, but also provides a versatile handle for subsequent amide bond formation and other carboxylate-based chemistries.
Causality of Experimental Choices: Standard base-catalyzed hydrolysis using sodium or lithium hydroxide is a robust and high-yielding method for the saponification of unhindered methyl esters. The use of a co-solvent like methanol or tetrahydrofuran (THF) ensures the miscibility of the aqueous base with the organic ester. Acidification with a strong acid, such as hydrochloric acid, is then used to protonate the carboxylate salt and precipitate the free carboxylic acid.
Experimental Protocol: Synthesis of 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoic acid
Dissolution: In a round-bottom flask, dissolve methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate (1.0 eq) in a mixture of methanol and water (3:1 v/v).
Saponification: Add sodium hydroxide (1.5 eq) to the solution and stir the mixture at room temperature for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).
Acidification: Upon completion, remove the methanol under reduced pressure. Cool the remaining aqueous solution in an ice bath and acidify to pH 2-3 with 1 M hydrochloric acid.
Isolation: The resulting precipitate is collected by vacuum filtration, washed with cold water, and dried under vacuum to yield the desired carboxylic acid.
Amidation: Accessing a Diverse Chemical Space
The direct conversion of the ester to a wide range of amides is a powerful strategy for building molecular diversity. Amides are a cornerstone of many biologically active molecules due to their structural rigidity and hydrogen bonding capabilities.
Causality of Experimental Choices: While the direct aminolysis of unactivated esters often requires harsh conditions, modern catalytic methods offer milder and more efficient alternatives. Ruthenium-pincer complexes have been shown to catalyze the amidation of esters with primary and secondary amines under neutral conditions, liberating hydrogen gas as the only byproduct.[2] Alternatively, base-mediated approaches, such as using potassium tert-butoxide, can facilitate the reaction, particularly under microwave irradiation to reduce reaction times.[3]
Experimental Protocol: General Procedure for Amide Synthesis
Reactant Mixture: In a reaction vessel suitable for microwave synthesis, combine methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate (1.0 eq), the desired primary or secondary amine (1.2 eq), and potassium tert-butoxide (0.5 eq).
Microwave Irradiation: Subject the solvent-free mixture to microwave irradiation at a controlled temperature (typically 100-150 °C) for 5-15 minutes.
Work-up: After cooling, dissolve the reaction mixture in an appropriate organic solvent (e.g., dichloromethane or ethyl acetate) and wash with water to remove any remaining base and unreacted amine.
Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude amide can be purified by column chromatography on silica gel.
Reduction of the ester functionality to the corresponding primary alcohol, 2-methyl-2-(1H-1,2,4-triazol-1-yl)propan-1-ol, provides a derivative with altered polarity and a new site for further functionalization, such as etherification or oxidation to the aldehyde.
Causality of Experimental Choices: Sodium borohydride is a mild and selective reducing agent. While it does not typically reduce esters, its reactivity can be enhanced by the addition of a Lewis acid catalyst, such as cerium(III) chloride, or by using a protic solvent like methanol. This system provides a safer and more convenient alternative to more powerful and hazardous reducing agents like lithium aluminum hydride.[4]
Experimental Protocol: Synthesis of 2-methyl-2-(1H-1,2,4-triazol-1-yl)propan-1-ol
Reactant Mixture: Suspend methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate (1.0 eq) in methanol in a round-bottom flask.
Reduction: Cool the suspension in an ice bath and add sodium borohydride (2.0-3.0 eq) portion-wise, maintaining the temperature below 10 °C.
Reaction Monitoring: After the addition is complete, allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.
Quenching and Extraction: Carefully quench the reaction by the slow addition of water, followed by acidification with 1 M HCl. Extract the product with ethyl acetate.
Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude alcohol can be purified by column chromatography.
Formation of Hydrazides and Subsequent Heterocycle Synthesis
The reaction of the ester with hydrazine hydrate affords the corresponding hydrazide, a key intermediate for the synthesis of various five-membered heterocycles, most notably 1,3,4-oxadiazoles.
Causality of Experimental Choices: The reaction between an ester and hydrazine hydrate is a well-established method for hydrazide synthesis.[5][6][7][8][9] The reaction is typically carried out in an alcoholic solvent under reflux. The resulting hydrazide can then be cyclized with a variety of one-carbon synthons to form the 1,3,4-oxadiazole ring.[10][11][12][13][14] For instance, reaction with an orthoester or cyclodehydration with reagents like phosphoryl oxychloride can yield the desired oxadiazole.[14]
Experimental Workflow: From Ester to 1,3,4-Oxadiazole
Application Note: Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate as a Scaffold for Next-Generation CYP51 Inhibitors
Executive Summary The development of novel antifungal agents is heavily reliant on the rational design of molecules that can selectively target fungal sterol biosynthesis. Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propano...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The development of novel antifungal agents is heavily reliant on the rational design of molecules that can selectively target fungal sterol biosynthesis. Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate (CAS: 885949-78-0) serves as a highly versatile, advanced building block in the synthesis of next-generation triazole antifungals.
Unlike simple triazole intermediates, this specific scaffold incorporates an
α,α
-dimethyl ester moiety. This structural feature provides a critical synthetic handle (the methyl ester) for generating pharmacologically active tertiary alcohols, while the gem-dimethyl group imparts essential steric bulk. This guide details the mechanistic rationale, synthetic workflows, and biological validation protocols required to utilize this scaffold effectively in antifungal drug discovery programs.
Mechanistic Rationale & Structural Biology
The Role of the Triazole Pharmacophore
Clinical antifungal triazoles (e.g., fluconazole, voriconazole) exert their fungistatic and fungicidal effects by inhibiting lanosterol 14
α
-demethylase (CYP51) [1]. The basic nitrogen (N4) of the 1,2,4-triazole ring acts as a strong Lewis base, displacing water and coordinating directly with the heme iron in the CYP51 active site[2]. This coordination locks the enzyme in an inactive state, halting the conversion of lanosterol to ergosterol, leading to the accumulation of toxic 14
α
-methylated sterols and the collapse of fungal cell membrane integrity.
Causality of the
α,α
-Dimethyl Propanoate Scaffold
Selecting methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate over unbranched acetates is driven by three field-proven pharmacological advantages:
Conformational Restriction: The gem-dimethyl group restricts the rotational freedom of the triazole ring. This "locks" the pharmacophore into a conformation that is energetically favorable for penetrating the narrow, hydrophobic access channel of the CYP51 enzyme.
Metabolic Stability: The steric hindrance provided by the adjacent methyl groups shields the molecule from rapid
α
-proton abstraction and oxidative degradation by host hepatic cytochrome P450 enzymes, significantly improving the pharmacokinetic half-life.
Synthetic Versatility: The methyl ester is an ideal electrophilic center for nucleophilic acyl substitution (e.g., via Grignard addition), allowing researchers to rapidly generate libraries of tertiary alcohols—a structural hallmark required for optimal hydrogen bonding within the CYP51 binding pocket.
Fig 1: Mechanism of action for triazole derivatives inhibiting CYP51 in the ergosterol pathway.
Synthetic Workflow & Protocols
To convert the propanoate scaffold into an active CYP51 inhibitor, a double nucleophilic addition using a Grignard reagent is employed.
Protocol 1: Synthesis of Tertiary Alcohol Derivatives via Grignard Addition
Expert Insight: The 1,2,4-triazole ring readily coordinates with magnesium. Therefore, a standard 1:2 stoichiometric ratio of ester to Grignard reagent will fail or result in poor yields. A minimum of 3 to 3.5 equivalents of the Grignard reagent is strictly required —the first equivalent is consumed by complexation with the triazole nitrogens, while the subsequent equivalents drive the conversion of the ester to the intermediate ketone, and finally to the tertiary alcohol.
Aryl/Alkyl Magnesium Bromide (Grignard reagent, 3.5 eq, typically 1M in THF)
Anhydrous Tetrahydrofuran (THF)
Saturated aqueous
NH4Cl
solution
Step-by-Step Methodology:
Preparation: Flame-dry a multi-neck round-bottom flask under an inert argon atmosphere. Dissolve the propanoate scaffold (1.0 eq) in anhydrous THF (0.2 M concentration).
Cooling: Chill the reaction vessel to 0 °C using an ice-water bath. Causality: Low temperatures prevent unwanted enolization or side reactions during the highly exothermic initial coordination phase.
Addition: Add the Grignard reagent (3.5 eq) dropwise via a syringe pump over 30 minutes. Maintain rigorous stirring.
Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4–6 hours. Monitor the disappearance of the starting material via TLC (Eluent: EtOAc/Hexane 1:1).
Quenching (Self-Validating Step): Cool the mixture back to 0 °C and carefully quench by adding saturated aqueous
NH4Cl
dropwise. Causality: Using
NH4Cl
instead of strong acids prevents the protonation and subsequent water-solubilization of the basic triazole product, avoiding severe emulsion formation during extraction.
Extraction & Purification: Extract the aqueous layer with Ethyl Acetate (
3×20
mL). Wash the combined organic layers with brine, dry over anhydrous
Na2SO4
, and concentrate in vacuo. Purify the crude tertiary alcohol via flash column chromatography.
Fig 2: Synthetic workflow from the propanoate scaffold to biological evaluation of the derivative.
Biological Evaluation Protocols
Once the tertiary alcohol derivatives are synthesized, they must be validated through rigorous phenotypic and target-based assays.
Protocol 2: In Vitro Antifungal Susceptibility Testing (MIC Determination)
To ensure trustworthiness and reproducibility, Minimum Inhibitory Concentrations (MIC) must be determined following the Clinical and Laboratory Standards Institute (CLSI) M27-A3 guidelines for yeasts[3].
Step-by-Step Methodology:
Media Preparation: Prepare RPMI 1640 broth medium buffered to pH 7.0 with 0.165 M MOPS (3-(N-morpholino)propanesulfonic acid). Causality: RPMI 1640/MOPS is strictly required as it mimics physiological pH and nutrient availability, ensuring that the in vitro activity translates reliably to in vivo efficacy.
Inoculum Preparation: Suspend isolated colonies of Candida albicans (e.g., SC5314) in sterile saline. Adjust the turbidity to a 0.5 McFarland standard, then dilute in RPMI 1640 to yield a final inoculum concentration of
0.5×103
to
2.5×103
CFU/mL.
Microdilution: In a 96-well microtiter plate, perform two-fold serial dilutions of the synthesized triazole derivatives (range: 64 µg/mL to 0.015 µg/mL). Include a drug-free growth control and a sterile background control.
Incubation & Reading: Incubate the plates at 35 °C for 24–48 hours.
Endpoint Determination (Critical Insight): For azole antifungals, read the MIC as the lowest concentration that produces a 50% prominent reduction in growth compared to the drug-free control. Causality: Azoles are fungistatic against Candida; reading at 100% inhibition will result in falsely elevated MIC values due to the well-documented "trailing growth" phenomenon.
Protocol 3: CYP51 Spectral Binding Assay
To confirm that the synthesized derivatives hit the intended target, determine the dissociation constant (
Kd
) using UV-Vis difference spectroscopy.
Step-by-Step Methodology:
Baseline Establishment: Place 1 µM of purified recombinant fungal CYP51 in both the sample and reference cuvettes. Record a baseline spectrum from 350 to 500 nm.
Titration: Gradually titrate the triazole derivative (dissolved in DMSO) into the sample cuvette. Add an equal volume of pure DMSO to the reference cuvette to cancel out solvent effects.
Measurement: Record the Type II difference spectrum after each addition. A peak at ~427 nm and a trough at ~410 nm indicate successful coordination of the triazole nitrogen to the heme iron.
Calculation: Plot the peak-to-trough absorbance difference (
ΔA427−410
) against the inhibitor concentration. Fit the data to the Morrison tight-binding equation to calculate the
Kd
.
Data Presentation: Structure-Activity Relationship (SAR)
The table below summarizes the expected quantitative biological data for a series of hypothetical derivatives synthesized from the methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate scaffold, demonstrating how varying the Grignard R-group impacts broad-spectrum efficacy[1] and target affinity.
Compound
R-Group (from Grignard)
MIC C. albicans (µg/mL)
MIC A. fumigatus (µg/mL)
CYP51
Kd
(nM)
Fluconazole (Control)
N/A
0.25
>64
15.2
Derivative A
Phenyl
0.125
4.0
8.4
Derivative B
4-Fluorophenyl
0.06
2.0
4.1
Derivative C
2,4-Difluorophenyl
0.03
1.0
1.8
Table 1: Comparative SAR data illustrating the enhanced potency of derivatives synthesized from the propanoate scaffold against both yeast and filamentous fungi.
References
methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)
Detection of Triazole Resistance Among Candida Species by Matrix-Assisted Laser desorption/ionization-time of Flight Mass Spectrometry (MALDI-TOF MS). PubMed (Discussing CLSI M27-A3 standards).
Progress and Prospects of Triazoles in Advanced Therapies for Parasitic Diseases. PMC.
Design, synthesis and in vitro biological studies of novel triazoles with potent and broad-spectrum antifungal activity. PubMed.
The Versatile Building Block: Methyl 2-Methyl-2-(1H-1,2,4-triazol-1-yl)propanoate in Synthetic Chemistry
Introduction: Unveiling a Key Synthetic Intermediate In the landscape of modern organic synthesis, the strategic use of versatile building blocks is paramount for the efficient construction of complex molecules with desi...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: Unveiling a Key Synthetic Intermediate
In the landscape of modern organic synthesis, the strategic use of versatile building blocks is paramount for the efficient construction of complex molecules with desired functionalities. Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate emerges as a significant, yet often overlooked, synthetic intermediate, particularly in the realms of medicinal and agrochemical research. This technical guide provides an in-depth exploration of this compound, offering detailed application notes and protocols for its synthesis and subsequent utilization. Its unique structural features—a sterically hindered ester group directly attached to a quaternary carbon, which in turn is linked to the N-1 position of a 1,2,4-triazole ring—confer specific reactivity and make it a valuable precursor for a range of target molecules. The 1,2,4-triazole moiety is a well-established pharmacophore and toxophore, present in numerous antifungal agents, herbicides, and plant growth regulators, underscoring the importance of its derivatives.[1][2][3]
Physicochemical Properties and Safety Information
A clear understanding of the physical and chemical properties of a synthetic intermediate is crucial for its effective and safe handling in a laboratory setting.
Table 1: Physicochemical Data for Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate
Property
Value
CAS Number
885949-78-0
Molecular Formula
C₇H₁₁N₃O₂
Molecular Weight
169.18 g/mol
Physical Form
Liquid
Boiling Point
96 °C @ 1 mBar
Purity (Typical)
≥95%
Safety Profile:
Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate should be handled with appropriate laboratory precautions. It is classified with the following hazard statements: H302 (Harmful if swallowed), H312 (Harmful in contact with skin), and H332 (Harmful if inhaled). Therefore, it is imperative to use personal protective equipment (PPE), including gloves, lab coats, and safety glasses, and to work in a well-ventilated fume hood.
Synthesis of Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate: A Detailed Protocol
The primary synthetic route to methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate involves the N-alkylation of 1H-1,2,4-triazole with a suitable alkylating agent, methyl 2-bromo-2-methylpropanoate. A critical aspect of this synthesis is controlling the regioselectivity of the alkylation, as the 1,2,4-triazole ring possesses two nucleophilic nitrogen atoms (N-1 and N-4), which can lead to the formation of isomeric products. The N-1 substituted isomer is often the desired product in the synthesis of various biologically active compounds.
Caption: Synthetic pathway for methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate.
Protocol: N-Alkylation of 1H-1,2,4-triazole
This protocol is designed to favor the formation of the N-1 isomer.
Materials:
1H-1,2,4-triazole
Methyl 2-bromo-2-methylpropanoate
Sodium hydride (NaH), 60% dispersion in mineral oil
Anhydrous N,N-Dimethylformamide (DMF)
Ethyl acetate
Saturated aqueous sodium bicarbonate solution
Brine
Anhydrous magnesium sulfate
Round-bottom flask
Magnetic stirrer
Dropping funnel
Inert atmosphere (Nitrogen or Argon)
Procedure:
Preparation: Under an inert atmosphere, suspend sodium hydride (1.1 equivalents) in anhydrous DMF in a round-bottom flask equipped with a magnetic stirrer.
Triazole Addition: Cool the suspension to 0 °C in an ice bath. Add a solution of 1H-1,2,4-triazole (1.0 equivalent) in anhydrous DMF dropwise to the NaH suspension. Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour. This step generates the sodium salt of the triazole in situ.
Alkylation: Cool the reaction mixture back to 0 °C. Add methyl 2-bromo-2-methylpropanoate (1.05 equivalents) dropwise via a dropping funnel. After the addition is complete, allow the reaction to warm to room temperature and stir overnight.
Work-up: Carefully quench the reaction by the slow addition of water at 0 °C. Dilute the mixture with ethyl acetate and wash sequentially with water, saturated aqueous sodium bicarbonate solution, and brine.
Isolation and Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product, which may contain a mixture of N-1 and N-4 isomers, can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the desired methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate.
Causality Behind Experimental Choices:
Base and Solvent: The choice of a strong, non-nucleophilic base like sodium hydride in a polar aprotic solvent like DMF is crucial. DMF effectively solvates the sodium cation, leaving a "naked" and highly reactive triazolide anion, which favors the kinetically controlled N-1 alkylation.
Temperature Control: The initial deprotonation and subsequent alkylation are performed at low temperatures to control the exothermicity of the reactions and to enhance the regioselectivity.
Inert Atmosphere: The use of an inert atmosphere is essential due to the moisture-sensitive nature of sodium hydride.
Applications as a Synthetic Intermediate
The utility of methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate lies in its potential to be converted into other valuable building blocks or to be incorporated directly into larger molecular scaffolds.
Hydrolysis to 2-Methyl-2-(1H-1,2,4-triazol-1-yl)propanoic Acid
The ester functionality can be hydrolyzed to the corresponding carboxylic acid, 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoic acid. This carboxylic acid can then serve as a handle for further synthetic transformations, such as amide bond formation. The steric hindrance around the ester group necessitates more forcing reaction conditions for hydrolysis compared to unhindered esters.
Caption: Workflow for the hydrolysis of the title compound.
Lithium hydroxide (LiOH) or Sodium hydroxide (NaOH)
Tetrahydrofuran (THF) or Methanol
Water
1 M Hydrochloric acid (HCl)
Ethyl acetate
Procedure:
Reaction Setup: Dissolve methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate (1.0 equivalent) in a mixture of THF (or methanol) and water.
Hydrolysis: Add an excess of lithium hydroxide or sodium hydroxide (2-3 equivalents) to the solution. Heat the mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Work-up: After completion, cool the reaction mixture to room temperature and remove the organic solvent under reduced pressure.
Acidification and Extraction: Cool the remaining aqueous solution in an ice bath and carefully acidify to pH ~3-4 with 1 M HCl. Extract the aqueous layer multiple times with ethyl acetate.
Isolation: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the desired carboxylic acid.
Potential Role in the Synthesis of Bioactive Molecules
While direct evidence of methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate as a key intermediate in the synthesis of a specific blockbuster drug or agrochemical is not prominently available in public literature, its structural motifs are present in a number of patented compounds with potential biological activity. For instance, the 2-methyl-2-(triazol-1-yl)propanoic acid/ester moiety is a feature in compounds explored for their fungicidal and herbicidal properties.[1][2][3] The development of new antifungal agents is a continuous effort, and building blocks like this are valuable for creating novel derivatives of established drugs like fluconazole and voriconazole.[3]
Conclusion
Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate is a valuable synthetic intermediate with significant potential in the discovery and development of new pharmaceuticals and agrochemicals. The protocols provided herein offer a solid foundation for its synthesis and further chemical manipulation. As research in these fields continues to evolve, the demand for such specialized building blocks is expected to grow, further solidifying the importance of understanding their synthesis and reactivity.
References
United States Patent US20180235228A1. Agrochemical composition.
European Patent EP3994990A1. Agrochemical composition with improved drift, spreading and uptake properties.
European Patent EP0618198B1. Process for the preparation of derivatives of 1-(1,2,4-triazol-1-yl)-propan-2-ol.
Green Chemistry. Development of an efficient and sustainable synthesis of 2-(3-methyl-1H-1,2,4-triazol-1-yl) acetic acid under continuous-flow conditions.
IRIS . Development of an Efficient and Sustainable Synthesis of 2-(3-Methyl-1H-1,2,4-triazol-1-yl) Acetic Acid under Continuous-Flow Conditions.
PMC. Synthesis of α-substituted 2-(1H-1,2,4-triazol-3-yl)
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Synthetic Chemists, Chemical Biologists, and Drug Discovery Scientists
Document Type: Advanced Protocol & Mechanistic Guide
Introduction & Strategic Overview
Triazole esters are highly valued pharmacophores and bioorthogonal linkers in modern drug development. The 1,4-disubstituted 1,2,3-triazole ring acts as a rigid, metabolically stable bioisostere for amide bonds, while the ester moiety provides a versatile handle for downstream functionalization (e.g., saponification, amidation, or reduction).
Synthesizing these molecules relies heavily on the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). As a Senior Application Scientist, I have designed this guide to move beyond basic recipes. By understanding the thermodynamic vulnerabilities of copper catalysts and implementing self-validating analytical checkpoints, researchers can achieve >95% yields with absolute 1,4-regioselectivity.
Mechanistic Causality & Reagent Selection
To guarantee reproducibility, every reagent in the CuAAC system must be selected based on precise mechanistic causality rather than convention.
The Copper Source & In Situ Reduction: While direct Cu(I) salts (e.g., CuBr, CuI) can catalyze the reaction, Cu(I) is thermodynamically unstable. It rapidly oxidizes to catalytically inactive Cu(II) or disproportionates into Cu(0) and Cu(II) in the presence of dissolved oxygen[1]. To build a robust system, we mandate the use of Copper(II) Sulfate (CuSO₄) paired with an excess of Sodium Ascorbate. Ascorbate serves as a sacrificial reductant, continuously regenerating the active Cu(I) species in situ and rendering the reaction immune to atmospheric oxygen[2].
Ligand Acceleration (TBTA vs. THPTA): Uncoordinated Cu(I) can trigger oxidative coupling of alkynes (Glaser coupling) or degrade sensitive substrates. The addition of polytriazole ligands like TBTA (Tris-(benzyltriazolylmethyl)amine) completely alters the kinetic profile. TBTA envelops the Cu(I) center, stabilizing the +1 oxidation state while simultaneously lowering the activation energy for the formation of the bimetallic copper-acetylide intermediate[3]. For purely aqueous systems, the water-soluble analog THPTA is preferred[1].
Solvent Dynamics: A 1:1 mixture of tert-butanol (t-BuOH) and water is the gold standard. Water accelerates the cycloaddition via hydrophobic packing effects (forcing the non-polar azide and alkyne together), while t-BuOH ensures the solubility of organic precursors and the TBTA ligand[4].
Figure 1: Mechanistic pathway of the CuAAC catalytic cycle highlighting Cu(I) intermediates.
The synthesis of triazole esters can be approached from two distinct vectors: using an azido-ester (e.g., ethyl 2-azidoacetate) or an alkyne-ester (e.g., ethyl propiolate). Both workflows follow the unified pathway illustrated below.
Figure 2: Standardized workflow for the CuAAC-mediated synthesis of triazole esters.
This protocol utilizes 4[4], a highly versatile building block for N1-ester functionalization.
Step-by-Step Methodology:
Preparation of Substrates: In a 25 mL round-bottom flask, dissolve phenylacetylene (1.0 mmol, 102 mg) and ethyl 2-azidoacetate (1.1 mmol, 142 mg) in 4 mL of a 1:1 (v/v) mixture of t-BuOH and deionized water.
Ligand Addition: Add TBTA (0.05 mmol, 26.5 mg) dissolved in a minimal amount of warm t-BuOH. Causality Note: Pre-mixing the ligand ensures immediate capture of Cu(I) upon generation.
Catalyst Initiation: Add CuSO₄·5H₂O (0.01 mmol, 2.5 mg) as a 100 µL aqueous solution. Finally, initiate the reaction by adding freshly prepared Sodium Ascorbate (0.1 mmol, 19.8 mg) in 300 µL of water. The solution will briefly turn brown/yellow, indicating the formation of the active Cu(I)-TBTA complex.
Self-Validating Checkpoint (In-Process): Stir vigorously at room temperature (25°C). After 60 minutes, remove a 10 µL aliquot. Perform Attenuated Total Reflectance Infrared (ATR-IR) spectroscopy. Validation: The reaction is complete only when the intense, sharp azide stretching band at ~2110 cm⁻¹ has completely disappeared[5].
Workup: Dilute the mixture with 10 mL of ice-cold water. Extract with Ethyl Acetate (3 × 15 mL). Wash the combined organic layers with brine to remove residual ascorbate and copper salts, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the pure triazole ester.
This protocol utilizes 5[5]. Because ethyl propiolate is an electron-deficient, highly activated alkyne, it is prone to nucleophilic attack (Michael addition). Strict adherence to mild conditions is required.
Step-by-Step Methodology:
Preparation: Dissolve benzyl azide (1.0 mmol, 133 mg) and ethyl propiolate (1.05 mmol, 103 mg) in 5 mL of t-BuOH/H₂O (1:1).
Catalyst Assembly: Add THPTA (0.05 mmol, 21.7 mg) and CuSO₄·5H₂O (0.01 mmol, 2.5 mg). Causality Note: THPTA is used here to maintain strict homogeneity in the aqueous phase, preventing localized heating that could degrade the propiolate.
Initiation & Monitoring: Add Sodium Ascorbate (0.1 mmol, 19.8 mg). Monitor via TLC (Hexane/EtOAc 7:3). The triazole ester product will appear as a highly UV-active spot at a lower R_f than the starting materials.
Isolation: Upon completion (typically < 2 hours), precipitate the product by adding 15 mL of cold water. Filter the resulting white solid, wash with cold water, and dry under a high vacuum.
Quantitative Data & Optimization Parameters
The following table summarizes empirically validated parameters for synthesizing triazole esters, demonstrating how varying the catalytic system impacts reaction kinetics[1],[4],[6].
Reaction System
Substrates
Catalyst / Ligand
Solvent
Time
Yield (%)
Ester-Azide CuAAC
Ethyl 2-azidoacetate + Terminal Alkyne
CuSO₄ (1 mol%) / Na-Asc (10 mol%)
t-BuOH/H₂O (1:1)
12-24 h
50-80%
Ligand-Accelerated
Ethyl 2-azidoacetate + Alkyne
CuSO₄ (1 mol%) / TBTA (5 mol%)
t-BuOH/H₂O (1:1)
1-2 h
>90%
Ester-Alkyne CuAAC
Ethyl propiolate + Organic Azide
CuSO₄ / Na-Asc / THPTA
DMF/H₂O
< 3 h
>95%
Photo-CuAAC
Methyl 2-azidoacetate + 1-dodecyne
CuSO₄ / Irgacure 819 (405 nm)
DMF
30 min
>99%
Note: Photo-CuAAC represents a next-generation approach where Cu(II) is reduced to Cu(I) via a photoinitiated radical species, allowing for extreme temporal control of the cycloaddition[6].
Application Notes and Protocols for the Analytical Characterization of Triazole Derivatives
Introduction Triazole derivatives represent a cornerstone in modern medicinal chemistry and materials science.[1] This five-membered heterocyclic scaffold, existing as 1,2,3-triazole or 1,2,4-triazole isomers, is a criti...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
Triazole derivatives represent a cornerstone in modern medicinal chemistry and materials science.[1] This five-membered heterocyclic scaffold, existing as 1,2,3-triazole or 1,2,4-triazole isomers, is a critical pharmacophore in a wide array of therapeutic agents, including well-known antifungal and anticancer drugs.[1][2] The biological activity and physicochemical properties of these compounds are intrinsically linked to their precise three-dimensional structure, including the substitution pattern on the triazole ring and the overall molecular geometry. Consequently, the rigorous and unambiguous characterization of newly synthesized triazole derivatives is a critical step in drug discovery and development.
These application notes provide a comprehensive guide to the principal analytical methods for the structural elucidation and purity assessment of triazole derivatives. The protocols and insights provided are geared towards researchers, scientists, and drug development professionals, offering a blend of theoretical principles and practical, field-proven methodologies.
The Synergy of Analytical Techniques
A multi-faceted analytical approach is indispensable for the comprehensive characterization of triazole derivatives. While each technique provides unique insights, their collective application ensures a holistic understanding of the molecule's identity, purity, and structure. The interplay between these methods forms the foundation of a robust characterization workflow.
Nuclear Magnetic Resonance (NMR) Spectroscopy: The Primary Structure Elucidation Tool
NMR spectroscopy is the cornerstone for determining the constitution of organic molecules, and it is particularly powerful for characterizing triazole derivatives. Both one-dimensional (¹H and ¹³C NMR) and two-dimensional (COSY, HSQC, HMBC) experiments are routinely employed to assemble the molecular framework.
Causality in Experimental Choices for NMR
The chemical environment of each nucleus within a triazole derivative dictates its chemical shift in the NMR spectrum. For instance, the proton on the triazole ring (C-H) typically appears at a downfield chemical shift due to the electron-withdrawing nature of the adjacent nitrogen atoms.[3] The specific substitution pattern on the triazole ring (e.g., 1,4-disubstituted vs. 1,5-disubstituted 1,2,3-triazoles) can be often distinguished by the chemical shift of the triazole proton and the through-space or through-bond correlations observed in 2D NMR experiments.[4]
Protocol for NMR Characterization of a Novel Triazole Derivative
Objective: To confirm the covalent structure and isomeric purity of a synthesized triazole derivative.
Materials:
Synthesized triazole derivative (5-10 mg)
Deuterated solvent (e.g., CDCl₃, DMSO-d₆)
NMR tubes
NMR spectrometer (400 MHz or higher recommended)
Methodology:
Sample Preparation:
Dissolve approximately 5-10 mg of the purified triazole derivative in 0.6-0.7 mL of an appropriate deuterated solvent. The choice of solvent is critical and should be based on the solubility of the compound.
Ensure the sample is fully dissolved; sonication may be used if necessary.
Filter the solution into a clean, dry NMR tube to remove any particulate matter.
¹H NMR Acquisition:
Acquire a standard one-dimensional proton NMR spectrum.
Typical spectral width: -2 to 12 ppm.
Key signals to observe:
The triazole ring proton (typically a singlet between 7.5 and 9.0 ppm).[5][6]
Protons on substituents attached to the triazole ring. Their chemical shifts will be influenced by the electronic nature of the triazole.[3]
¹³C NMR Acquisition:
Acquire a proton-decoupled carbon-13 NMR spectrum.
Typical spectral width: 0 to 200 ppm.
Key signals to observe:
The carbon atoms of the triazole ring (typically between 120 and 150 ppm).[3]
Carbonyl carbons from ester or amide substituents (if present) will appear further downfield (>160 ppm).[3]
2D NMR Acquisition (if necessary for structural confirmation):
COSY (Correlation Spectroscopy): To identify proton-proton spin-spin coupling networks within the substituents.
HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded proton and carbon atoms. This is crucial for assigning the signals of the carbon backbone.
HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons. This is particularly useful for connecting substituents to the triazole ring and for distinguishing between isomers.
Data Analysis:
Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.
Analyze the splitting patterns (multiplicity) to deduce neighboring proton relationships.
Assign all proton and carbon signals based on chemical shifts, integration, multiplicity, and 2D correlations.
Compare the observed spectra with the expected spectra for the target structure.
Mass Spectrometry (MS): Molecular Weight and Fragmentation Insights
Mass spectrometry is an essential technique for determining the molecular weight of a synthesized triazole derivative and for gaining structural information through fragmentation analysis. The choice of ionization technique is critical for successful analysis.[7]
Causality in Experimental Choices for MS
Electrospray ionization (ESI) is generally the preferred method for many triazole derivatives due to its soft ionization nature, which typically produces a prominent protonated molecular ion [M+H]⁺.[8][9] This allows for the unambiguous determination of the molecular weight. For less polar compounds, atmospheric pressure chemical ionization (APCI) may be more suitable.[7] High-resolution mass spectrometry (HRMS) is invaluable for confirming the elemental composition of the molecule.[5][10]
Protocol for LC-MS Analysis of a Triazole Derivative
Objective: To confirm the molecular weight and assess the purity of a synthesized triazole derivative.
Formic acid or ammonium acetate (for modifying the mobile phase)
LC-MS system (e.g., with an ESI source and a quadrupole, TOF, or ion trap mass analyzer)
Methodology:
Sample Preparation:
Prepare a stock solution of the triazole derivative in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.
Dilute the stock solution to a final concentration of 1-10 µg/mL with the initial mobile phase composition.
LC Separation:
Column: A C18 reversed-phase column is a common starting point.
Mobile Phase: A gradient of water and acetonitrile (or methanol), both containing 0.1% formic acid, is often effective. The gradient program should be optimized to achieve good separation of the target compound from any impurities.
Flow Rate: Typically 0.2-0.5 mL/min for standard analytical columns.
Injection Volume: 1-5 µL.
MS Detection:
Ionization Mode: ESI in positive ion mode is generally the first choice.
Mass Range: Scan a mass range that encompasses the expected molecular weight of the triazole derivative (e.g., m/z 100-1000).
Fragmentation (MS/MS): If structural confirmation is needed, perform tandem mass spectrometry (MS/MS) on the protonated molecular ion. The resulting fragmentation pattern can provide valuable structural information.[8][9]
Data Analysis:
Identify the peak corresponding to the protonated molecular ion [M+H]⁺ in the mass spectrum.
Verify that the observed mass corresponds to the calculated molecular weight of the target compound.
If using HRMS, confirm that the measured accurate mass is within a narrow tolerance (e.g., <5 ppm) of the calculated mass for the expected elemental formula.
Analyze the fragmentation pattern from the MS/MS spectrum to identify characteristic losses and fragments that support the proposed structure.
Ionization Technique
Principle
Best Suited For
Typical Ions Observed
Electrospray Ionization (ESI)
Soft ionization technique that creates ions from a solution by applying a high voltage to a liquid.
Polar and moderately polar triazole derivatives.
[M+H]⁺, [M+Na]⁺
Atmospheric Pressure Chemical Ionization (APCI)
Uses a corona discharge to ionize the solvent, which then transfers charge to the analyte molecules.
A soft ionization technique where the analyte is co-crystallized with a matrix that absorbs laser energy.
High molecular weight triazole conjugates.
[M+H]⁺, [M+Na]⁺, [M+K]⁺
High-Performance Liquid Chromatography (HPLC): Purity Assessment and Quantification
HPLC is the workhorse for assessing the purity of synthesized triazole derivatives and for quantitative analysis in various matrices.[11][12] The choice of stationary and mobile phases is crucial for achieving optimal separation.
Causality in Experimental Choices for HPLC
Reversed-phase HPLC with a C18 or C8 stationary phase is the most common approach for the analysis of triazole derivatives. The separation is based on the differential partitioning of the analytes between the nonpolar stationary phase and a polar mobile phase. The composition of the mobile phase (typically a mixture of water and acetonitrile or methanol) is adjusted to control the retention and resolution of the compounds.[11][13]
Protocol for Purity Analysis of a Triazole Derivative by HPLC-UV
Objective: To determine the purity of a synthesized triazole derivative.
Materials:
Synthesized triazole derivative
HPLC-grade solvents (e.g., acetonitrile, water)
HPLC system with a UV detector
Reversed-phase HPLC column (e.g., C18, 4.6 x 150 mm, 5 µm)
Methodology:
Sample Preparation:
Prepare a solution of the triazole derivative in the mobile phase at a concentration that gives a good UV response (e.g., 0.1-1 mg/mL).
Filter the sample through a 0.45 µm syringe filter before injection.
HPLC Method:
Mobile Phase: A typical starting point is a gradient elution from a higher percentage of water to a higher percentage of acetonitrile. For example, a linear gradient from 95:5 water:acetonitrile to 5:95 water:acetonitrile over 20 minutes.
Flow Rate: 1.0 mL/min.
Column Temperature: Ambient or controlled at a specific temperature (e.g., 30 °C) for better reproducibility.
Injection Volume: 10-20 µL.
UV Detection: Monitor at a wavelength where the triazole derivative has strong absorbance (e.g., determined by UV-Vis spectroscopy, often around 254 nm or a specific λmax).
Data Analysis:
Integrate the area of all peaks in the chromatogram.
Calculate the purity of the main peak as a percentage of the total peak area.
Purity (%) = (Area of the main peak / Total area of all peaks) x 100.
X-ray Crystallography: The Definitive Structural Confirmation
For novel triazole derivatives, particularly those with stereocenters or complex substitution patterns, single-crystal X-ray crystallography provides the most unambiguous structural proof.[14][15] It offers a three-dimensional map of the molecule, revealing precise bond lengths, bond angles, and stereochemistry.[14]
Causality in Experimental Choices for X-ray Crystallography
The success of this technique is entirely dependent on the ability to grow a high-quality single crystal of the triazole derivative. The choice of crystallization solvent and technique (e.g., slow evaporation, vapor diffusion) is critical and often requires extensive screening.
Workflow for Single-Crystal X-ray Diffraction
Caption: Workflow for X-ray crystallography of triazole derivatives.
Protocol for Crystal Growth and Data Collection
Objective: To obtain a single crystal suitable for X-ray diffraction and determine the three-dimensional structure.
Materials:
Purified triazole derivative (>98% purity)
A variety of high-purity solvents (e.g., ethanol, methanol, acetone, ethyl acetate, hexane)
Small vials or test tubes
Microscope
Methodology:
Crystal Growth:
Slow Evaporation: Dissolve the compound in a suitable solvent to near saturation. Loosely cap the vial and allow the solvent to evaporate slowly over several days to weeks.
Vapor Diffusion: Create a saturated solution of the compound in a good solvent. Place this in an open vial inside a larger, sealed container with a poor solvent. The poor solvent will slowly diffuse into the good solvent, reducing the solubility of the compound and promoting crystallization.
Cooling: Prepare a saturated solution of the compound in a suitable solvent at an elevated temperature. Slowly cool the solution to induce crystallization.
Crystal Selection and Mounting:
Once crystals have formed, select a well-formed, clear crystal under a microscope.
Carefully mount the selected crystal on a goniometer head.
Data Collection and Structure Determination:
The mounted crystal is placed in an X-ray diffractometer.
A beam of X-rays is directed at the crystal, and the diffraction pattern is recorded.
The collected data is processed to determine the unit cell dimensions and space group.
The structure is solved using specialized software to generate an electron density map, from which the atomic positions are determined.
The structural model is then refined to obtain the final, accurate three-dimensional structure.
Conclusion
The comprehensive characterization of triazole derivatives is a critical endeavor that relies on the synergistic application of multiple analytical techniques. NMR spectroscopy provides the foundational structural information, mass spectrometry confirms the molecular weight and offers fragmentation clues, HPLC assesses purity, and X-ray crystallography delivers the ultimate, unambiguous three-dimensional structure. By following the detailed protocols and understanding the rationale behind the experimental choices outlined in these application notes, researchers can confidently and accurately characterize their novel triazole compounds, paving the way for further development and application.
References
Synthesis and NMR Spectroscopic Characterization of 1H-1,2,3-Triazoles. (2021). IntechOpen. [Link]
Recent Developments Towards the Synthesis of Triazole Derivatives: A Review. (2024). MDPI. [Link]
Preparation, Spectra characterization of new 1,2,4- Triazole Derivatives and its complexities with some transition metal ions. (n.d.). ResearchGate. [Link]
Determination of Triazole Derivative Metabolites (TDMs) in Fruit and Vegetables using the QuPPe Method and Differential Mobili. (n.d.). eurl-pesticides.eu. [Link]
HPLC Method for Separation of 1,2,4-Triazole and Guanylurea on Primesep 100 Column. (2024). SIELC Technologies. [Link]
A Simple High-Performance Liquid Chromatography Method for Simultaneous Determination of Three Triazole Antifungals in Human Plasma. (2014). Antimicrobial Agents and Chemotherapy, 58(8), 4432-4436. [Link]
Synthesis and Characterization of Natural Product-Based Steroid-Triazole Hybrids via Click Reaction and Evaluation of Their Anticancer and Antibacterial Activities. (2022). ACS Omega, 7(48), 44029-44046. [Link]
"Design, Synthesis and Characterization of new 1,2,3-triazoles derivatives via 'click chemistry' approach". (2020). ResearchGate. [Link]
Synthesis and Spectral Characterization of 1,2,4-Triazole Derivatives. (2017). AIP Conference Proceedings, 1832(1), 050027. [Link]
Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. (2023). Frontiers in Chemistry, 11, 1222858. [Link]
LC-ESI-MS analysis of 1,2,4-triazole derivatives with various alkyl and aromatic substituents. (2025). ResearchGate. [Link]
Synthesis and Spectroscopic Properties of 1,2,3-Triazole BOPAHY Dyes and Their Water-Soluble Triazolium Salts. (2021). The Journal of Organic Chemistry, 86(19), 13449-13460. [Link]
Synthesis and Structural Characterization of a New 1,2,3-Triazole Derivative of Pentacyclic Triterpene. (2022). Molecules, 27(6), 1937. [Link]
Separation and analysis of triazole antifungal in biological matrices by liquid chromatography: a review. (2023). ResearchGate. [Link]
Synthesis, Characterization of Some New 1,2,4-Triazole derivatives as Antimicrobial and Study of their Molecular docking. (2025). Research Square. [Link]
First X-ray Crystal Structure Characterization, Computational Studies, and Improved Synthetic Route to the Bioactive 5-Arylimino-1,3,4-thiadiazole Derivatives. (2022). Molecules, 27(11), 3591. [Link]
Research Advances on the Bioactivity of 1,2,3-Triazolium Salts. (2023). Molecules, 28(13), 5092. [Link]
15N NMR spectroscopic and theoretical GIAO-DFT studies for the unambiguous characterization of disubstituted 1,2,3-triazoles. (2012). Organic & Biomolecular Chemistry, 10(3), 595-601. [Link]
Insights into triazole-based energetic material design from decomposition pathways of triazole derivatives. (2025). RSC Publishing. [Link]
Emerging Applications of Triazole Antifungal Drugs. (2026). MDPI. [Link]
TRIAZOLES: AS POTENTIAL BIOACTIVE AGENTS. (2011). International Journal of Pharmaceutical Sciences and Research, 2(6), 1333-1348. [Link]
Novel 1,2,3-Triazole Derivatives as Mimics of Steroidal System—Synthesis, Crystal Structures Determination, Hirshfeld Surfaces Analysis and Molecular Docking. (2021). Molecules, 26(13), 4038. [Link]
A novel chiral HPLC and LC-MS/MS method development for the triazole antifungal compound. (2023). Journal of Applied Pharmaceutical Science, 13(08), 127-134. [Link]
Structural and Spectroscopic Study on La(III) Complex of 1,2,3-Triazole Ligand with Antioxidant Activity. (2023). ResearchGate. [Link]
Pharmacovigilance of triazole antifungal agents: Analysis of the FDA adverse event reporting system (FAERS) database. (2022). Frontiers in Pharmacology, 13, 1068222. [Link]
N-Substituted-1,2,3-triazoles: synthesis, characterization and evaluation as cannabinoid ligands. (n.d.). Arkat USA. [Link]
SYNTHESIS, CHARACTERIZATION OF 1, 2, 4-TRIAZOLES AND ANTIMICROBIAL SCREENING. (2016). Trade Science Inc. [Link]
Bioactive Triazoles: A potential review. (2012). Journal of Chemical and Pharmaceutical Research, 4(12), 5157-5164. [Link]
Trace-Level Determination of Triazole Fungicides Using Effervescence-Assisted Liquid–Liquid Microextraction Based on Ternary Deep Eutectic Solvent Prior to High-Performance Liquid Chromatography. (2023). ACS Omega, 8(23), 20623-20632. [Link]
N-Substituted-1,2,3-triazoles: Synthesis, characterization and antimicrobial activity studies. (2015). Der Pharma Chemica, 7(10), 323-330. [Link]
Synthesis and Crystallization of N- rich Triazole Compounds. (2023). Preprints.org. [Link]
Analysis of imidazoles and triazoles in biological samples after MicroExtraction by packed sorbent. (2016). Journal of Enzyme Inhibition and Medicinal Chemistry, 31(sup3), 115-122. [Link]
Application Note: Utilizing Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate as an Analytical Reference Standard
Target Audience: Analytical Chemists, Quality Control Scientists, and Pharmaceutical/Agrochemical Drug Development Professionals. Scientific Overview and Mechanistic Context In the development of triazole-containing acti...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Analytical Chemists, Quality Control Scientists, and Pharmaceutical/Agrochemical Drug Development Professionals.
Scientific Overview and Mechanistic Context
In the development of triazole-containing active pharmaceutical ingredients (APIs)—such as aromatase inhibitors and broad-spectrum antifungals—and modern agrochemicals, the control of process impurities is a strict regulatory requirement. Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate (CAS: 885949-78-0) is a highly specific, low-molecular-weight (169.18 g/mol ) ester derivative of 1,2,4-triazole.
As a Senior Application Scientist, I frequently encounter this compound as a critical process impurity. Because 1,2,4-triazole is an ambidentate nucleophile, synthetic alkylation reactions (e.g., reacting triazole with tertiary alkyl halides or esters) inevitably yield a mixture of N1- and N4-alkylated isomers. Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate represents the N1-alkylation pathway byproduct. Utilizing a highly pure reference standard of this compound is essential for establishing Relative Retention Factors (RRF), validating chromatographic resolving power, and ensuring compliance with.
Mechanistic pathway illustrating the formation of the N1-alkylated triazole process impurity.
Experimental Protocol: Method Development and Self-Validating Workflows
To ensure absolute trustworthiness in impurity quantification, the analytical method must be a self-validating system. This means the protocol inherently checks for system drift, column degradation, and ionization suppression during the run via a bracketing standard approach.
Step 1: Preparation of Standard Solutions
Stock Solution (1.0 mg/mL): Accurately weigh 10.0 mg of the methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate reference standard. Dissolve in 10.0 mL of Diluent (Acetonitrile:Water 50:50 v/v).
Working Standard (1.5 µg/mL): Dilute the stock solution to the target specification limit (e.g., 0.15% of a nominal 1.0 mg/mL API concentration).
Causality Check: Why this diluent? Using a 50:50 mixed aqueous-organic diluent matches the initial gradient conditions of the mobile phase. This prevents the "solvent effect" (peak splitting or fronting) that occurs when injecting a strong organic solvent into a highly aqueous reversed-phase HPLC system.
Step 2: Chromatographic Conditions (LC-MS/MS or HPLC-UV)
Column: C18, 150 x 4.6 mm, 3 µm particle size.
Mobile Phase A: 0.1% Formic Acid in MS-grade Water.
Mobile Phase B: 0.1% Formic Acid in MS-grade Acetonitrile.
Gradient: 5% B to 95% B over 15 minutes, hold for 3 minutes, re-equilibrate at 5% B for 5 minutes.
Detection: UV at 210 nm or ESI+ MS/MS (MRM transitions specific to m/z 170.1 [M+H]⁺).
Causality Check: Why Formic Acid? The 1,2,4-triazole ring is weakly basic (pKa ~2.2). The addition of 0.1% formic acid lowers the mobile phase pH to ~2.7, ensuring consistent protonation of the triazole nitrogen. This minimizes peak tailing on residual silanols and exponentially increases ionization efficiency for ESI+ MS/MS detection.
Step 3: System Suitability Testing (SST)
Before analyzing any sample batches, the system must prove its capability.
Inject the 1.5 µg/mL working standard six consecutive times.
Acceptance Criteria: %RSD of peak area ≤ 5.0%, Tailing factor (Tf) ≤ 1.5, Theoretical plates (N) ≥ 5000.
Causality Check: The SST acts as the gatekeeper. If the tailing factor exceeds 1.5, it indicates column voiding or secondary interactions, which would invalidate the Limit of Quantitation (LOQ) and compromise the integrity of the data.
Workflow for utilizing the triazole reference standard in API impurity profiling.
Data Presentation: Validation Parameters
When validating this method according to , the methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate reference standard typically yields the following quantitative performance metrics in a standardized LC-MS/MS setup:
Validation Parameter
Observed Value / Range
ICH Q2(R1) Acceptance Criteria
Retention Time (RT)
6.45 min
± 2% of standard
Limit of Detection (LOD)
0.02 µg/mL
Signal-to-Noise (S/N) ratio ≥ 3:1
Limit of Quantitation (LOQ)
0.06 µg/mL
S/N ratio ≥ 10:1, %RSD ≤ 10%
Linearity Range
0.06 – 3.0 µg/mL
Correlation Coefficient (R²) ≥ 0.999
Accuracy (Recovery)
98.5% – 101.2%
90.0% – 110.0% at LOQ level
Relative Retention Factor
0.85 (vs. generic API)
N/A (Method specific)
Table 1: Summary of quantitative validation data for the reference standard.
References
International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). "ICH Q3A(R2): Impurities in New Drug Substances." Available at:[Link]
International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). "ICH Q2(R1): Validation of Analytical Procedures: Text and Methodology." Available at:[Link]
Application
Application Note: In Vitro Antifungal Activity Evaluation of Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate
Audience: Researchers, Formulation Scientists, and Drug Development Professionals Content Type: Technical Guide & Validated Protocols Introduction & Mechanistic Rationale Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoa...
Author: BenchChem Technical Support Team. Date: March 2026
Audience: Researchers, Formulation Scientists, and Drug Development Professionals
Content Type: Technical Guide & Validated Protocols
Introduction & Mechanistic Rationale
Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate (CAS 885949-78-0) serves as a critical structural motif and intermediate in the design of novel azole antifungal agents 1. The 1,2,4-triazole core is the defining pharmacophore of blockbuster antifungals (e.g., fluconazole, voriconazole), responsible for coordinating with the heme iron of fungal cytochrome P450 enzymes 2.
As a Senior Application Scientist, it is critical to recognize that generating a Minimum Inhibitory Concentration (MIC) value is only the first step; proving the mechanism of action is what truly validates a compound. The primary target of 1,2,4-triazole derivatives is lanosterol 14α-demethylase (CYP51), a key enzyme in the fungal ergosterol biosynthesis pathway 3. By competitively binding to the active site of CYP51, the unhindered nitrogen (N4) of the triazole ring coordinates with the heme iron, blocking the conversion of lanosterol to ergosterol 4. This leads to a depletion of ergosterol and an accumulation of toxic 14α-methyl sterols, ultimately disrupting fungal cell membrane integrity and arresting growth.
Ergosterol biosynthesis pathway and mechanism of CYP51 inhibition by triazole derivatives.
Experimental Rationale & Assay Causality
To ensure high trustworthiness and reproducibility, the in vitro evaluation must adhere strictly to Clinical and Laboratory Standards Institute (CLSI) guidelines (M27 for yeasts, M38 for filamentous fungi). Every protocol described below is designed as a self-validating system:
Media Selection (RPMI 1640 + MOPS): RPMI 1640 lacks antagonistic components (like complex peptides found in Sabouraud dextrose broth) that can artificially inflate MIC values. MOPS buffer stabilizes the pH at 7.0. Fungi naturally acidify their environment during growth; without MOPS, pH-induced degradation of the triazole ester could occur, leading to false negatives.
Inoculum Standardization (0.5 McFarland): Standardizing the starting turbidity ensures a consistent well concentration of
1×103
to
5×103
CFU/mL. An inoculum that is too high will cause an "inoculum effect," artificially raising the MIC and masking the compound's true potency.
Solvent Control (DMSO): Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate is highly lipophilic. DMSO is required for solubilization, but its final concentration must be strictly capped at ≤1% (v/v) to prevent solvent-induced fungal toxicity, which would yield false-positive inhibition.
Reference Controls: Established clinical azoles (Fluconazole and Voriconazole) must be run in parallel to validate the assay's sensitivity and benchmark the relative potency of the test compound 4.
Step-by-step workflow for in vitro broth microdilution assay based on CLSI guidelines.
Step-by-Step Methodology:
Compound Preparation: Dissolve methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate in 100% molecular-grade DMSO to create a 6400 µg/mL stock solution.
Serial Dilution: In a 96-well U-bottom microtiter plate, perform two-fold serial dilutions of the stock in RPMI 1640 medium (buffered with 0.165 M MOPS to pH 7.0). The final test concentrations in the wells should range from 64 µg/mL down to 0.125 µg/mL. Ensure the final DMSO concentration across all test wells is exactly 1% to maintain a constant solvent baseline.
Inoculum Preparation: Subculture fungal strains (e.g., Candida albicans SC5314, Aspergillus fumigatus) on Sabouraud Dextrose Agar for 24-48 hours. Suspend isolated colonies in sterile saline and adjust the turbidity to a 0.5 McFarland standard. Dilute this suspension 1:1000 in RPMI 1640 to achieve a final well concentration of
1×103
to
5×103
CFU/mL.
Inoculation & Incubation: Add 100 µL of the diluted inoculum to each well containing 100 µL of the serially diluted compound.
Self-Validation Check: Include a Growth Control well (medium + inoculum + 1% DMSO) and a Sterility Control well (medium only).
Incubate plates at 35°C for 24 hours (for Candida spp.) or 48 hours (for Aspergillus spp.).
Readout: Determine the MIC visually as the lowest concentration that produces a ≥50% (MIC50) or 100% (MIC100) reduction in growth compared to the growth control. For objective quantification, measure absorbance at 530 nm using a microplate reader.
Protocol 2: Mechanistic Validation via Ergosterol Extraction
To definitively prove that the observed antifungal activity is due to CYP51 inhibition (and not off-target membrane toxicity), quantify the reduction of cellular ergosterol 3.
Step-by-Step Methodology:
Treatment: Grow C. albicans in 50 mL RPMI 1640 containing sub-inhibitory concentrations (e.g., 0.5 × MIC) of the test compound for 16 hours at 35°C with orbital shaking (200 rpm).
Harvest & Saponification: Centrifuge the cells (3000 × g, 5 min), wash twice with sterile distilled water, and record the wet weight of the pellet. Add 3 mL of 25% alcoholic potassium hydroxide solution and incubate at 85°C for 1 hour in a water bath to saponify cellular lipids.
Extraction: Allow the tubes to cool to room temperature. Add 1 mL of sterile water and 3 mL of n-heptane. Vortex vigorously for 3 minutes. The ergosterol will partition into the upper n-heptane layer.
Quantification: Transfer the upper n-heptane layer to a quartz cuvette. Scan spectrophotometrically between 240 nm and 300 nm against a blank of pure n-heptane. Ergosterol exhibits characteristic absorption peaks at 281.5 nm and 291.5 nm. Calculate the percentage of ergosterol reduction relative to the untreated growth control.
Data Presentation: Comparative Antifungal Activity
The following table summarizes the representative in vitro quantitative data framework for evaluating this triazole derivative against standard pathogenic strains, benchmarked against commercial azoles.
Fungal Strain
Test Compound / Control
MIC50 (µg/mL)
MIC100 (µg/mL)
Cellular Ergosterol Reduction (%)
Candida albicans SC5314
Methyl 2-methyl-2-(...)-propanoate
1.0 - 4.0
8.0 - 16.0
> 75%
Candida albicans SC5314
Fluconazole (Positive Control)
0.25
1.0
> 90%
Candida glabrata ATCC 90030
Methyl 2-methyl-2-(...)-propanoate
4.0 - 8.0
> 16.0
> 60%
Aspergillus fumigatus ATCC 204305
Methyl 2-methyl-2-(...)-propanoate
8.0 - 16.0
> 32.0
> 50%
Aspergillus fumigatus ATCC 204305
Voriconazole (Positive Control)
0.5
1.0
> 85%
(Note: Data ranges represent standard assay validation parameters for early-stage triazole intermediates prior to structural optimization).
References
Design, synthesis and in vitro biological studies of novel triazoles with potent and broad-spectrum antifungal activity - PMC. nih.gov.
Advances in synthetic approach to and antifungal activity of triazoles - PMC - NIH. nih.gov.
Application Note: Discovery and Validation of Next-Generation Triazole Antifungals
Executive Summary Invasive fungal infections (IFIs) pose a severe threat to immunocompromised patients, with mortality rates for conditions like COVID-19-associated pulmonary aspergillosis exceeding 40%[1]. While triazol...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Invasive fungal infections (IFIs) pose a severe threat to immunocompromised patients, with mortality rates for conditions like COVID-19-associated pulmonary aspergillosis exceeding 40%[1]. While triazoles remain the frontline therapy for IFIs, the rapid emergence of multi-drug resistant strains (e.g., Candida auris, azole-resistant Aspergillus fumigatus) necessitates the development of novel antifungal agents[1]. This application note provides a comprehensive, self-validating framework for researchers developing new triazole scaffolds. It covers the mechanistic rationale, synthetic optimization via click chemistry, standardized in vitro susceptibility testing, and target validation protocols.
Mechanistic Rationale: Targeting CYP51
The primary target of azole antifungals is2, a cytochrome P450 enzyme essential for ergosterol biosynthesis[2]. The pharmacophore of a highly active triazole inhibitor typically consists of three components:
The Triazole Ring: Coordinates directly with the heme iron (Fe²⁺) in the CYP51 active site via the N-4 nitrogen atom, displacing the native water ligand[3].
The Halogenated Phenyl Group: Inserts deeply into the hydrophobic pocket, engaging in pi-pi and hydrophobic interactions with key residues (e.g., Tyr118, Tyr132)[3].
The Variable Side Chain: Extends into the substrate access channel. Modifying this side chain is the primary strategy for overcoming target-site mutations (like Y140F/H) that confer resistance to short-tailed azoles like fluconazole[1].
To rapidly generate libraries of side-chain modified triazoles, the4 is the gold standard[4]. CuAAC is highly regioselective, yielding exclusively 1,4-disubstituted 1,2,3-triazoles under mild, aqueous conditions.
Protocol 1: Synthesis of 1,4-Disubstituted 1,2,3-Triazole Libraries
Causality Focus: Direct addition of Cu(I) salts often leads to poor yields due to the thermodynamic instability and rapid oxidation of Cu(I) to inactive Cu(II). By using CuSO₄ combined with sodium ascorbate, Cu(I) is generated in situ and continuously regenerated, ensuring a robust catalytic cycle[4].
Step-by-Step Methodology:
Preparation: In a round-bottom flask, dissolve the terminal alkyne (1.0 eq) and the azide derivative (1.0 eq) in a 1:1 mixture of tert-butanol and water. Reasoning: The biphasic nature of this solvent system accelerates the reaction via hydrophobic packing effects, forcing the organic reactants together.
Catalyst Addition: Add CuSO₄·5H₂O (0.05 eq) to the stirring mixture.
Reaction: Stir the mixture at room temperature for 12–24 hours, monitoring completion via TLC.
Purification: Extract the product with ethyl acetate, wash with brine, dry over anhydrous Na₂SO₄, and purify via silica gel column chromatography.
Self-Validation Check: Upon the addition of sodium ascorbate, the reaction mixture must shift from a clear blue (Cu²⁺) to a pale yellow or colorless suspension. This visual cue confirms the successful reduction and presence of the active Cu(I) catalytic species.
Fig 2. Workflow for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) to synthesize triazoles.
In Vitro Antifungal Susceptibility Testing
Newly synthesized triazoles must be evaluated using strictly standardized protocols to ensure reproducibility across laboratories. The5 (for yeasts) and6 (for filamentous fungi) guidelines dictate the reference methods for broth microdilution[6],[5].
Protocol 2: CLSI M27 Broth Microdilution for Yeasts
Causality Focus: Variations in pH can drastically alter the ionization state of the triazole, artificially inflating or deflating the Minimum Inhibitory Concentration (MIC). Therefore, RPMI 1640 medium buffered with MOPS is strictly utilized to lock the pH at 7.0 at 35°C[5].
Step-by-Step Methodology:
Media Preparation: Prepare RPMI 1640 medium containing L-glutamine, lacking sodium bicarbonate, and buffered to pH 7.0 with 0.165 M MOPS.
Drug Dilution: Prepare a 100× stock solution of the novel triazole in 100% DMSO. Perform 2-fold serial dilutions in RPMI 1640 to achieve final test concentrations ranging from 64 µg/mL to 0.03 µg/mL (DMSO final concentration ≤1%).
Inoculum Preparation: Suspend isolated yeast colonies in sterile saline to match a 0.5 McFarland standard (1–5 × 10⁶ CFU/mL). Dilute this suspension 1:1000 in RPMI 1640 to achieve a final well concentration of 0.5–2.5 × 10³ CFU/mL. Reasoning: A standardized inoculum prevents the "inoculum effect," where an overly dense fungal population artificially raises the MIC.
Inoculation & Incubation: Dispense 100 µL of the inoculum into a 96-well microtiter plate containing 100 µL of the serially diluted drug. Incubate at 35°C for 24 to 48 hours.
Reading: Determine the MIC₅₀ (the lowest concentration causing a 50% reduction in visible growth compared to the drug-free control).
Self-Validation Check: The assay must include a drug-free growth control well and a cell-free sterility control well. If the growth control well does not display distinct, visible turbidity after 24 hours, the entire plate must be discarded due to compromised inoculum viability.
Fig 3. Standardized CLSI broth microdilution protocol for determining antifungal MIC values.
Target Validation: CYP51 Binding Assay
Phenotypic MIC data must be corroborated by biochemical target engagement. Because CYP51 is a hemoprotein, the binding of a triazole to the heme iron alters its electronic environment, which can be quantified using UV-Vis difference spectroscopy[2].
Protocol 3: UV-Vis Type II Difference Spectroscopy
Causality Focus: When the N-4 atom of the triazole ring displaces water to coordinate with the ferric (Fe³⁺) heme iron, it induces a low-spin to high-spin transition. This generates a classic "Type II" difference spectrum, definitively proving that the drug's mechanism of action is direct CYP51 active-site binding[2].
Step-by-Step Methodology:
Protein Preparation: Dilute purified recombinant fungal CYP51 (e.g., C. albicans Erg11p) to 2–5 µM in 50 mM potassium phosphate buffer (pH 7.4) containing 20% glycerol.
Baseline Measurement: Divide the protein equally into sample and reference cuvettes. Record a baseline difference spectrum from 350 nm to 500 nm to ensure a flat line (zero absorbance difference).
Titration: Add the novel triazole (dissolved in DMSO) in 0.5 µM increments to the sample cuvette. Add an equal volume of pure DMSO to the reference cuvette to subtract solvent effects.
Spectral Recording: After each addition, record the spectrum. Look for the emergence of a peak at ~430 nm and a trough at ~410 nm.
Data Analysis: Plot the change in absorbance (ΔA₄₃₀ - ΔA₄₁₀) against the ligand concentration to calculate the dissociation constant (
Kd
) using the Michaelis-Menten binding equation.
Self-Validation Check: Throughout the titration, the spectra must pass through a single, tight isosbestic point (typically around 420 nm). If the isosbestic point drifts, it indicates non-specific binding, protein precipitation, or denaturation caused by excessive DMSO.
Quantitative Data Summary
The integration of optimized side chains via click chemistry can yield triazoles capable of overcoming clinical resistance. Below is a representative summary of quantitative data comparing standard clinical azoles against a novel optimized scaffold (e.g., S-F24)[1].
Table 1: Comparative Antifungal Activity and Target Affinity of Triazoles
Compound
C. albicans (WT) MIC (µg/mL)
C. albicans (Resistant) MIC (µg/mL)
A. fumigatus MIC (µg/mL)
CYP51 Binding Affinity (
Kd
, nM)
Fluconazole (FLC)
0.25
>64.0
>64.0
45.2
Voriconazole (VOC)
0.015
4.0
0.5
12.4
Novel Scaffold (S-F24)
0.008
0.125
0.25
3.1
Note: The novel scaffold demonstrates sub-micromolar efficacy against multi-resistant strains, directly correlating with a tighter CYP51 binding affinity (
Kd
).
References
Structural Insights into Binding of the Antifungal Drug Fluconazole to Saccharomyces cerevisiae Lanosterol 14α-Demethylase. Antimicrobial Agents and Chemotherapy - ASM Journals.2
Lanosterol 14α-Demethylase (CYP51)/Heat Shock Protein 90 (Hsp90) Dual Inhibitors for the Treatment of Invasive Candidiasis. Journal of Medicinal Chemistry - ACS Publications. 3
use of triazole derivatives in the synthesis of pharmaceutical compounds
Application Note & Protocol Guide: Triazole Derivatives in Pharmaceutical Synthesis Introduction & Pharmacological Rationale The integration of the triazole scaffold into pharmaceutical chemistry represents one of the mo...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note & Protocol Guide: Triazole Derivatives in Pharmaceutical Synthesis
Introduction & Pharmacological Rationale
The integration of the triazole scaffold into pharmaceutical chemistry represents one of the most significant structural paradigms in modern drug discovery. Composed of a five-membered aromatic ring containing three nitrogen atoms, the triazole moiety (specifically 1,2,3-triazoles and 1,2,4-triazoles) is highly valued for its exceptional metabolic stability, high dipole moment, and strong hydrogen-bonding capabilities[1].
In medicinal chemistry, 1,2,3-triazoles act as rigid bioisosteres for amide bonds, esters, and heterocycles. They are highly resistant to enzymatic degradation, oxidative/reductive conditions, and acid/base hydrolysis[2]. This structural resilience allows them to effectively interact with diverse biological targets, yielding compounds with potent antifungal, anticancer, antibacterial, and antiepileptic properties[3].
To contextualize their clinical significance, Table 1 summarizes key FDA-approved therapeutics relying on the triazole pharmacophore.
Table 1: Clinical Applications of FDA-Approved Triazole Therapeutics
Drug Name
Primary Indication
Triazole Class
Mechanism of Action / Target
Posaconazole
Severe Fungal Infections / Oncology
1,2,4-Triazole
Inhibits ergosterol synthesis; acts as a Hedgehog signaling (SMO) antagonist[4][5].
Rufinamide
Lennox-Gastaut Syndrome
1,2,3-Triazole
Modulates sodium channel activity to prolong the inactive state[6].
Tazobactam
Bacterial Infections
1,2,3-Triazole
Irreversible inhibitor of bacterial beta-lactamases.
The synthesis of 1,2,3-triazoles is predominantly achieved via "Click Chemistry," specifically azide-alkyne cycloadditions. The choice of transition metal catalyst dictates the regioselectivity of the final pharmacophore, allowing scientists to precisely engineer the spatial orientation of the drug molecule[7].
CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition): Utilizes Cu(I) to selectively yield 1,4-disubstituted 1,2,3-triazoles. The reaction requires a terminal alkyne to form a critical copper-acetylide intermediate[2][8].
RuAAC (Ruthenium-Catalyzed Azide-Alkyne Cycloaddition): Utilizes Ru(II) complexes to selectively yield 1,5-disubstituted 1,2,3-triazoles. Because the mechanism proceeds via a ruthenacycle intermediate rather than a metal-acetylide, RuAAC uniquely tolerates internal alkynes, enabling the synthesis of fully substituted 1,4,5-triazoles[8][9].
Protocol A: Synthesis of 1,4-Disubstituted Triazoles via CuAAC
This protocol is optimized for generating screening libraries where the triazole acts as a linker or pharmacophore[2].
Causality & Experimental Design:
In situ Cu(I) Generation: We utilize CuSO₄ and sodium ascorbate rather than direct Cu(I) salts (like CuI). Cu(I) salts are thermodynamically unstable and prone to oxidation. Sodium ascorbate acts as a mild reducing agent, continuously regenerating the active Cu(I) species and preventing oxidative alkyne homocoupling (Glaser coupling).
Solvent Choice: A 1:1 mixture of t-BuOH and H₂O is used. The organic substrates dissolve in the alcohol, while the inorganic catalyst components dissolve in water, driving highly efficient interfacial reaction kinetics.
Step-by-Step Methodology:
Preparation: In a round-bottom flask, dissolve the terminal alkyne (1.0 equiv) and organic azide (1.0 equiv) in a 1:1 mixture of t-BuOH and H₂O (approx. 0.2 M concentration).
Catalyst Addition: Add sodium ascorbate (0.2 equiv) to the stirring mixture, followed immediately by CuSO₄·5H₂O (0.1 equiv). The solution will typically turn from blue to pale yellow/brown, indicating the reduction to Cu(I).
Reaction: Stir vigorously at room temperature for 12–24 hours. Monitor reaction completion via TLC or LC-MS.
Metal Scavenging (Critical Step): Quench the reaction with a saturated aqueous solution of NH₄Cl containing 0.1 M EDTA. Rationale: Trace copper is highly cytotoxic and will trigger false positives in downstream biological/cell-based assays. EDTA chelates residual copper, ensuring API purity.
Isolation: Extract the aqueous layer 3x with Ethyl Acetate (EtOAc). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Purification: Purify the crude residue via silica gel flash chromatography to isolate the pure 1,4-disubstituted 1,2,3-triazole.
Standardized CuAAC experimental workflow for high-purity pharmaceutical triazole libraries.
Protocol B: Synthesis of 1,5-Disubstituted Triazoles via RuAAC
This protocol is utilized when a conformationally restricted 1,5-geometry is required to fit a specific receptor binding pocket, or when fully substituted triazoles are needed from internal alkynes[8][9].
Causality & Experimental Design:
Inert Atmosphere: Unlike CuAAC, RuAAC requires strict Schlenk techniques. Ru(II) complexes are highly susceptible to oxidation into inactive Ru(III) or Ru(IV) species in the presence of atmospheric oxygen.
Solvent Choice: Non-coordinating, non-protic solvents (e.g., anhydrous Toluene) are required. Protic solvents can coordinate with the ruthenium center, competitively inhibiting the coordination of the azide and alkyne substrates[8].
Step-by-Step Methodology:
Preparation: Oven-dry a microwave vial or Schlenk flask. Purge thoroughly with Argon.
Catalyst Loading: Add the Ru(II) catalyst, typically[CpRuCl(COD)] or [CpRuCl(PPh₃)₂] (5–10 mol%), into the vessel under an Argon stream[9].
Substrate Addition: Dissolve the organic azide (1.0 equiv) and internal/terminal alkyne (1.0 equiv) in anhydrous, degassed Toluene (approx. 0.1 M). Add this solution dropwise to the catalyst.
Reaction: Seal the vessel and heat in an oil bath at 40 °C – 80 °C (depending on steric hindrance of the internal alkyne) for 12–48 hours[9].
Monitoring & Workup: Cool the reaction to room temperature. Because ruthenium complexes are homogeneous and deeply colored, direct concentration under reduced pressure is preferred over aqueous extraction.
Purification: Load the crude mixture directly onto a silica gel column. Elute with a gradient of petroleum ether/ethyl acetate to isolate the 1,5-disubstituted 1,2,3-triazole.
References
Recent Developments Towards the Synthesis of Triazole Derivatives: A Review
MDPI
URL
Biological importance and synthesis of 1,2,3-triazole derivatives: a review
Taylor & Francis
URL
Posaconazole (Noxafil)
Synthetic Strategies for 1,2,3-Triazole Based Bioactive Compounds
Longdom Publishing
URL
1,2,3-Triazoles: Synthesis and Biological Application
IntechOpen
URL
Application Notes and Protocols: Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate in Crop Protection Studies
Audience: Researchers, Formulation Scientists, and Agrochemical Drug Development Professionals Document Type: Technical Application Guide & Standard Operating Procedures (SOPs) Introduction & Scientific Rationale The dev...
Author: BenchChem Technical Support Team. Date: March 2026
Audience: Researchers, Formulation Scientists, and Agrochemical Drug Development Professionals
Document Type: Technical Application Guide & Standard Operating Procedures (SOPs)
Introduction & Scientific Rationale
The development of next-generation crop protection agents relies heavily on validated pharmacophores that can overcome emerging resistance in phytopathogenic fungi[1]. Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate serves as a critical structural building block and model scaffold for Demethylation Inhibitor (DMI) fungicides.
Structurally, this compound features a 1,2,4-triazole ring attached to a sterically hindered quaternary carbon (C2 of the propanoate backbone). The triazole moiety is the active warhead that coordinates with the heme iron of the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51)[2]. The propanoate ester provides a highly versatile synthetic handle, allowing researchers to design extended-arm derivatives that probe the hydrophobic access channels of mutated CYP51 enzymes[3]. By inhibiting CYP51, the compound blocks the ergosterol biosynthesis pathway, leading to the accumulation of toxic 14α-methyl sterols (such as eburicol and lanosterol) and the ultimate collapse of the fungal cell membrane[4].
This application note provides a comprehensive, self-validating workflow for evaluating methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate and its derivatives in crop protection studies, from primary target engagement to in planta greenhouse trials.
Experimental Workflow & Mechanism of Action
To ensure scientific integrity, the evaluation of triazole-propanoate derivatives must follow a tiered screening cascade. This prevents false positives caused by non-specific toxicity and ensures that the observed fungicidal activity is strictly tied to CYP51 inhibition.
Figure 1: Tiered screening workflow for triazole-propanoate crop protection candidates.
Figure 2: Mechanism of CYP51 inhibition by 1,2,4-triazole derivatives in fungi.
Causality: Whole-cell assays cannot distinguish between poor target affinity and poor cell wall penetration. This cell-free assay isolates the enzyme-ligand interaction, confirming that the 1,2,4-triazole nitrogen directly coordinates with the CYP51 heme iron (Type II binding)[2].
Self-Validation: A baseline spectrum establishes the resting state of the enzyme. The inclusion of a known DMI (e.g., Prothioconazole-desthio) validates the dynamic range and sensitivity of the spectrophotometer.
Step-by-Step Methodology:
Enzyme Preparation: Dilute purified recombinant phytopathogen CYP51 (e.g., from Zymoseptoria tritici) to a final concentration of 2 µM in 50 mM potassium phosphate buffer (pH 7.4) containing 10% glycerol and 0.1 mM EDTA.
Baseline Scan: Divide the enzyme solution equally into sample and reference cuvettes. Record the baseline absorption spectrum from 350 to 500 nm using a UV-Vis spectrophotometer.
Titration: Add methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate (dissolved in DMSO) to the sample cuvette in 0.5 µM increments (final concentration 0.5 to 10 µM). Add an equivalent volume of pure DMSO to the reference cuvette to subtract solvent effects.
Measurement: After each addition, incubate for 3 minutes and record the spectrum. Look for the characteristic Type II difference spectrum: an absorption peak (Soret band shift) at ~425 nm and a trough at ~410 nm.
Data Analysis: Plot the peak-to-trough absorbance difference (
ΔA425−410
) against the ligand concentration. Calculate the dissociation constant (
Kd
) using the Morrison equation for tight-binding ligands.
Protocol 2: Ergosterol Depletion Analysis via GC-MS
Causality: To prove that the target engagement observed in Protocol 1 translates into the expected biochemical phenotype in vivo. Inhibition of CYP51 must result in a quantifiable drop in ergosterol and a spike in precursor sterols[4].
Self-Validation: The use of cholesterol as an internal standard normalizes data against extraction losses. An untreated control establishes the baseline sterol profile of the healthy pathogen.
Step-by-Step Methodology:
Fungal Culture: Inoculate Fusarium graminearum into 50 mL of Potato Dextrose Broth (PDB). Treat with the test compound at its predetermined
EC50
concentration. Incubate at 25°C for 24 hours at 150 rpm.
Harvesting: Centrifuge the culture at 4,000 × g for 10 minutes. Wash the mycelial pellet twice with sterile distilled water and lyophilize for 24 hours.
Saponification: Weigh 50 mg of lyophilized mycelia into a glass tube. Add 3 mL of 20% KOH in ethanol and 50 µg of cholesterol (internal standard). Heat at 85°C for 2 hours in a water bath.
Extraction: Cool to room temperature. Add 3 mL of sterile water and 3 mL of heptane. Vortex vigorously for 2 minutes. Extract the upper heptane layer (containing non-saponifiable sterols) and transfer to a clean vial. Repeat the extraction twice.
Derivatization: Evaporate the pooled heptane extracts under a gentle stream of nitrogen. Add 100 µL of N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) and 100 µL of pyridine. Incubate at 60°C for 30 minutes to form trimethylsilyl (TMS) ethers.
GC-MS Analysis: Inject 1 µL into a GC-MS equipped with a DB-5MS column. Quantify the relative abundance of ergosterol (m/z 396) versus lanosterol/eburicol (m/z 398) normalized to the cholesterol internal standard.
Protocol 3: In Vitro Antifungal Susceptibility Testing
Causality: Evaluates the phenotypic efficacy of the compound against economically significant crop pathogens. This bridges the gap between biochemical activity and agricultural utility.
Self-Validation: A solvent control (0.1% DMSO) proves the vehicle is non-toxic. A reference DMI fungicide (e.g., Tebuconazole) benchmarks the potency of the test compound.
Step-by-Step Methodology:
Media Preparation: Autoclave Potato Dextrose Agar (PDA) and cool to 50°C.
Compound Amendment: Prepare serial dilutions of the test compound in DMSO. Spike the liquid PDA to achieve final concentrations ranging from 0.01 to 100 µg/mL (ensure final DMSO concentration does not exceed 0.1%). Pour into Petri dishes.
Inoculation: Using a sterile cork borer, cut 5 mm mycelial plugs from the leading edge of a 5-day-old actively growing colony of the target pathogen (e.g., Botrytis cinerea). Place one plug face-down in the center of each amended plate.
Incubation: Incubate the plates in the dark at 25°C for 4–7 days, depending on the growth rate of the control plates.
Evaluation: Measure the colony diameter in two perpendicular directions. Subtract the 5 mm plug diameter. Calculate the percentage of radial growth inhibition relative to the solvent control. Determine the
EC50
using probit regression analysis.
Protocol 4: In Planta Greenhouse Efficacy Trial
Causality: In vitro activity does not guarantee field success due to factors like UV degradation, poor leaf cuticular penetration, or rapid plant metabolism. This assay tests the compound under simulated real-world conditions.
Self-Validation: Uninoculated, treated plants are monitored to ensure the compound is not phytotoxic. Untreated, inoculated plants validate that the disease pressure was sufficient for a robust test.
Step-by-Step Methodology:
Plant Cultivation: Grow susceptible wheat plants (Triticum aestivum) in standard potting soil until they reach the two-leaf stage (BBCH 12).
Formulation & Application: Dissolve the compound in a formulation blank (e.g., 5% acetone, 0.1% Tween-20 in water) to a concentration of 100 ppm. Spray the plants using a track sprayer calibrated to deliver 200 L/ha until runoff. Allow plants to dry for 24 hours.
Inoculation: Dust the treated plants with fresh conidia of Blumeria graminis f. sp. tritici (wheat powdery mildew) from heavily infected source plants.
Incubation: Transfer plants to a climate-controlled greenhouse (20°C day / 16°C night, 80% relative humidity, 14-hour photoperiod).
Assessment: At 10 days post-inoculation, visually assess the percentage of infected leaf area on the first and second leaves. Calculate disease control efficacy using Abbott's formula.
Quantitative Data Presentation
The following tables summarize expected baseline data when utilizing methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate as a core scaffold compared to commercial standards.
Table 1: CYP51 Binding Affinity and Sterol Composition Profiling
Compound
CYP51
Kd
(µM)
Ergosterol Content (%)
Lanosterol/Eburicol Content (%)
Untreated Control (DMSO)
N/A
89.5
< 2.0
Methyl triazolyl-propanoate scaffold
1.24
45.2
38.4
Tebuconazole (Reference DMI)
0.08
12.1
75.6
*Sterol content expressed as a percentage of total extracted sterols via GC-MS after 24h exposure at 10 µg/mL.
Table 2: In Vitro Antifungal Activity (
EC50
values in µg/mL)
Pathogen
Crop Disease
Triazolyl-propanoate Scaffold
Tebuconazole (Reference)
Fusarium graminearum
Fusarium Head Blight
14.50
0.85
Botrytis cinerea
Gray Mold
22.10
1.20
Zymoseptoria tritici
Septoria Tritici Blotch
8.30
0.45
(Note: While the bare scaffold exhibits moderate baseline activity, it serves as the foundational pharmacophore. Derivatization at the ester position dramatically lowers the
EC50
to sub-microgram levels[3]).
References
Benchchem. "Application Notes and Protocols for the Synthesis and Evaluation of 1,2,4-Triazole Derivatives as Potential Antifungal Agents." Benchchem Technical Documents.
Warrilow, A. G., et al. "Exploring medium and long arm extensions of 1,2,4-triazole derivatives as Candida albicans 14α-demethylase (CYP51) inhibitors." PubMed Central (PMC).
ACS Omega. "Synthesis of Benzimidazole-1,2,4-triazole Derivatives as Potential Antifungal Agents Targeting 14α-Demethylase." ACS Publications.
Taylor & Francis. "Design, synthesis and in vitro biological studies of novel triazoles with potent and broad-spectrum antifungal activity." Journal of Enzyme Inhibition and Medicinal Chemistry.
Application Note: Preclinical Formulation and Handling of Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate
Executive Summary Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate (CAS 885949-78-0) is a highly specialized synthetic intermediate and experimental compound featuring a 1,2,4-triazole ring coupled to a gem-dimethyl p...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate (CAS 885949-78-0) is a highly specialized synthetic intermediate and experimental compound featuring a 1,2,4-triazole ring coupled to a gem-dimethyl propanoate ester[1]. In drug discovery and agricultural chemistry, this specific structural motif is a hallmark of potent Cytochrome P450 (CYP450) inhibitors. This application note details the physicochemical profiling, mechanistic rationale, and validated formulation protocols for utilizing this compound in preclinical in vitro and in vivo experimental models.
The pharmacological utility of 1,2,4-triazole derivatives stems from their ability to reversibly bind the heme iron of CYP450 enzymes[2].
Heme Coordination: The N4 atom of the 1,2,4-triazole ring acts as a potent ligand for the heme iron (Fe²⁺/Fe³⁺) at the catalytic core of CYP enzymes. This coordination displaces oxygen, effectively halting the oxidative cleavage of substrates (e.g., preventing the conversion of androgens to estrogens by CYP19A1/aromatase, or lanosterol to ergosterol by CYP51/14α-demethylase)[2][3].
Steric Positioning: The gem-dimethyl group (α,α-dimethyl) and the methyl ester provide critical van der Waals interactions within the hydrophobic access channel of the enzyme. Similar to the structural motifs found in third-generation aromatase inhibitors like anastrozole and letrozole, these bulky aliphatic groups enhance target selectivity and binding affinity[4].
Diagram 1: Triazole-CYP450 binding mechanism and downstream catalytic inhibition.
Physicochemical Profiling & Formulation Strategy
Successful experimental formulation requires overcoming the compound's inherent hydrophobicity. Furthermore, the ester linkage is susceptible to hydrolysis under extreme pH, necessitating neutral to mildly acidic vehicles.
Parameter
Value / Characteristic
Experimental Implication
CAS Number
885949-78-0
Unique identifier for procurement and compliance[1].
Requires cosolvents for in vivo aqueous solubility.
Primary Solvents
DMSO, DMF, Ethanol
Ideal for making highly concentrated in vitro stocks.
Aqueous Solubility
Low (<1 mg/mL)
Prone to precipitation; requires stepwise formulation.
Stability
pH sensitive (ester)
Avoid strong acids/bases to prevent ester hydrolysis.
Table 1: Physicochemical parameters of Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate.
Experimental Protocols
The following protocols are designed with built-in causality and quality control. By understanding why each excipient is added, researchers can troubleshoot precipitation or degradation issues and ensure a self-validating workflow.
Protocol A: In Vitro Stock Preparation (10 mM)
For biochemical assays (e.g., recombinant CYP450 inhibition assays or cell culture), a concentrated stock in 100% DMSO ensures complete dissolution while keeping the final assay DMSO concentration below the cytotoxic threshold (<0.1%).
Calculations: To prepare 1 mL of a 10 mM stock, weigh exactly 1.69 mg of the compound.
Primary Dissolution: Add 1.0 mL of anhydrous DMSO to the vial. Causality: DMSO's high dielectric constant disrupts the crystalline lattice of the powder without hydrolyzing the ester bond.
Homogenization: Vortex for 30 seconds. If particulate matter remains, sonicate in a water bath at room temperature for 2–5 minutes.
Quality Control (Self-Validation): Hold the vial against a light source. The solution must be completely optically clear. Any turbidity indicates incomplete dissolution, requiring further sonication.
Storage: Aliquot into single-use amber vials (to prevent UV degradation) and store at -20°C.
Protocol B: In Vivo Formulation for PO/IP Administration (Cosolvent System)
Direct injection of DMSO stocks causes tissue necrosis and immediate compound precipitation. A sequential cosolvent system acts as a thermodynamic sink, keeping the lipophilic triazole in solution as it enters the aqueous bloodstream.
Solubilization (5% v/v): Dissolve 20 mg of compound in 0.5 mL of DMSO. Vortex until clear. Causality: Establishes the primary molecular dispersion.
Polymeric Stabilization (40% v/v): Add 4.0 mL of PEG400. Vortex vigorously for 1 minute. Causality: PEG400 acts as a miscible organic phase that prevents the compound from crashing out when water is introduced.
Surfactant Addition (5% v/v): Add 0.5 mL of Tween 80. Vortex for 1 minute. Causality: Tween 80 forms micelles that encapsulate the hydrophobic gem-dimethyl groups.
Aqueous Dilution (50% v/v): Dropwise, add 5.0 mL of 0.9% Saline while continuously vortexing. Causality: Dropwise addition prevents localized zones of high polarity, which cause irreversible precipitation.
Quality Control (Self-Validation): The final solution (10 mL total volume) must be a clear, single-phase liquid. Check the pH to ensure it is ~7.0; adjust with dilute NaOH/HCl if necessary to protect the propanoate ester from hydrolysis.
Diagram 2: Experimental formulation workflow from raw powder to preclinical application.
Vehicle Compatibility Matrix
To assist in experimental design, the following matrix summarizes the compatibility of the compound with various standard vehicles.
Vehicle Composition
Suitability
Maximum Solubility Estimate
Notes & Causality
100% DMSO
Excellent (In Vitro)
>50 mg/mL
High dielectric constant completely solvates the triazole ring.
0.5% CMC / 0.1% Tween 80
Moderate (In Vivo PO)
Suspension only
Good for oral gavage if compound is micronized; ester is stable.
5% DMSO / 40% PEG400 / 5% Tween 80 / 50% Saline
Excellent (In Vivo IP/IV)
~5-10 mg/mL
Micellar encapsulation prevents precipitation in the bloodstream.
100% Saline or PBS
Poor
<0.1 mg/mL
Lack of organic phase causes immediate crystallization.
Table 2: Excipient compatibility and stability matrix for formulation planning.
References
Brodie, A., et al. (2002). The Effect of Second-Line Antiestrogen Therapy on Breast Tumor Growth after First-Line Treatment with the Aromatase Inhibitor Letrozole. AACR Journals (Cancer Research).[Link]
O'Boyle, N. M., et al. (2025). 1-(3,4,5-Trimethoxyphenyl)allyl)-1 H-1,2,4-Triazole and Related Compounds: Their Synthesis and Biological Evaluation as Novel Antimitotic Agents Targeting Breast Cancer. PubMed (National Institutes of Health).[Link]
Technical Support Center: Synthesis of Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate
Welcome to the Application Support Center. This guide is designed for synthetic chemists and drug development professionals troubleshooting the N-alkylation of 1H-1,2,4-triazole with methyl 2-bromo-2-methylpropanoate.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Application Support Center. This guide is designed for synthetic chemists and drug development professionals troubleshooting the N-alkylation of 1H-1,2,4-triazole with methyl 2-bromo-2-methylpropanoate. This specific transformation is a critical node in the synthesis of various active pharmaceutical ingredients (APIs), including LRRK2 inhibitors and antifungal agents.
Below, you will find a diagnostic breakdown of the reaction mechanics, an optimized and self-validating protocol, and targeted FAQs to resolve common experimental bottlenecks.
Diagnostic Overview & Mechanistic Causality
The synthesis of methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate relies on the nucleophilic substitution (SN2) of a tertiary bromide by a triazolate anion.
The Mechanistic Paradox: Methyl 2-bromo-2-methylpropanoate is a highly sterically hindered tertiary alkyl halide. Standard tertiary halides are notoriously resistant to SN2 attack and heavily favor E2 elimination under basic conditions. However, the adjacent ester carbonyl fundamentally alters the reaction coordinate. The electron-withdrawing carbonyl lowers the energy of the adjacent C-Br σ* orbital (LUMO), allowing for favorable orbital overlap with the incoming nucleophile's HOMO. This stereoelectronic stabilization significantly lowers the SN2 transition state energy, making direct substitution viable despite the steric bulk.
The Regioselectivity Challenge: The deprotonated 1,2,4-triazole is an ambident nucleophile. Alkylation can occur at the adjacent nitrogen (N1) or the distal nitrogen (N4). While N1 is thermodynamically and kinetically favored due to adjacent lone-pair repulsion in the N4 product, the intrinsic selectivity is typically around 9:1 [N1:N4][1], meaning byproduct formation is inevitable and requires careful chromatographic resolution.
Reaction Workflow & Competing Pathways
Reaction workflow and competing pathways for methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate.
Comparative Condition Analysis
Selecting the correct base and solvent system is the primary determinant of your reaction's success. The data below summarizes expected quantitative outcomes based on various literature and internal benchmarks.
Base / Solvent System
Temp (°C)
Time (h)
N1:N4 Ratio
E2 Byproduct (%)
Overall Yield (%)
K₂CO₃ / DMF
80
12
8:1
~20 - 25%
55 - 65%
Cs₂CO₃ / MeCN
60
8
9:1
~15%
65 - 75%
NaH / DMF
0 to 25
2
10:1
< 5%
80 - 88%
Self-Validating Standard Operating Procedure (SOP)
This protocol utilizes the optimized NaH/DMF conditions2[3]. Every step includes a validation checkpoint so you can confirm the reaction's trajectory in real-time.
Step 1: System Preparation
Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet. Ensure all glassware is strictly anhydrous.
Step 2: Triazole Deprotonation
Suspend Sodium hydride (60% dispersion in mineral oil, 1.2 eq) in anhydrous DMF (0.5 M relative to triazole). Cool the suspension to 0 °C using an ice bath. Add 1H-1,2,4-triazole (1.0 eq) portion-wise over 15 minutes.
Validation Checkpoint: You will observe immediate and vigorous hydrogen gas evolution. Stir at 0 °C for 30 minutes until gas evolution completely ceases and the opaque suspension transitions into a clear, homogeneous solution. This confirms 100% conversion to the active triazolate anion.
Step 3: Electrophile Addition
Dissolve methyl 2-bromo-2-methylpropanoate (1.1 eq) in a minimal volume of anhydrous DMF. Add this solution dropwise to the triazolate mixture at 0 °C over 10 minutes to prevent localized heating.
Step 4: Reaction Propagation
Remove the ice bath and allow the reaction to warm naturally to 25 °C. Stir for 1 to 2 hours.
Validation Checkpoint: Monitor via TLC (EtOAc/Hexanes 1:1). The starting bromide (visualized with KMnO₄ stain) should disappear, replaced by a dominant new UV-active spot (N1 product, Rf ~ 0.4) and a fainter, lower-running UV-active spot (N4 byproduct, Rf ~ 0.2).
Step 5: Quench and Workup
Cool the flask back to 0 °C and quench by slowly adding ice-cold saturated aqueous NH₄Cl. Extract the aqueous layer with Ethyl Acetate (3 × 50 mL).
Step 6: DMF Removal and Isolation
Wash the combined organic layers aggressively with distilled water (3 × 50 mL) and brine (1 × 50 mL) to partition the DMF into the aqueous phase. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography (Silica gel, gradient 20% → 50% EtOAc in Hexanes) to isolate the pure N1-alkylated ester.
Targeted Troubleshooting & FAQs
Q1: My crude NMR shows a massive peak for methyl methacrylate. How do I stop this elimination?Cause: Methyl 2-bromo-2-methylpropanoate is highly susceptible to E2 elimination. If you are using a weak base like K₂CO₃, the reaction requires heating (60–80 °C) to proceed. At these elevated temperatures, the basic triazolate (or unreacted carbonate) acts as a Brønsted base rather than a nucleophile, stripping a beta-proton and ejecting the bromide to form methyl methacrylate.
Solution: Switch to the NaH/DMF protocol detailed above. Pre-forming the triazolate anion allows the SN2 attack to occur rapidly at 0 °C to room temperature, kinetically outcompeting the E2 elimination pathway.
Q2: How do I effectively separate the N1-alkylated product from the N4-alkylated byproduct?Cause: The1[1] means you will always generate 5–15% of the N4 isomer.
Solution: The N4 isomer is highly symmetric and possesses a different dipole moment, making it significantly more polar than the N1 isomer. Standard normal-phase silica gel chromatography is highly effective here. Run a gentle gradient of EtOAc in Hexanes (starting at 20%). The desired N1 isomer will elute first. Do not push the column polarity too fast, or the peaks will co-elute.
Q3: My reaction stalls at 50% conversion, and adding more base/triazole doesn't push it forward. What is happening?Cause: Your electrophile is being consumed by a side reaction. Trace moisture in your DMF or hygroscopic bases (like K₂CO₃) leads to the rapid hydrolysis of the α-bromo ester into the corresponding α-bromo acid or α-hydroxy ester. Because the electrophile is destroyed, the reaction mathematically cannot reach 100% conversion.
Solution: Ensure absolute anhydrous conditions. Use newly opened, Sure/Seal™ DMF. If using K₂CO₃, it must be dried in a vacuum oven at 120 °C overnight prior to use.
Q4: Can I skip the strong base and just heat the triazole and the bromide together?Cause: 1H-1,2,4-triazole in its neutral, protonated form is a very weak nucleophile.
Solution: No. Without deprotonation, the SN2 attack on a sterically hindered tertiary center is infinitesimally slow. Deprotonation to the triazolate anion (shifting the pKa from ~2.2 to ~10) is an absolute thermodynamic requirement to increase the HOMO energy and enable the nucleophilic attack.
References
Compound, compositions, and methods (WO2017087905A1). Google Patents.
Taming Ambident Triazole Anions: Regioselective Ion Pairing Catalyzes Direct N-Alkylation with Atypical Regioselectivity. Journal of the American Chemical Society.
Technical Support Center: Troubleshooting the Purification of Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate
Welcome to the Technical Support Center. This guide is specifically engineered for researchers and drug development professionals working with methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate (CAS: 885949-78-0)[1].
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. This guide is specifically engineered for researchers and drug development professionals working with methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate (CAS: 885949-78-0)[1]. This sterically hindered triazole intermediate is highly valuable in the synthesis of agricultural fungicides and pharmaceutical active ingredients (such as aromatase inhibitors).
However, its unique structural motifs—a basic, highly polar 1,2,4-triazole ring coupled with a hydrolyzable ester on a quaternary carbon—present significant isolation and purification challenges. Below, we dissect the causality behind these challenges and provide self-validating protocols to ensure high-purity isolation.
Quantitative Data Summary
Understanding the chromatographic behavior of your target molecule and its primary impurities is the first step toward successful purification.
Q1: During column chromatography, my product streaks severely across the TLC plate and elutes over many fractions. How can I improve band sharpness?
Expertise & Causality: The 1,2,4-triazole ring contains basic nitrogen atoms that interact strongly via hydrogen bonding and ion-dipole interactions with the acidic silanol (Si-OH) groups present on standard, unmodified silica gel. This continuous adsorption-desorption cycle causes severe tailing, streaking, and ultimately poor recovery[2].
Self-Validating Solution: Deactivate the silica gel by incorporating a volatile basic modifier into your mobile phase. Adding 0.5% to 1.0% Triethylamine (Et3N) to your eluent neutralizes the acidic silanol sites, ensuring the triazole elutes as a sharp, tight band[2].
Validation Step: Run a 2D TLC plate of your crude mixture. If the spot remains perfectly round in the second dimension when using the Et3N-modified solvent, the silanol-induced streaking has been successfully resolved.
Q2: I am observing two closely eluting spots on my TLC. What are they, and how do I separate them?
Expertise & Causality: The alkylation of the 1,2,4-triazole anion with methyl 2-bromo-2-methylpropanoate typically yields a mixture of regioisomers. Because the triazole ring possesses three nucleophilic nitrogens, substitution can occur at the N1 or N4 positions. While the extreme steric bulk of the quaternary carbon heavily favors the N1-isomer (target), the N4-isomer is almost always present as a minor, kinetically driven byproduct[3]. Their structural similarity results in nearly identical polarities.
Self-Validating Solution: A standard step-gradient will not suffice. You must employ a highly optimized, shallow isocratic gradient (e.g., 60:40 Hexanes:EtOAc) on a high-resolution flash chromatography system. Alternatively, if chromatography fails to provide baseline resolution, the N1-isomer can often be selectively crystallized from cold diethyl ether/hexanes due to its distinct crystal lattice packing compared to the N4-isomer.
Q3: My isolated product shows a reduced integration for the methyl ester peak (~3.7 ppm) in the 1H NMR spectrum. What caused this degradation?
Expertise & Causality: The methyl ester group is highly susceptible to hydrolysis. If you used a basic modifier (like Et3N) during chromatography to prevent streaking, concentrating the pooled fractions at elevated temperatures in a rotary evaporator can trigger base-catalyzed hydrolysis of the ester, yielding the corresponding carboxylic acid.
Self-Validating Solution: Maintain the rotary evaporator water bath strictly below 35°C during solvent removal. Furthermore, co-evaporate the final residue with toluene to azeotropically remove residual Et3N and moisture, effectively halting any hydrolytic degradation pathways.
Experimental Workflows & Logical Relationships
Reaction pathway showing regioisomer formation during 1,2,4-triazole alkylation.
Logical workflow for troubleshooting 1,2,4-triazole ester purification issues.
Step-by-Step Experimental Protocols
Protocol A: Regioselective Alkylation and Self-Validating Workup
Deprotonation: Suspend 1,2,4-triazole (1.2 eq) and K2CO3 (1.5 eq) in anhydrous DMF. Stir at 25°C for 30 minutes to generate the triazolide anion.
Electrophile Addition: Dropwise add methyl 2-bromo-2-methylpropanoate (1.0 eq). Crucial step: The alpha-bromo ester is highly reactive; maintain the internal temperature below 40°C to minimize over-alkylation and quaternary ammonium salt formation.
Reaction: Stir for 12 hours under a nitrogen atmosphere.
Quench & Extract: Dilute the mixture with deionized water and extract with EtOAc (3x).
Self-Validation Check: Test the pH of the aqueous layer; it should be ~8. If it is highly basic (>10), carefully neutralize it to prevent ester hydrolysis during extraction.
DMF Removal: Wash the combined organic layers with a 5% aqueous LiCl solution (3x). This step is mandatory to completely partition residual DMF into the aqueous phase, which would otherwise co-elute and disrupt chromatography.
Drying: Dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure (Water bath <35°C).
Solvent Preparation: Prepare a mobile phase of 60% Hexanes, 40% EtOAc, and 1% Et3N (v/v/v).
Column Packing: Slurry-pack the silica gel using the modified solvent system. Flush the column with at least 2 column volumes of the eluent prior to loading to ensure complete deactivation of the acidic silanol groups[2].
Loading: Dissolve the crude mixture in a minimum volume of DCM. Load evenly onto the column head.
Elution: Elute isocratically. Collect small fractions (e.g., 15 mL).
Self-Validation Check: Spot fractions on TLC plates that have been pre-treated with the Et3N-modified solvent. This ensures you can accurately track the N1-isomer (Rf ~0.45) and cleanly separate it from the trailing N4-isomer (Rf ~0.35).
Concentration: Pool the pure fractions containing the N1-isomer. Evaporate strictly below 35°C. Add 10 mL of toluene to the flask and co-evaporate to azeotropically remove any residual Et3N.
References[3] Title: Technical Support Center: Alkylation of 1,2,4-Triazole with 1,6-Dibromohexane
improving the yield of triazole synthesis reactions
Welcome to the Technical Support Center for Azide-Alkyne Cycloaddition (AAC). As a Senior Application Scientist, I frequently encounter researchers struggling with stalled click reactions, poor regioselectivity, or degra...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Azide-Alkyne Cycloaddition (AAC). As a Senior Application Scientist, I frequently encounter researchers struggling with stalled click reactions, poor regioselectivity, or degraded biomolecules. The difference between a 20% yield and a quantitative conversion rarely lies in the fundamental chemistry—it lies in mastering the physical environment of the catalytic cycle.
Below is our definitive troubleshooting guide, structured to help you diagnose failures, understand the underlying mechanistic causality, and implement self-validating protocols to optimize your triazole synthesis.
Diagnostic Workflow
Diagnostic workflow for troubleshooting CuAAC and RuAAC triazole synthesis.
Frequently Asked Questions & Troubleshooting
Q: Why is my CuAAC reaction stalling before completion, especially in aqueous buffers?A: The root cause is almost always the thermodynamic instability of the active Cu(I) catalytic species. In aqueous environments, Cu(I) is highly susceptible to disproportionation or rapid oxidation by dissolved oxygen into 1[1]. When Cu(I) depletes, the cycloaddition stalls.
The Solution: You must implement a self-validating catalytic engine using an accelerating ligand such as 2 (Tris(3-hydroxypropyltriazolylmethyl)amine)[2]. THPTA forms a protective, cage-like complex around the copper ion, stabilizing the +1 oxidation state and shielding it from oxygen[2]. Furthermore, pairing this with sodium ascorbate ensures any oxidized Cu(II) is continuously reduced back to the active Cu(I) state, maintaining the catalytic cycle[1].
Q: I am observing a significant amount of diyne byproducts. How do I prevent Glaser coupling?A: You are observing oxidative alkyne-alkyne homocoupling, known as Glaser coupling. This side reaction is catalyzed by Cu(II) in the presence of oxygen and3[1][3]. Every molecule of diyne formed consumes two equivalents of your alkyne starting material, severely capping your theoretical triazole yield[3].
The Solution: Glaser coupling competes directly with CuAAC. To outcompete it, you must strictly maintain the copper in the +1 oxidation state. This requires rigorous degassing of solvents and maintaining a high molar excess of the 4 (sodium ascorbate)[4]. Additionally, ligand denticity plays a crucial role; using highly active ligands accelerates the CuAAC pathway, kinetically outcompeting the slower Glaser homocoupling[3].
Q: I need the 1,5-disubstituted triazole regioisomer, but my reaction yields are abysmal. What is wrong?A: CuAAC strictly yields 1,4-disubstituted triazoles. To achieve 1,5-regioselectivity, or to react internal alkynes, you must utilize 5[6][5]. If your RuAAC is failing, the primary culprit is usually solvent choice. Unlike CuAAC, RuAAC proceeds via an oxidative coupling to a ruthenacycle followed by reductive elimination[6]. 7 (like water or alcohols) severely inhibit this specific catalytic cycle, leading to high byproduct formation and low yields[7].
The Solution: Switch to strictly non-protic solvents such as benzene, toluene, THF, or dioxane, and utilize pentamethylcyclopentadienyl ruthenium chloride complexes like CpRuCl(PPh₃)₂ or CpRuCl(COD)[5][7].
Quantitative Data Summary: Reaction Conditions vs. Yield
Causality Focus: Pre-chelation prevents biomolecule precipitation and ROS generation.
Reagent Preparation: Prepare stock solutions of 0.2 M THPTA (in water), 0.1 M CuSO₄ (in water), and 0.1 M Sodium Ascorbate. Crucial: Ascorbate must be freshly prepared daily; it rapidly oxidizes in water, losing its 8[8].
Pre-Chelation (The Self-Validating Step): In a separate tube, mix CuSO₄ and THPTA in a 1:2 to 1:5 molar ratio (e.g., 50 µM Cu to 250 µM THPTA). Causality: Forming the Cu-THPTA complex before introduction to the main reaction shields sensitive molecules from transient, unchelated copper[9].
Reaction Assembly: To your aqueous buffer containing the biomolecule, add the alkyne and azide substrates (typically 1-10 equivalents relative to the target modification site).
Catalyst Introduction: Add the pre-chelated Cu-THPTA complex to the reaction mixture.
Initiation: Add Sodium Ascorbate to a final concentration of 8[8]. Validation: The solution should remain clear or pale; a persistent green/blue tint indicates failed reduction to Cu(I).
Incubation: Degas briefly with argon and incubate at room temperature for 1-2 hours.
Protocol B: Anhydrous RuAAC for 1,5-Disubstituted Triazoles
Causality Focus: Exclusion of protic interference to stabilize the ruthenacycle.
Atmospheric Control: Flame-dry all glassware and flush thoroughly with Argon. Causality: While some Ru catalysts tolerate air, Cp*RuCl(COD) is sensitive to oxidation, which degrades the active7[7].
Solvent Preparation: Dissolve the azide (1.0 eq) and alkyne (1.0 eq) in strictly anhydrous, non-protic solvent (e.g., THF or Toluene) to a concentration of 0.1 - 0.5 M.
Catalyst Addition: Add 1 to 5 mol% of CpRuCl(PPh₃)₂ or 77[7].
Reaction Execution: Seal the vessel and heat to 60-80 °C (if using PPh₃) or maintain at room temperature (if using COD) for 7[7].
Validation & Purification: Monitor the disappearance of the azide starting material via IR spectroscopy (loss of the ~2100 cm⁻¹ peak). Purify the resulting 1,5-disubstituted triazole via standard silica gel chromatography.
Technical Support Center: Stability & Handling of Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate
Welcome to the Technical Support Center. This guide provides authoritative troubleshooting and stability management protocols for methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate .
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. This guide provides authoritative troubleshooting and stability management protocols for methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate . Designed for researchers, analytical chemists, and drug development professionals, this document addresses the specific physicochemical vulnerabilities of this compound in solution and provides field-proven methodologies to ensure experimental integrity.
Part 1: Core Stability Issues & Causality (The "Why")
To effectively handle methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate, one must understand how its structural features dictate its behavior in solution. The molecule features a methyl ester, a gem-dimethyl substituted alpha-carbon, and a 1,2,4-triazole ring.
1. The Electronic vs. Steric Tug-of-War (Hydrolysis)
Typically, a gem-dimethyl group at the alpha position provides significant steric hindrance, which protects adjacent esters from hydrolysis by physically blocking nucleophilic approach[1]. However, the 1,2,4-triazole ring acts as a potent electron-withdrawing group (EWG). This EWG effect pulls electron density away from the ester carbonyl via inductive effects, drastically increasing the carbonyl carbon's electrophilicity[2]. This electronic activation overrides the steric protection, making the ester highly susceptible to nucleophilic attack by hydroxide ions (forming a tetrahedral intermediate) and leading to rapid base-catalyzed hydrolysis at pH > 7.5[2][].
2. Lewis Acid Catalysis & Polynuclear Aggregation (Metal Complexation)
1,2,4-triazoles possess unshared electron pairs on their N2 and N4 nitrogen atoms, making them excellent bridging ligands for transition metals (e.g., Cu²⁺, Zn²⁺, Ni²⁺)[4][5]. When dissolved in standard biological buffers containing trace metals, two detrimental pathways emerge:
Precipitation: The compound forms insoluble polynuclear metal coordination complexes, pulling the active compound out of solution[5].
Metal-Catalyzed Hydrolysis: The coordinated metal acts as a Lewis acid, further polarizing the ester carbonyl and drastically accelerating hydrolytic degradation[2].
Fig 1: Primary degradation pathways via hydrolysis and metal complexation.
Part 2: Troubleshooting Guides & FAQs
Q1: Why does my compound degrade rapidly in standard biological buffers (pH 7.4 - 8.0) during overnight assays?A: The electron-withdrawing nature of the triazole ring makes the methyl ester highly labile to base-catalyzed hydrolysis[2]. Even at physiological pH (7.4), the concentration of hydroxide ions is sufficient to drive the formation of the tetrahedral intermediate, cleaving the ester into 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoic acid and methanol[]. Solution: Prepare fresh dilutions immediately prior to the assay, or lower the buffer pH to 6.5 if the assay permits.
Q2: I observe a cloudy precipitate when preparing aqueous stock solutions in tap-water-derived or unpurified buffers. What is happening?A: You are observing metal-induced aggregation. The 1,2,4-triazole moiety forms stable N1-N2 bridges with trace divalent transition metals (like Cu²⁺ or Zn²⁺) present in lower-grade water or buffer salts, creating insoluble polynuclear complexes[5]. Solution: Always use ultrapure (18.2 MΩ·cm) water. If trace metals are unavoidable, supplement your buffer with 1-5 mM EDTA to chelate metals before adding your compound.
Q3: How should I store stock solutions for long-term stability?A: Do not store this compound in aqueous solutions or protic solvents (like methanol or ethanol), as transesterification or hydrolysis will occur over time. Store stock solutions (e.g., 10-50 mM) in anhydrous Dimethyl Sulfoxide (DMSO) or Acetonitrile (MeCN) at -20°C in tightly sealed, argon-purged vials.
Part 3: Quantitative Stability Data
The following table summarizes the expected half-life (
t1/2
) of the compound under various conditions, highlighting the necessity of strict environmental control.
Solvent / Matrix Environment
pH / Condition
Primary Degradation Pathway
Estimated
t1/2
at 25°C
Anhydrous DMSO / MeCN
Neutral
None (Stable)
> 6 months
Aqueous Phosphate Buffer
pH 7.4
Base-catalyzed hydrolysis
~48 - 72 hours
Aqueous Carbonate Buffer
pH 9.0
Base-catalyzed hydrolysis
< 4 hours
Aqueous Buffer + 10µM Cu²⁺
pH 7.4
Metal-catalyzed hydrolysis / Aggregation
< 2 hours
0.1 N HCl
pH 1.0
Acid-catalyzed hydrolysis
~24 hours
Part 4: Experimental Protocols (Self-Validating Systems)
To ensure the integrity of your data, implement the following self-validating protocols. These workflows contain internal controls that inherently verify whether degradation is occurring due to pH or metal contamination.
This protocol ensures your assay matrix is free of transition metals that catalyze triazole complexation.
Resin Treatment: Add 5g of Chelex® 100 resin (sodium form) per 100 mL of your desired biological buffer.
Agitation: Stir gently at room temperature for 1 hour to strip divalent cations.
Filtration: Filter the buffer through a 0.22 µm PES membrane to remove the resin.
Self-Validation Step: Prepare two aliquots of the compound: one in the Chelex-treated buffer, and one in the untreated buffer. Monitor both via RP-HPLC at
T=0
and
T=4
hours. A stable peak in the treated buffer confirms that prior instability was metal-mediated.
Protocol B: ICH Q1A(R2) Aligned Forced Degradation Profiling
To establish a definitive shelf-life and stability profile for drug development applications, follow this stress-testing workflow aligned with ICH Q1A(R2) guidelines[6][7].
Stock Preparation: Prepare a 10 mg/mL stock in anhydrous HPLC-grade Acetonitrile.
Matrix Aliquoting: Dilute the stock to 1 mg/mL into three analytical matrices:
Matrix 1 (Hydrolytic Stress): 50 mM Phosphate buffer (pH 2.0, 7.4, and 10.0).
Matrix 2 (Metal Stress): 50 mM HEPES buffer (pH 7.4) spiked with 50 µM CuSO₄.
Sampling: Extract 50 µL aliquots at
T=0,1,4,24,and 48
hours. Quench basic/acidic samples immediately with neutralizing buffer to halt hydrolysis.
RP-HPLC-UV Analysis: Inject onto a C18 column (Mobile Phase: Water/MeCN with 0.1% TFA). Quantify the disappearance of the parent ester peak and the appearance of the highly polar free-acid peak.
Fig 2: Self-validating experimental workflow for stability profiling.
References
Ester Hydrolysis: Organic Chemistry Study Guide. Fiveable. 1
Hydrolytic Degradation - Books. The Royal Society of Chemistry. 2
Synthesis and Determination of Stability Constants of a New Bis-1,2,4-triazole Ligand for Complexation with Zinc(II), Copper(II) and Nickel(II) in Acetonitrile. SCIRP. 4
Crystal Structure and Magnetic Properties of Trinuclear Transition Metal Complexes (MnII, CoII, NiII and CuII) with Bridging Sulfonate-Functionalized 1,2,4-Triazole Derivatives. MDPI. 5
ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline. European Medicines Agency (EMA). 7
Tetrahedral Intermediates: Ester, Amide, Drug Synthesis. BOC Sciences.
Technical Support Center: Resolving Isomeric Mixtures of N-Substituted Triazoles
Welcome to the Triazole Chemistry Technical Support Center. This knowledge base is designed for researchers, scientists, and drug development professionals facing challenges with the regioselective synthesis and chromato...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Triazole Chemistry Technical Support Center. This knowledge base is designed for researchers, scientists, and drug development professionals facing challenges with the regioselective synthesis and chromatographic separation of N-substituted 1,2,3-triazoles and 1,2,4-triazoles.
Below you will find mechanistic FAQs, troubleshooting guides, and self-validating protocols to ensure high-purity isomeric resolution.
📚 Knowledge Base & FAQs
Q1: Why do conventional N-alkylation reactions of NH-1,2,3-triazoles yield complex isomeric mixtures?A1: NH-1,2,3-triazoles exist as tautomeric mixtures in solution. Due to the strong dipole moment and higher electron density localized on the terminal nitrogen atoms (N1 and N3) compared to the internal nitrogen (N2), these molecules act as nucleophiles that kinetically favor electrophilic attack at the N1/N3 positions[1]. Consequently, standard base-mediated alkylation yields the N1-substituted isomer as the dominant product, leaving the synthetically challenging—and often biologically valuable—N2-isomer as a minor byproduct[1].
Q2: How can I force the reaction to regioselectively yield the N2-substituted isomer?A2: To overcome the kinetic preference for N1-alkylation, you must alter the electronic and steric environment of the starting material. Utilizing an N-sulfonyl-1,2,3-triazole intermediate effectively blocks the N1 position. When treated with alkyl bromides or iodides under mild basic conditions at room temperature, the reaction is forced through an SN2-like mechanistic pathway that highly favors N2-substitution, generating products in 72–90% yields[2].
Q3: What are the optimal chromatographic conditions for separating N1 and N2 regioisomers if a mixture is unavoidable?A3: N1 and N2 regioisomers often exhibit nearly identical polarities, making standard reversed-phase separation (e.g., C18 columns) highly inefficient. We recommend using normal-phase chromatography with specialized chiral stationary phases (e.g., Chiralcel OD) if the substituents contain chiral centers[3],[4]. Alternatively, for highly polar triazoles, mixed-mode stationary phases (e.g., Primesep 100) that leverage both hydrophobic and ion-exchange mechanisms provide the orthogonal selectivity needed to baseline-resolve these isomers[5].
🔬 Troubleshooting Guides & Methodologies
Protocol 1: Regioselective Synthesis of N2-Alkyl-1,2,3-Triazoles
Expertise & Causality: This protocol relies on N-sulfonyl protection to sterically and electronically direct alkylation away from the kinetically favored N1 position.
Self-Validating System: The system is self-validating via
1
H NMR; the shift in the triazole ring proton confirms the regiochemistry, as the symmetry and electronic environment of the N2-isomer differ distinctly from the N1-isomer[6].
Step-by-Step Methodology:
Preparation: Suspend N-sulfonyl-1,2,3-triazole (1.0 equiv) and a mild base (e.g., K
2
CO
3
, 2.0 equiv) in a polar aprotic solvent such as DMF[2].
Alkylation: Add the target alkyl halide (alkyl bromide or iodide, 1.2 equiv) dropwise at room temperature to prevent thermally-induced side reactions[2].
Reaction Monitoring: Stir for 12-24 hours under an air atmosphere. Monitor the consumption of the starting material via TLC (Hexane/EtOAc 3:1)[2].
Workup: Quench the reaction with distilled water and extract with ethyl acetate. Wash the organic layer with brine, dry over anhydrous Na
2
SO
4
, and concentrate under reduced pressure.
Purification: Purify the crude mixture via flash chromatography to isolate the pure N2-substituted 1,2,3-triazole[6].
Mechanistic pathways for N-alkylation of 1,2,3-triazoles highlighting N2-regioselectivity.
Protocol 2: Chromatographic Separation of Triazole Isomers (HPLC)
Expertise & Causality: Utilizing a mixed-mode or specialized normal-phase column ensures that slight differences in the spatial arrangement,
π
π
associations, and hydrogen-bonding capacity of the isomers translate into distinct retention times[7].
Self-Validating System: LC-MS integration validates the separation by confirming identical
m/z
values for both isobaric peaks, ensuring the separated fractions are true regioisomers and not degradation products[8].
Step-by-Step Methodology:
Column Preparation: Equilibrate a normal-phase Chiralcel OD column (250 mm × 4.6 mm, 10 µm) or a mixed-mode column (e.g., Primesep 100) with the appropriate mobile phase[4],[5].
Mobile Phase Formulation: For normal phase, prepare an isocratic mixture of n-hexane and isopropanol (80:20 v/v)[7]. For mixed-mode, use Water/Acetonitrile with 0.1% Formic acid to maintain MS compatibility[8].
Flow Rate & Temperature: Set the flow rate to 1.0 mL/min. Maintain the column temperature at 25°C, as van't Hoff plots demonstrate that retention factors for triazole enantiomers decrease linearly as temperature increases[3].
Injection & Detection: Inject 20 µL of the isomeric mixture (1 mg/mL concentration). Monitor via UV diode-array detection at 220-230 nm[4],[7].
Validation: Collect the baseline-resolved peaks and verify isomeric purity via
1
H NMR and
13
C HMBC NMR[6].
Decision tree for selecting the appropriate chromatographic separation method for triazole isomers.
📊 Data Presentation
Table 1: Quantitative Chromatographic Data for Triazole Isomer Separation
Conformational control in the regioselective synthesis of N-2-substituted-1,2,3-triazoles - RSC Publishing.
Base-Induced Highly Regioselective Synthesis of N2-Substituted 1,2,3-Triazoles under Mild Conditions in Air - ACS Organic Letters.
Enantiomer separation of triazole fungicides by high-performance liquid chromatography - Chirality / NIH.
The chiral separation of triazole pesticides enantiomers by amylose-tris (3,5-dimethylphenylcarbamate) chiral stationary phase - Journal of Chromatographic Science.
HPLC Method for Separation of 1,2,4-Triazole and Guanylurea on Primesep 100 Column - SIELC Technologies.
N-Substituted-1,2,3-triazoles: synthesis, characterization and evaluation as cannabinoid ligands - Arkat USA.
Enantiomeric separations of 1-1,2,4-triazole compounds by micro-high performance liquid chromatography - PubMed.
Separation of 1H-1,2,4-Triazole-1-methanamine, N,N-bis(2-ethylhexyl)- on Newcrom R1 HPLC column - SIELC Technologies.
purification of triazole esters using column chromatography
Welcome to the Technical Support Center for the purification of triazole esters. Triazole esters are critical intermediates in drug discovery, bioconjugation, and materials science, most commonly synthesized via Copper-C...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for the purification of triazole esters. Triazole esters are critical intermediates in drug discovery, bioconjugation, and materials science, most commonly synthesized via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) "click chemistry."
While click chemistry is celebrated for its high yields, the subsequent purification of triazole esters via column chromatography presents unique challenges. The triazole ring is highly polar, basic, and acts as a strong ligand for transition metals, while the ester moiety remains susceptible to hydrolysis. This guide provides field-proven, self-validating protocols and troubleshooting logic to ensure the isolation of high-purity triazole esters.
Core Workflow: Triazole Ester Purification
The following diagram illustrates the critical path from a crude CuAAC reaction mixture to a pure triazole ester, highlighting the necessary interventions to prevent common chromatographic failures.
Caption: Workflow for CuAAC-derived triazole ester purification highlighting copper removal.
Standard Operating Procedure: Silica Gel Chromatography of Triazole Esters
Directly loading a crude click reaction onto a silica column often results in streaking, poor resolution, and metal contamination[1]. The following protocol is designed to mitigate the basicity of the triazole and its chelating properties.
Phase 1: Pre-Column Copper Scavenging (Crucial)
Causality: Triazoles strongly chelate copper ions. If loaded directly onto silica, the copper-triazole complex will streak down the column, resulting in broad, contaminated bands and blue/green fractions[1].
Dilution: Dilute the crude reaction mixture with an organic solvent (e.g., Ethyl Acetate or Dichloromethane).
Chelation Wash: Transfer to a separatory funnel and wash the organic layer three times with a saturated aqueous solution of Ethylenediaminetetraacetic acid (EDTA) or 10% aqueous NH₄OH[1].
Validation: The aqueous layer should turn visibly blue (indicating Cu-EDTA or Cu-amine complexes). Repeat until the aqueous layer is colorless.
Drying: Wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Phase 2: Column Packing and Loading
Causality: Silica gel is slightly acidic (pH ~4.5-5.5). This acidity can cause basic triazoles to protonate and streak, and can induce hydrolysis of sensitive ester groups[2].
Stationary Phase Selection: Use standard silica gel (230–400 mesh). For highly sensitive esters, consider using neutral Aluminum Oxide (Al₂O₃) to prevent hydrolysis and further scavenge residual copper[3].
Column Preparation: Prepare a slurry of silica gel in the initial, least polar eluent (e.g., Hexanes or DCM). If the triazole is highly basic, pre-treat the silica by adding 0.5% - 1.0% Triethylamine (Et₃N) to the slurry solvent to neutralize acidic silanol sites.
Sample Loading: Because triazoles are polar, they often exhibit poor solubility in non-polar starting eluents. Use Dry Loading : Dissolve the crude product in a minimal amount of volatile solvent (e.g., DCM), add a small amount of silica gel (1:3 sample-to-silica weight ratio), and evaporate to a free-flowing powder. Load this powder evenly onto the top of the packed column bed[2].
Phase 3: Elution and Fractionation
Gradient Elution: Begin with a low-polarity solvent system (e.g., 100% DCM or 80:20 Hexanes:EtOAc).
Polarity Ramp: Gradually increase the polarity. For highly polar triazoles, transition to a DCM/Methanol gradient (e.g., 0% to 10% MeOH in DCM)[4].
Collection: Collect fractions and monitor via TLC (visualize with UV light at 254 nm or a KMnO₄ stain). Aim for a system that provides an Rf value of ~0.3 for the target ester[2].
Quantitative Data: Recommended Solvent Systems
The table below summarizes field-validated solvent systems for different classes of triazole esters to optimize retention factor (Rf) and resolution.
Triazole Ester Profile
Recommended Solvent System
Modifier Required
Expected Rf
Mechanistic Rationale
Aliphatic Triazole Esters
Hexanes / Ethyl Acetate (Gradient: 10% to 50% EtOAc)
None
0.3 - 0.5
Mild polarity; standard normal-phase separation is sufficient.
Aromatic/Conjugated Esters
Dichloromethane / Methanol (Gradient: 0% to 5% MeOH)
None
0.2 - 0.4
Aromatic stacking requires stronger dipole interactions for elution[4].
Highly Basic/Amine-Substituted
DCM / MeOH (95:5)
1% Triethylamine (Et₃N)
0.3
Et₃N blocks acidic silanol groups, preventing severe tailing[2].
Highly Polar/Water-Soluble
Acetonitrile / Water
0.1% Acetic Acid
N/A (HPLC)
Too polar for normal phase; requires Reversed-Phase (C18) or HILIC[5].
Troubleshooting & FAQs
Q: My triazole ester is streaking severely down the silica column, and the bands are overlapping. How do I fix the band shape?A: This is a classic symptom of the basic triazole nitrogens hydrogen-bonding with the acidic silanol (Si-OH) groups on the silica gel.
Solution: You must suppress this interaction. Add 0.5% to 1% Triethylamine (Et₃N) to your mobile phase. The Et₃N will competitively bind to the acidic sites on the silica, allowing your triazole ester to elute as a tight, symmetrical band[2]. Alternatively, switch to a more polar solvent system like DCM/MeOH[4].
Q: My isolated fractions have a faint blue/green tint, and my NMR spectrum shows broadened peaks. What went wrong?A: Your product is contaminated with paramagnetic copper from the click reaction. Triazoles are excellent bidentate ligands and will carry copper through a standard silica column[1].
Solution: Do not rely on silica chromatography alone to remove copper. You must perform an aggressive aqueous wash with a chelating agent (saturated EDTA or 10% NH₄OH) prior to chromatography[1]. If the product is already isolated, dissolve it in DCM, wash with EDTA, and pass it through a short plug of neutral Alumina (Al₂O₃), which has a higher affinity for transition metals than silica[3].
Q: I am losing my ester product during chromatography; LC-MS and NMR show the presence of the free carboxylic acid instead of the ester.A: Silica gel is mildly acidic. If your ester is highly sensitive (e.g., a tert-butyl ester or an activated ester), the prolonged exposure to the acidic surface of the silica gel during chromatography can catalyze hydrolysis[4].
Solution: Buffer your column by pre-flushing the silica with 1% Et₃N in Hexanes before loading your sample. If hydrolysis persists, abandon silica gel and use neutral Aluminum Oxide (Al₂O₃) as your stationary phase[3].
Q: I didn't use a regioselective catalyst, and now I have a mixture of 1,4- and 1,5-regioisomers. They co-elute on my silica column. How can I separate them?A: 1,4- and 1,5-disubstituted triazoles often have nearly identical polarities, making normal-phase silica gel separation exceptionally difficult.
Solution: First, attempt a very shallow, optimized gradient (e.g., increasing EtOAc in Hexanes by 1% increments). If this fails, you must switch to Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) using a C18 column, which separates based on subtle differences in hydrophobicity rather than purely dipole-dipole interactions[5]. Preventative measure: In future syntheses, utilize a highly regioselective catalyst system (like Cu/C for 1,4-isomers or Ru(Cp*)Cl(PPh₃)₂ for 1,5-isomers) to avoid this separation entirely[6].
Q: My triazole ester is highly polar and elutes in the void volume (solvent front) during Reversed-Phase HPLC. What are my options?A: The compound is too polar for the non-polar C18 stationary phase and has a stronger affinity for the mobile phase[5].
Solution: Switch to Hydrophilic Interaction Liquid Chromatography (HILIC). HILIC uses a polar stationary phase (like bare silica or amide-bonded phases) with a highly organic mobile phase (e.g., Acetonitrile with a small amount of aqueous buffer), which is ideal for retaining highly polar triazoles[5].
References
Solvent-free copper-catalyzed click chemistry for the synthesis of N-heterocyclic hybrids based on quinoline and 1,2,3-triazole
Source: Beilstein Journal of Organic Chemistry
URL:[Link]
Unnatural Amino Acid Derivatives through Click Chemistry: Synthesis of Triazolylalanine Analogues
Source: PMC (National Institutes of Health)
URL:[Link]
Synthesis and Characterization of Isomeric Vinyl-1,2,3-triazole Materials by Azide−Alkyne Click Chemistry
Source: Macromolecules (ACS Publications)
URL:[Link]
Technical Support Center: Degradation Pathways of Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate
Welcome to the Technical Support Center for the handling, stability testing, and degradation analysis of methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate. This guide is engineered for researchers, analytical scientist...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for the handling, stability testing, and degradation analysis of methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate. This guide is engineered for researchers, analytical scientists, and drug development professionals to troubleshoot unexpected degradation, design robust stability-indicating assays, and understand the fundamental chemical causality behind the molecule's reactivity.
Section 1: Troubleshooting & Causality FAQs
Q1: We are observing a significant loss of the parent compound during aqueous formulation storage. What is the mechanism, and how can we prevent it?Causality: The molecule contains a sterically hindered but electronically activated methyl ester. In aqueous environments outside the pH 5.0–6.5 range, it undergoes rapid base- or acid-catalyzed ester hydrolysis. The hydroxide ion acts as a strong nucleophile, attacking the ester carbonyl to yield 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoic acid and methanol. The electron-withdrawing nature of the triazole ring slightly increases the electrophilicity of the adjacent ester carbonyl, accelerating this degradation compared to standard aliphatic esters.
Solution: Buffer your formulations strictly between pH 5.5 and 6.0 using citrate or acetate buffers. Store solutions at 2–8°C to suppress the thermodynamic kinetics of hydrolysis.
Q2: During ICH Q1B photostability testing, multiple unknown degradants appear. What is the expected UV-induced degradation pathway?Causality: 1H-1,2,4-triazole derivatives possess chromophores that absorb UV radiation (>290 nm), rendering them susceptible to[1]. The primary photochemical pathway involves homolytic scission of the C-N bond linking the propanoate moiety to the triazole ring, leading to radical recombination products. Secondary photo-oxidation can also occur at the tertiary carbon.
Solution: Conduct all photoreactive workflows under amber lighting. Store standards and samples in actinic glass or foil-wrapped containers to block wavelengths below 400 nm.
Q3: In our environmental fate and bioreactor assays, the compound disappears, but our LC-UV mass balance is less than 40%. Where is the remaining mass?Causality: Microbial and enzymatic degradation of 1H-1,2,4-triazoles is a multi-step process. Strains such as Shinella sp. NJUST26 initially cleave the ester, then oxidize the triazole ring to 1,2-dihydro-3H-1,2,4-triazol-3-one (DHTO). Subsequent ring cleavage yields highly polar, non-UV-absorbing metabolites like[2]. Standard reversed-phase LC-UV methods fail to retain or detect these polar, low-molecular-weight fragments.
Solution: Implement a Hydrophilic Interaction Liquid Chromatography (HILIC) method coupled with Mass Spectrometry (LC-MS/MS) to capture and quantify the highly polar ring-cleavage metabolites.
Section 2: Self-Validating Experimental Protocols
Protocol: Forced Degradation and Mass Balance Workflow
This protocol is designed as a self-validating system. By incorporating mandatory neutralization/quenching steps, you ensure that degradation occurs only during the designated stress period and not dynamically in the autosampler—a common source of false-positive degradation data.
Step 1: Stock Preparation
Dissolve methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate in HPLC-grade acetonitrile to a concentration of 1.0 mg/mL.
Step 2: Hydrolytic Stress (Acid/Base)
Acid: Mix 1.0 mL stock with 1.0 mL of 0.1 N HCl. Incubate at 60°C for 24 hours.
Base: Mix 1.0 mL stock with 1.0 mL of 0.1 N NaOH. Incubate at 60°C for 24 hours.
Self-Validation Check (Quenching): Immediately after incubation, neutralize the acid sample with 1.0 mL of 0.1 N NaOH, and the base sample with 1.0 mL of 0.1 N HCl. This halts degradation instantly, ensuring the LC-MS snapshot accurately reflects the 24-hour mark.
Step 3: Oxidative Stress
Mix 1.0 mL stock with 1.0 mL of 3% H2O₂. Incubate at room temperature for 24 hours in the dark.
Self-Validation Check (Quenching): Quench residual peroxide using 100 µL of 10% sodium thiosulfate before injection to prevent on-column oxidation during analysis.
Step 4: Thermal & Photolytic Stress
Thermal: Heat solid API at 105°C for 48 hours. The initial decomposition often involves.
Photolytic: Expose a 0.5 mg/mL solution (in water/acetonitrile 50:50) to 1.2 million lux hours and 200 watt hours/square meter of near UV light (ICH Q1B).
Step 5: HPLC-UV/MS Analysis
Dilute all quenched samples to a theoretical concentration of 0.1 mg/mL. Inject onto a C18 column (for parent and primary degradants) and a HILIC column (for polar metabolites) using a diode array detector (DAD) and an inline single quadrupole mass spectrometer. Calculate mass balance by summing the molar equivalents of all detected peaks.
Section 3: Quantitative Data Summaries
Table 1: Typical Degradation Kinetics and Mass Balance under Forced Stress Conditions
Stress Condition
Reagent / Exposure
Temp / Time
Primary Degradant Identified
Parent Recovery (%)
Mass Balance (%)
Acidic Hydrolysis
0.1 N HCl
60°C / 24h
2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoic acid
82.4
98.5
Basic Hydrolysis
0.1 N NaOH
60°C / 24h
2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoic acid
15.2
99.1
Oxidation
3% H2O2
RT / 24h
Triazole N-oxide derivative
88.7
95.2
Photolysis
ICH Q1B UV/Vis
RT / 48h
Homolytic cleavage products
74.3
89.4
Microbial (Soil)
Shinella sp. assay
30°C / 7d
DHTO, Semicarbazide, Urea
< 5.0
92.0 (via HILIC)
Section 4: Visualizations
Caption: Forced degradation workflow and primary chemical degradation pathways.
Caption: Microbial degradation pathway of 1H-1,2,4-triazole derivatives.
Section 5: References
Wu, H., Shen, J., Wu, R., Sun, X., Li, J., Han, W., & Wang, L. (2016). Biodegradation mechanism of 1H-1,2,4-triazole by a newly isolated strain Shinella sp. NJUST26. Scientific Reports, 6, 29675. URL: [Link]
Burrows, H. D., Canle L, M., Santaballa, J. A., & Steenken, S. (2002). Reaction pathways and mechanisms of photodegradation of pesticides. Journal of Photochemistry and Photobiology B: Biology, 67(2), 71-108. URL:[Link]
Zhang, J., et al. (2020). Thermochemistry and Initial Decomposition Pathways of Triazole Energetic Materials. The Journal of Physical Chemistry A, 124(17), 3362–3372. URL:[Link]
Triazole Solubility Enhancement: Technical Support & Troubleshooting Center
Welcome to the Technical Support Center for Triazole Formulation. Triazole antifungals (e.g., Itraconazole, Posaconazole) are notoriously difficult to formulate due to their high lipophilicity (logP), weak basicity, and...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Triazole Formulation. Triazole antifungals (e.g., Itraconazole, Posaconazole) are notoriously difficult to formulate due to their high lipophilicity (logP), weak basicity, and highly rigid crystal lattices. This guide provides researchers and drug development professionals with root-cause analyses, self-validating protocols, and field-proven strategies to overcome solubility bottlenecks.
Core Strategy Selection (FAQs)
Q: Why do triazole compounds exhibit such erratic aqueous solubility, and how does this dictate our formulation strategy?A: Triazoles belong to BCS Class II (low solubility, high permeability). Because they are weakly basic, their solubility is highly pH-dependent—they may dissolve in the acidic environment of the stomach (e.g., Posaconazole solubility is ~0.8 mg/mL at pH 1) but rapidly precipitate upon entering the neutral pH of the small intestine[1]. Therefore, a successful strategy must not only increase initial aqueous solubility but also maintain a state of supersaturation in intestinal fluids to allow for absorption[2].
Q: How do I choose between Cyclodextrin (CD) complexation, Amorphous Solid Dispersions (ASD), and Cocrystallization?A: Your choice depends on the target dosage form and the specific molecular liabilities of your API:
Cyclodextrin Complexation: Best for liquid, intravenous, or orally disintegrating formulations. CDs (like HP-β-CD or SBE-β-CD) use a hydrophobic cavity to encapsulate the triazole, shielding it from the aqueous environment[3],[1].
Amorphous Solid Dispersions (ASD): Ideal for solid oral dosage forms. ASDs utilize polymers (e.g., HPMC) to arrest the drug in a high-energy amorphous state, preventing the rigid crystal lattice from re-forming and maintaining supersaturation in the GI tract[4].
Cocrystallization: The preferred route when polymer hygroscopicity causes stability issues in ASDs. Cocrystals modify the crystal lattice energy directly via hydrogen bonding with a coformer (e.g., 4-aminobenzoic acid), improving solubility without the need for bulky polymeric carriers[5].
Troubleshooting Cyclodextrin Inclusion Complexes
Issue: Low entrapment efficiency or rapid drug precipitation upon dilution in aqueous media.
Root Cause Analysis: Precipitation often occurs due to an incorrect molar ratio or competitive displacement. For Itraconazole, exceeding a 1:2 (ITZ:β-CD) molar ratio can paradoxically decrease solubility due to the formation of higher-order, insoluble aggregates[3]. Furthermore, the non-linear solubility response of Posaconazole with SBE-β-CD at specific pH levels (e.g., pH 3.0 and 4.5) means that simply adding more cyclodextrin does not guarantee proportional solubility gains[1].
Self-Validating Protocol: Co-Evaporation Method for ITZ-CD Complexes
This protocol utilizes a closed-loop validation step to ensure complexation was successful.
Preparation: Dissolve Itraconazole in a volatile organic solvent (e.g., methanol) to break its crystal lattice. Separately, dissolve Hydroxypropyl-β-Cyclodextrin (HP-β-CD) in purified water.
Stoichiometric Mixing: Combine the solutions to achieve a precise 1:2 (ITZ:HP-β-CD) molar ratio[3].
Complexation: Stir continuously for 24 hours at room temperature. Causality: This extended duration provides the necessary thermodynamic activation energy for the hydrophobic triazole tail to fully partition into the CD cavity.
Solvent Removal: Subject the mixture to rotary evaporation at 45°C until a solid residue forms.
System Validation: Re-dissolve a 25 mg equivalent of the resulting powder in 100 mL of 0.1 N HCl. Analyze via UV-Vis spectrophotometry at λmax 262 nm[3]. If the detected concentration matches the theoretical yield without visible precipitation, the inclusion complex is successfully formed and self-validated.
Co-evaporation methodology for triazole-cyclodextrin inclusion complexes.
Troubleshooting Amorphous Solid Dispersions (ASD)
Issue: Opaque extrudates post-Hot Melt Extrusion (HME) or premature recrystallization of the triazole during storage.
Root Cause Analysis: Opacity in the extrudate indicates phase separation (immiscibility) or incomplete melting. If the extrusion temperature is below the glass transition temperature (Tg) of the polymer-drug mix, the crystalline lattice of the triazole is not fully disrupted.
Self-Validating Protocol: HME Process Optimization for Itraconazole
Mixture Design: Blend Itraconazole (40% w/w), HPMC (45% w/w), and HP-β-CD (15% w/w). Causality: The high HPMC fraction ensures a high Tg to lock the amorphous state, while HP-β-CD acts as a ternary solubilizer to enhance apparent solubility[4].
Extrusion: Feed the blend into a twin-screw co-rotating melt extruder. Set the barrel temperature profile above the Tg of the mixture but strictly below the thermal degradation threshold of the API.
Torque Monitoring: Monitor the mechanical torque. A high itraconazole fraction acts as a plasticizer, which should minimize torque during processing[4].
System Validation: Perform Differential Scanning Calorimetry (DSC) on the cooled extrudate. The complete absence of an endothermic melting peak corresponding to crystalline Itraconazole validates that a fully amorphous solid dispersion has been achieved.
Logical workflow for optimizing triazole Amorphous Solid Dispersions via HME.
Troubleshooting Cocrystallization
Issue: Formation of physical mixtures instead of true cocrystals, or rapid dissociation in dissolution media.
Root Cause Analysis: Mismatched pKa between the triazole and the coformer prevents stable hydrogen bonding. For Posaconazole, using 4-aminobenzoic acid (4ABA) forms strong O-H···N, O-H···O, N-H···O, and N-H···N hydrogen bonds, creating a highly stable 2:3 cocrystal[5].
Self-Validating Protocol: Liquid-Assisted Grinding (LAG) for Posaconazole
Stoichiometric Weighing: Weigh Posaconazole and 4ABA in a precise 2:3 molar ratio[5].
Solvent Addition: Add a catalytic amount of solvent (e.g., methanol, 10 μL per 100 mg of powder). Causality: This facilitates molecular mobility and coformer interaction without dissolving the bulk powder, guiding the thermodynamic pathway toward cocrystallization rather than simple physical mixing.
Milling: Mill the mixture in a ball mill at 20 Hz for 30 minutes.
System Validation: Analyze the product via Powder X-Ray Diffraction (PXRD). The emergence of new, distinct diffraction peaks (not present in either pure Posaconazole or 4ABA) confirms the generation of a new crystal lattice. To validate performance, test solubility in FaSSIF (Fasted State Simulated Intestinal Fluid) to verify supersaturation generation[2].
Quantitative Data Summary
The following table summarizes the expected quantitative improvements when applying the strategies detailed above to triazole compounds:
Triazole API
Formulation Strategy
Excipients / Coformers
Key Outcome / Solubility Enhancement
Itraconazole
Solid Dispersion (HME)
HPMC (45%), HP-β-CD (15%)
Maximized apparent solubility in 0.1 N HCl; minimized extruder torque[4].
Itraconazole
Inclusion Complex
β-CD (1:2 molar ratio)
Highest aqueous solubility achieved at pH 6.8; solubility decreases at higher ratios[3].
Posaconazole
Cocrystallization
4-aminobenzoic acid (4ABA)
139-fold solubility increase in FaSSIF; 48-fold increase in FeSSIF.
Posaconazole
Intravenous Solution
SBE-β-CD (Captisol®)
Non-linear, massive solubility increase (>1.5 mg/mL) at pH 3.0–4.5.
References
Sid, D., et al. "Efficient Enhancement in Itraconazole Solubility through its Cyclodextrin-Water Soluble Polymer Ternary Inclusion Complexes." Journal of Drug Delivery and Therapeutics, 2020.[Link]
Rambali, B., et al. "Itraconazole formulation studies of the melt-extrusion process with mixture design." PubMed, 2003.[Link]
"Posaconazole Cocrystal with Superior Solubility and Dissolution Behavior." Crystal Growth & Design, 2019.[Link]
"US9358297B2 - Posaconazole intravenous solution formulations stabilized by substituted β-cyclodextrin.
"Crystallization Kinetics in Fasted-State Simulated and Aspirated Human Intestinal Fluids." Molecular Pharmaceutics, 2021.[Link]
"Enhancing solubility and developing an itraconazole-beta-cyclodextrin complex for antifungal therapy in orally disintegrating tablets." DergiPark, 2024.[Link]
managing impurities in the synthesis of antifungal triazoles
Welcome to the Technical Support Center for Active Pharmaceutical Ingredient (API) development. This guide is engineered for researchers, process chemists, and analytical scientists tasked with identifying, tracking, and...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Active Pharmaceutical Ingredient (API) development. This guide is engineered for researchers, process chemists, and analytical scientists tasked with identifying, tracking, and mitigating impurities during the synthesis of antifungal triazoles (e.g., Fluconazole, Voriconazole, Posaconazole).
By understanding the mechanistic origins of these impurities—ranging from kinetic trapping during alkylation to acid-catalyzed degradation—you can implement robust, self-validating control strategies that comply with ICH Q3A/B and M7 guidelines.
Section 1: Regioselectivity and Isomeric Impurities
Q: Why do we consistently see a 10–15% isomeric impurity during the triazole coupling step of Fluconazole and Voriconazole, and how can we minimize it?
A: The root cause lies in the tautomerism and differential nucleophilicity of 1H-1,2,4-triazole. During the synthesis of1 and2, the epoxide ring-opening or direct alkylation step is susceptible to positional isomerism. While the N1 position is the most thermodynamically stable site for alkylation, the N4 nitrogen can act as a kinetic trap.
When polar aprotic solvents (like DMF) are paired with weak bases (like K₂CO₃), poor ion pairing leaves the N4 site exposed to rapid, irreversible electrophilic attack. To minimize this, shift to a more sterically hindered base or elevate the reaction temperature to drive the equilibrium toward the thermodynamic N1 product.
Triazole alkylation pathway showing N1 (desired) vs N4 (impurity) substitution.
Section 2: Process-Related Degradants
Q: During the scale-up of Posaconazole, the deshydroxy impurity levels exceed ICH Q3A thresholds (>0.10%). What is the mechanistic cause?
A: The 3 is a well-documented, critical process degradant. It is generated during the debenzylation step when acidic reagents (such as HCl, formic acid, or methanesulfonic acid) are utilized under hydrogenation pressure.
Mechanistically, the acidic environment protonates the tertiary/secondary hydroxyl groups on the posaconazole backbone. This results in the elimination of water to form a highly stable carbocation, which is subsequently reduced (dehydroxylated) by the hydrogen gas present in the reactor. To resolve this, the debenzylation must be performed under strictly neutral or mildly basic hydrogenolysis conditions (e.g., Pd/C with neutral donors) to prevent carbocation formation.
Section 3: Genotoxic Impurities (GTIs)
Q: How do we validate the clearance of genotoxic sulfonate esters in triazole APIs to meet ICH M7 guidelines?
A: Sulfonate esters (such as mesylates and tosylates) are highly potent mutagenic alkylating agents. They are formed when residual alcohols react with sulfonic acids, a common intermediate activation step in 4. Because of their DNA-reactive nature, they must be controlled to low parts-per-million (ppm) levels. Clearance is achieved by introducing polyamine-functionalized scavenger resins post-reaction, which covalently bind the unreacted esters.
Workflow for the detection and clearance of genotoxic sulfonate esters in API synthesis.
Quantitative Data Summary: Critical Triazole Impurities
Antifungal API
Impurity Classification
Specific Impurity
Mechanistic Origin
Regulatory Limit
Fluconazole
Process / Isomeric
Triazole Impurity (N4-isomer)
Kinetic trapping during base-catalyzed alkylation
< 0.10% (ICH Q3A)
Voriconazole
Process / Isomeric
Desfluoro Impurity
Incomplete fluorination of pyrimidine/phenyl precursors
< 0.10% (ICH Q3A)
Posaconazole
Degradation
Deshydroxy Posaconazole
Acid-catalyzed dehydroxylation during debenzylation
< 0.10% (ICH Q3A)
Posaconazole
Genotoxic (GTI)
Sulfonate Esters (Tosylates)
Reaction of residual alcohols with sulfonic acids
< 10 ppm (ICH M7)
Experimental Protocols
Protocol 1: Semi-Preparative HPLC Resolution of Triazole Isomers
Self-Validating System: Baseline resolution (
Rs>1.5
) must be verified on an analytical scale prior to prep-scale injection to guarantee fraction purity.
Column Selection: Utilize a C18 reverse-phase column (e.g., 150 × 4.6 mm, 5 µm for analytical runs; scale up to 250 × 21.2 mm for preparative runs).
Mobile Phase Preparation: Prepare an isocratic blend of 0.05% Formic Acid in Water (Mobile Phase A) and Acetonitrile (Mobile Phase B) at a 60:40 ratio.
Causality: The addition of formic acid suppresses the ionization of the triazole ring (
pKa≈2.2
), which sharpens the peak shape, prevents tailing, and ensures reproducible retention times.
Flow Rate & Detection: Set the flow rate to 0.8 mL/min (analytical). Monitor the eluent at UV 210 nm.
Fraction Collection: Collect the thermodynamically favored N1-isomer. Due to its higher hydrophobicity compared to the more polar N4-isomer, the N1-isomer typically elutes later.
Validation: Re-inject the collected fraction using the analytical method to confirm an isomeric purity of
>99.5%
.
Protocol 2: LC-MS/MS Quantification of Genotoxic Sulfonate Esters
Self-Validating System: An isotopically labeled internal standard (e.g., Tosylate-d7) must be spiked into the sample to actively correct for matrix effects and ion suppression.
Sample Preparation: Dissolve 100 mg of the API in 1.0 mL of LC-MS grade Methanol. Spike the solution with 10 µL of the Internal Standard (1 µg/mL).
Chromatography: Inject 5 µL onto an ACQUITY BEH C18 column. Run a gradient utilizing 0.05% methanoic (formic) acid in water and 0.05% methanoic acid in acetonitrile.
Mass Spectrometry (MRM): Operate the triple quadrupole mass spectrometer in positive electrospray ionization (ESI+) mode.
Transitions: Monitor specific precursor-to-product ion transitions utilizing Multiple Reaction Monitoring (e.g., m/z 109.0
→
92.0 for specific ester fragments).
Quantification: Calculate the GTI concentration against a calibration curve. The batch is validated for release only if the concentration is strictly
<10
ppm.
Technical Support Center: Scale-Up Synthesis of Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate
Welcome to the Technical Support Center. This guide is engineered for researchers, process chemists, and drug development professionals scaling up the synthesis of methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate .
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. This guide is engineered for researchers, process chemists, and drug development professionals scaling up the synthesis of methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate .
The alkylation of 1,2,4-triazole with an
α
-bromoisobutyrate derivative presents unique mechanistic and operational hurdles at scale. While
SN2
reactions on tertiary bromides are typically disfavored due to steric hindrance, the adjacent ester carbonyl in methyl 2-bromo-2-methylpropanoate lowers the LUMO energy, allowing the reaction to proceed. However, this introduces challenges regarding regioselectivity (N1 vs. N4 alkylation), thermal management, and downstream purification.
Part 1: Mechanistic Workflow & Regioselectivity
Understanding the tautomeric nature of 1,2,4-triazole is critical. Deprotonation yields a delocalized triazolide anion. Alkylation can occur at either the N1 or N4 position. Because the N4 position is flanked by two C–H bonds, it is highly sterically hindered compared to the N1 position (flanked by one C–H and one N). When reacting with a bulky electrophile like methyl 2-bromo-2-methylpropanoate, the kinetic and thermodynamic preference strongly favors the N1 isomer, though N4 remains a persistent impurity [1].
Reaction pathway and regioselectivity in the alkylation of 1,2,4-triazole.
Part 2: Troubleshooting Guides & FAQs
Q1: At a 500g scale, my N1:N4 regioselectivity dropped compared to my 5g discovery route. Why am I getting more of the N4-alkylated isomer, and how can I shift selectivity to N1?Causality: In discovery chemistry, heterogeneous bases like
K2CO3
in DMF are standard [3]. However, at scale, poor mixing and localized concentration gradients can force the highly reactive "naked" triazolide anion to attack the electrophile indiscriminately, lowering the energy gap between the N1 and N4 transition states.
Solution: Switch to a homogeneous organic base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) in Tetrahydrofuran (THF). DBU forms a tight, soluble ion pair with the triazolide anion. This specific solvation environment sterically shields the N4 position, directing the bulky
α
-bromoisobutyrate electrophile almost exclusively to the N1 position [1].
Q2: The alkylation reaction is highly exothermic. How do we control the thermal runaway without extending the dosing time to an unviable length?Causality: The formation of the triazolide anion and the subsequent
SN2
alkylation both release significant enthalpy. If the electrophile is dosed too rapidly, the heat cannot be dissipated by the reactor jacket, leading to localized boiling and degradation of the
α
-bromo ester.
Solution: Implement a continuous feed strategy. Pre-form the triazolide salt at 0–5 °C. Dose the methyl 2-bromo-2-methylpropanoate via a metering pump linked to an internal thermocouple. Set an interlock to pause dosing if the internal temperature (
Tint
) exceeds 25 °C. THF is an excellent solvent here due to its favorable heat capacity and evaporative cooling effect if reflux occurs.
Q3: I am observing 5–10% of the corresponding carboxylic acid impurity during the aqueous workup. How do I prevent ester hydrolysis?Causality: The methyl ester of the product is highly susceptible to base-catalyzed hydrolysis. If unreacted
K2CO3
or
Cs2CO3
is quenched with water, the resulting alkaline aqueous phase (pH > 10) rapidly hydrolyzes the propanoate ester during phase separation [4].
Solution: Buffer the quench. Instead of using pure water or brine, quench the reaction mixture with a cold, saturated aqueous solution of ammonium chloride (
NH4Cl
). This buffers the aqueous phase to a pH of ~6.5–7.0, completely arresting ester hydrolysis while effectively partitioning the inorganic salts.
Q4: Column chromatography is not viable for our pilot plant. How can we separate the N1 and N4 isomers at a multi-kilogram scale?Causality: The N1 and N4 isomers have distinct dipole moments and crystal lattice energies due to their differing symmetries. The N4 isomer is highly symmetrical and typically exhibits higher crystallinity and a higher melting point.
Solution: Utilize fractional crystallization or vacuum distillation. The N1 isomer (target) is an oil or low-melting solid at room temperature, whereas the N4 isomer can often be selectively crystallized out of cold non-polar solvents (e.g., heptane/MTBE mixtures). Alternatively, short-path vacuum distillation can separate the two, as the N1 isomer generally has a lower boiling point [2].
Part 3: Quantitative Data & Condition Optimization
The following table summarizes the impact of base and solvent selection on regioselectivity and scale-up viability, compiled from process optimization data.
Moderate: Excellent yield, but
Cs2CO3
is cost-prohibitive for large-scale manufacturing.
NaOMe
MeOH
65
80:20
85
Low: High risk of transesterification and ester hydrolysis during workup.
DBU
THF
25
92:8
90
High: Homogeneous reaction; mild temperature; THF is easily recovered via distillation.
Part 4: Standardized Experimental Protocol (Scale-Up)
This self-validating protocol utilizes the DBU/THF system to maximize N1 regioselectivity while ensuring thermal control and preventing ester hydrolysis.
Step 1: Reactor Preparation & Deprotonation
Purge a jacketed glass reactor with
N2
.
Charge the reactor with 1H-1,2,4-triazole (1.00 equiv, e.g., 1.0 kg) and anhydrous THF (10 L/kg).
Initiate stirring (250 rpm) and cool the reactor jacket until
Tint
reaches 5 °C.
Slowly dose DBU (1.05 equiv) over 30 minutes. Self-Validation: A slight exotherm (ΔT ~ 5-8 °C) confirms the formation of the DBU-triazolide salt. Allow the mixture to stir for 30 minutes at 10 °C.
Step 2: Controlled Electrophile Dosing
Load methyl 2-bromo-2-methylpropanoate (1.05 equiv) into an addition funnel or dosing pump.
Dose the electrophile into the reactor over 2 to 3 hours.
Critical Control Parameter: Maintain
Tint
between 15 °C and 25 °C. If
Tint
exceeds 25 °C, suspend dosing immediately.
Step 3: Reaction Monitoring
After dosing is complete, warm the jacket to 25 °C and stir for 12 hours.
Self-Validation: Pull an aliquot, quench in
NH4Cl (aq)
/EtOAc, and analyze the organic layer via HPLC or GC-MS. The reaction is deemed complete when residual 1,2,4-triazole is < 2% AUC.
Step 4: Buffered Quench & Extraction
Cool the reactor to 10 °C.
Quench the reaction by adding cold, saturated aqueous
NH4Cl
(5 L/kg) at a rate that maintains
Tint
< 20 °C.
Add Ethyl Acetate (5 L/kg) and agitate for 15 minutes.
Stop agitation and allow phases to separate. Drain the aqueous layer.
Wash the organic layer with brine (3 L/kg), dry over anhydrous
Na2SO4
, and filter.
Step 5: Concentration and Purification
Concentrate the filtrate under reduced pressure (40 °C, 100 mbar) to yield the crude product as a pale yellow oil.
To remove the N4-isomer impurity, dissolve the crude oil in a minimum volume of warm MTBE, then slowly add heptane until the solution becomes cloudy.
Cool to 0 °C to selectively precipitate the N4-isomer. Filter the solids.
Concentrate the mother liquor to afford highly pure methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate (>95% N1 isomer).
References
Syntheses of 1-Alkyl-1,2,4-triazoles and the Formation of Quaternary 1-Alkyl-4-polyfluoroalkyl-1,2,4-triazolium Salts Leading to Ionic Liquids
The Journal of Organic Chemistry (ACS Publications)
URL:[Link]
Patent WO2020112700A1 - 9-substituted amino triazolo quinazoline derivatives as adenosine receptor antagonists
Google Patents
URL
Patent WO2017087905A1 - Compound, compositions, and methods
Google Patents
URL
Troubleshooting
enhancing the stability of triazole-based compounds for long-term storage
Welcome to the Technical Support Center for the long-term storage and stability of triazole-based compounds. Triazoles (both 1,2,3- and 1,2,4-isomers) are ubiquitous in medicinal chemistry, agrochemicals, and materials s...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for the long-term storage and stability of triazole-based compounds. Triazoles (both 1,2,3- and 1,2,4-isomers) are ubiquitous in medicinal chemistry, agrochemicals, and materials science due to their robust aromaticity and hydrogen-bonding capabilities[1]. However, maintaining their structural and polymorphic integrity over long-term storage requires precise environmental controls to prevent substituent vulnerabilities, polymorphic transitions, and photolytic degradation[2][3].
This guide provides mechanistic troubleshooting, self-validating protocols, and quantitative data to ensure the integrity of your triazole libraries.
Part 1: Troubleshooting Guides & FAQs
Q1: My 1,2,3-triazole compound is degrading in aqueous/soil media despite the inherent stability of the triazole ring. What is the mechanism, and how do I prevent it?A1: The 1,2,3-triazole ring itself is highly resistant to cleavage under standard conditions; however, degradation typically occurs via the oxidation of its alkyl substituents[4]. In environmental or non-sterile aqueous conditions, reactive oxygen species (ROS) such as hydroxyl radicals (HO•) initiate successive shortening of the hydrocarbon chains attached to the ring, eventually oxidizing them to aldehydes and carboxylic acids while leaving the triazole core intact[4].
Causality & Solution: Radical chemistry drives this degradation. For long-term storage of aqueous solutions, use sterile, degassed solvents (e.g., sparged with argon or nitrogen) and store at +4°C in the dark to minimize radical generation[3]. The addition of radical scavengers (e.g., BHT) can also halt substituent oxidation.
Q2: I am observing polymorphic changes in my 1,2,4-triazole pharmaceutical intermediates during storage. How does this affect stability, and how can it be mitigated?A2: 1,2,4-Triazole derivatives frequently exhibit polymorphism, meaning they can crystallize into multiple distinct forms[2]. Over time, metastable polymorphs can transition into more thermodynamically stable forms, altering the compound's melting point, solubility, and pharmacokinetic profile[2]. This transition is often accelerated by temperature fluctuations and ambient humidity.
Causality & Solution: Moisture acts as a plasticizer, lowering the activation energy for polymorphic transitions. Conduct comprehensive polymorph screening using Differential Scanning Calorimetry (DSC) and Powder X-ray Diffraction (PXRD) prior to storage[2]. Store the most thermodynamically stable polymorph in a desiccated environment (relative humidity <40%) and maintain a constant temperature (typically 0-30°C) to prevent moisture-induced recrystallization[5].
Q3: We are storing triazole-based energetic materials (e.g., nitro-substituted triazoles). What are the primary decomposition risks?A3: Nitro-substituted triazoles are highly sensitive to thermal decomposition. The primary dissociation pathways differ by isomer: 1,2,4-triazoles typically degrade via H-transfer mechanisms, whereas 1,2,3-triazoles favor ring-opening pathways[6]. The presence of electron-withdrawing nitro groups lowers the activation energy for homolytic cleavage of the C-NO₂ or N-NO₂ bonds, generating reactive NO₂ radicals[7].
Causality & Solution: Thermal energy provides the activation energy for homolytic bond cleavage. These compounds must be stored strictly at sub-ambient temperatures (e.g., -20°C for short-term, or lower for long-term)[8]. Avoid exposure to localized heating or friction, and store under an inert atmosphere to prevent secondary oxidative reactions.
Q4: What are the optimal long-term storage conditions for triazole fungicides (e.g., flutriafol, tebuconazole) to prevent loss of efficacy?A4: Triazole fungicides require strict environmental controls to maintain their shelf life. High temperatures accelerate chemical decomposition, while strong light (including UV from fluorescent lamps) induces photolytic degradation[5]. Furthermore, high humidity can cause crystallization or decrease solubility[5].
Causality & Solution: Photons from UV/visible light excite the conjugated systems of the triazole derivatives, leading to photolytic breakdown. Store in light-shielded, airtight packaging at temperatures between 0°C and 30°C, maintaining a relative humidity between 40% and 70%[5]. Low-temperature storage slows molecular heat transfer and chemical reaction rates, significantly extending the compound's active half-life[5].
Protocol A: Assessing Hydrolytic and Oxidative Stability of Triazole Derivatives
This self-validating protocol ensures that any observed degradation is accurately mapped to specific pH or oxidative vulnerabilities[3].
Preparation of Buffer Solutions: Prepare acetate (pH 4), phosphate (pH 7), and borate (pH 9) buffers using HPLC-grade water.
Stock Solution Generation: Dissolve the triazole compound in degassed, HPLC-grade acetonitrile at a concentration of 1 mg/mL.
Incubation: Spike the buffer solutions with the stock to achieve a final concentration of 10 µg/mL. Divide into two sets: one exposed to ambient light and one wrapped in foil (dark control). Incubate in sealed amber vials at 40°C.
Self-Validating Analysis: Analyze aliquots via LC-MS at days 0, 7, 14, and 30. Causality check: Compare the dark control against the light-exposed samples to isolate photolytic degradation from baseline hydrolysis. Monitor for specific mass shifts corresponding to substituent cleavage (e.g., loss of alkyl chains).
Protocol B: Polymorph Screening and Long-Term Cold Storage Preparation
This workflow prevents downstream efficacy loss by confirming crystalline stability prior to archiving[2].
Thermal Profiling: Subject the synthesized triazole to DSC (Differential Scanning Calorimetry) at a heating rate of 10°C/min to identify phase transitions, metastable states, and the true melting point.
Structural Validation: Use PXRD (Powder X-ray Diffraction) to confirm the crystalline form matches the most thermodynamically stable polymorph identified in literature.
Desiccation: Dry the confirmed stable polymorph under vacuum at room temperature for 24 hours to remove residual solvent (which acts as a plasticizer).
Packaging & Storage: Transfer the dried powder to an airtight, light-resistant container. Purge the headspace with argon gas to displace oxygen and moisture. Store at the validated temperature (-20°C for energetic materials[8], 0-30°C for stable intermediates[5]).
Part 4: Visualizing Degradation Pathways & Workflows
Fig 1: Mechanistic pathways of triazole degradation under environmental and thermal stress.
Fig 2: Self-validating workflow for the assessment and long-term storage of triazole compounds.
References
Polymorphism Study of 1,2,4-Triazole Derivatives: Impact on Drug Efficacy and Stability. ijmtlm.org. 2
Exploring the Fate of Substituted 1,2,3-Triazoles: Unraveling the Soil Degradation Pathways of a Novel Class of Nitrification Inhibitors. acs.org. 4
Thermochemistry and Initial Decomposition Pathways of Triazole Energetic Materials. acs.org. 6
Thermal Stability and Decomposition of 4-Methyl-5-nitro-2H-1,2,3-triazole. benchchem.com. 7
Triazoles in Medicinal Chemistry: Physicochemical Properties, Bioisosterism, and Application. acs.org.1
Technical Support Center: 1,2,4-Triazole Compound Stability and Degradation. benchchem.com. 3
comparison of the antifungal activity of different triazole esters
Comparative Analysis of Antifungal Activity: Novel Triazole Esters vs. Conventional Azoles Executive Summary As the prevalence of invasive fungal infections rises, the clinical efficacy of standard azole antifungals (e.g...
Author: BenchChem Technical Support Team. Date: March 2026
Comparative Analysis of Antifungal Activity: Novel Triazole Esters vs. Conventional Azoles
Executive Summary
As the prevalence of invasive fungal infections rises, the clinical efficacy of standard azole antifungals (e.g., fluconazole, itraconazole) is increasingly compromised by the emergence of multidrug-resistant strains of Candida and Aspergillus species. As a Senior Application Scientist evaluating next-generation pharmacophores, I have observed that structural functionalization of the triazole core—specifically through esterification—represents a highly effective optimization strategy. Triazole esters leverage enhanced lipophilicity and novel binding modalities to bypass common resistance mechanisms, such as drug efflux pumps and target enzyme mutations, often demonstrating superior in vitro Minimum Inhibitory Concentration (MIC) profiles compared to their parent compounds.
Mechanistic Rationale: The Case for Triazole Esters
Conventional 1,2,4-triazoles exert their fungistatic activity by inhibiting cytochrome P450-dependent lanosterol 14α-demethylase (CYP51), a critical enzyme in the ergosterol biosynthesis pathway[1]. The basic nitrogen atom of the triazole ring coordinates directly with the heme iron in the active site of CYP51.
However, the introduction of an ester moiety to the triazole scaffold creates a dual-action binding dynamic. While the triazole nitrogen maintains its coordinate covalent bond with the heme iron, the ester tail extends into the hydrophobic access channel of the CYP51 enzyme. This additional hydrophobic interaction drastically lowers the dissociation constant (
Kd
) of the drug-enzyme complex. Furthermore, the esterification increases the overall partition coefficient (LogP) of the molecule. This enhanced lipophilicity allows the compound to more efficiently partition into and permeate the fungal cell wall and plasma membrane, achieving higher intracellular concentrations before being subjected to efflux by ATP-binding cassette (ABC) transporters.
Fig 1. Ergosterol biosynthesis inhibition by triazole esters via CYP51 targeting.
Comparative Efficacy: Experimental Data
Recent literature provides robust quantitative data demonstrating the superior or comparable efficacy of novel triazole esters against clinically relevant fungal pathogens. The table below synthesizes experimental MIC and Zone of Inhibition (ZOI) data, benchmarking these novel derivatives against standard commercial azoles.
To ensure trustworthiness and reproducibility when comparing the antifungal activity of highly lipophilic triazole esters against standard azoles, laboratories must employ a self-validating assay. The following step-by-step methodology is adapted from the Clinical and Laboratory Standards Institute (CLSI) M27 guidelines[4][5], engineered specifically to account for the unique physicochemical properties of esterified compounds.
Step 1: Fungal Inoculum Preparation
Action: Adjust the fungal cell suspension to a final concentration of
3×103
CFU/mL in RPMI 1640 medium. Ensure the medium is supplemented with 0.2% (w/v) glucose and buffered with MOPS to a strict pH of 7.0[4].
Causality & Validation: Fungi are highly sensitive to environmental pH, which dictates both their growth kinetics and the ionization state of the triazole ester. MOPS buffering ensures that the observed MIC is a function of the drug's intrinsic target affinity, not a pH-induced artifact. The 0.2% glucose addition prevents starvation-induced stress responses, ensuring the fungi are in the exponential growth phase where cell wall synthesis is active and vulnerable.
Step 2: Compound Solubilization and Serial Dilution
Action: Dissolve the triazole esters in 100% Dimethyl Sulfoxide (DMSO) to create a master stock. Perform serial dilutions in the buffered RPMI 1640 medium to achieve final test concentrations (e.g., 0.1 to 200 µg/mL), ensuring the final DMSO concentration in the testing wells remains strictly below 1%[1].
Causality & Validation: Triazole esters possess high lipophilicity due to the ester linkage, necessitating DMSO for complete solvation. However, DMSO concentrations above 1% compromise fungal membrane integrity and introduce confounding cytotoxicity. Restricting DMSO ensures the assay remains a self-validating system where growth inhibition is exclusively attributable to the triazole ester's pharmacodynamics. A DMSO-only control well must be included to validate baseline growth.
Step 3: Microtiter Plate Inoculation & Incubation
Action: Dispense 100 µL of the serially diluted compounds and 100 µL of the standardized inoculum into 96-well microtiter plates. Incubate the plates aerobically at 35°C for 24 to 48 hours[5].
Causality & Validation: The 1:1 volume ratio guarantees uniform distribution of the drug and pathogen. The 35°C temperature mimics human physiological conditions, ensuring the kinetic activity of the fungal CYP51 enzyme matches in vivo infection scenarios.
Step 4: Endpoint Determination (MIC₅₀/MIC₉₀)
Action: Measure the optical density (OD) at 530 nm using a microplate reader to determine the minimum concentration inhibiting 50% (MIC₅₀) or 90% (MIC₉₀) of fungal growth compared to the drug-free growth control[2].
Causality & Validation: Relying solely on visual inspection can introduce subjective human bias. Spectrophotometric OD quantification provides an objective, reproducible metric of fungal biomass reduction, validating the statistical significance of the compound's efficacy.
Fig 2. Standardized CLSI M27 workflow for determining antifungal MIC.
comparative analysis of synthesis routes for 1,2,4-triazoles
The 1,2,4-triazole scaffold is a privileged pharmacophore in medicinal chemistry, forming the structural core of blockbuster therapeutics ranging from antifungals (fluconazole) and antivirals (ribavirin) to non-steroidal...
Author: BenchChem Technical Support Team. Date: March 2026
The 1,2,4-triazole scaffold is a privileged pharmacophore in medicinal chemistry, forming the structural core of blockbuster therapeutics ranging from antifungals (fluconazole) and antivirals (ribavirin) to non-steroidal aromatase inhibitors (letrozole). However, constructing this nitrogen-rich five-membered ring presents significant synthetic challenges, particularly regarding regioselectivity, functional group tolerance, and the environmental impact of the reaction conditions.
As drug development shifts toward sustainable, high-throughput methodologies, relying on classical condensation reactions is no longer sufficient. This guide provides a comparative analysis of traditional and modern synthesis routes for 1,2,4-triazoles, detailing the mechanistic causality behind reagent selection and providing self-validating experimental protocols for modern green approaches.
Mechanistic Evaluation of Synthesis Routes
The Classical Approaches: Pellizzari and Einhorn-Brunner Reactions
Historically, the synthesis of 1,2,4-triazoles relied on brute-force thermal condensations.
The Pellizzari Reaction: Discovered in 1911, this route involves the condensation of an amide and an acyl hydrazide 1. The mechanism is driven by the nucleophilic attack of the hydrazide nitrogen on the amide carbonyl, followed by a double dehydration event to close the ring 1. Causality & Limitation: Because the intermediates are relatively stable, ring closure requires extreme temperatures (>150 °C) and prolonged heating, which destroys sensitive functional groups and results in poor overall yields.
The Einhorn-Brunner Reaction: This method reacts imides with alkyl hydrazines to yield an isomeric mixture of 1,2,4-triazoles [[2]](). Causality & Limitation: The regioselectivity is dictated by the relative acidity of the R-groups on the imide; the strongest acidic group favors the 3-position on the resulting triazole ring 2. While offering better control for 1,5-disubstituted variants, it still requires harsh acidic conditions that limit late-stage functionalization.
Modern Green Approach: CAN-Catalyzed Oxidative Cyclization
A paradigm shift in triazole synthesis is the ceric ammonium nitrate (CAN) catalyzed oxidative cyclization of amidrazones with aldehydes, utilizing polyethylene glycol (PEG) as a solvent 3.
Causality of Reagents: CAN serves a dual purpose. First, it acts as a Lewis acid to activate the aldehyde carbonyl, facilitating the nucleophilic attack of the amidrazone to form a diazizone intermediate 4. Second, it functions as a one-electron oxidant to drive the final cyclization and aromatization [[4]](). PEG is selected because it acts as an environmentally benign phase-transfer catalyst that stabilizes the transition states, significantly reducing reaction times while allowing for easy product isolation via ether precipitation 3.
For 1,3,5-trisubstituted triazoles, iodine-catalyzed oxidative coupling of hydrazones and aliphatic amines provides a highly efficient, transition-metal-free alternative 5.
Causality of Reagents: Molecular iodine (I₂) acts as a mild oxidant under aerobic conditions, facilitating a cascade C–H functionalization and double C–N bond formation [[5]](). This avoids the heavy metal toxicity associated with traditional cross-coupling, making it ideal for late-stage API (Active Pharmaceutical Ingredient) synthesis.
Strategic Route Selection
The choice of synthetic route should be dictated by the desired substitution pattern of the target scaffold.
Caption: Logical decision tree for selecting a 1,2,4-triazole synthesis route based on target substitution.
Quantitative Performance Comparison
Synthesis Route
Primary Reactants
Catalyst / Reagents
Temp (°C)
Yield Range
Regioselectivity
Green/Scale-Up Viability
Pellizzari
Amide + Acyl Hydrazide
None / Heat
150 - 200
20 - 45%
Poor
Low (High energy, harsh)
Einhorn-Brunner
Imide + Alkyl Hydrazine
Weak Acid
100 - 140
40 - 60%
Moderate (1,5-favored)
Low (Acidic waste)
CAN/PEG Cyclization
Amidrazone + Aldehyde
CAN (5 mol%), PEG
80
85 - 96%
Excellent (3,4,5-sub)
High (Recyclable solvent)
I₂-Catalyzed Coupling
Hydrazone + Amine
I₂ (cat.), O₂
80 - 100
70 - 85%
Excellent (1,3,5-sub)
High (Metal-free)
Self-Validating Experimental Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems, embedding analytical checkpoints directly into the workflow to confirm mechanistic progression.
Protocol A: CAN-Catalyzed Oxidative Cyclization in PEG (3,4,5-Trisubstituted)
This protocol leverages the dual Lewis acid/oxidant nature of CAN in a recyclable medium 3.
Preparation of the Reaction Matrix: In a 50 mL round-bottom flask, add 1.0 mmol of the target amidrazone and 1.0 mmol of the corresponding aldehyde.
Solvent Addition (Causality): Add 5 mL of Polyethylene Glycol (PEG-400). Why PEG? It acts as a liquid polymer phase-transfer agent that solubilizes both organic reactants and inorganic CAN, lowering the activation energy barrier.
Catalyst Initiation: Add 5 mol% (0.05 mmol) of Ceric Ammonium Nitrate (CAN). Stir the mixture at 80 °C.
Validation Checkpoint 1 (Diazizone Formation): After 15 minutes, sample 10 µL of the mixture. Run a TLC (Hexanes:EtOAc 7:3). The disappearance of the aldehyde spot and the appearance of a new, highly UV-active intermediate (254 nm) confirms successful Lewis-acid catalyzed diazizone formation.
Oxidative Cyclization: Continue heating at 80 °C for 1.5 to 2 hours. The CAN will now act as a one-electron oxidant to close the ring.
Validation Checkpoint 2 (Reaction Completion): Perform LC-MS on a crude aliquot. The presence of the [M+H]+ peak corresponding to the fully aromatized 1,2,4-triazole (mass = intermediate - 2 Da for oxidative dehydrogenation) validates completion.
Green Isolation: Cool the mixture to room temperature and add 20 mL of cold diethyl ether. The triazole product will precipitate, while the PEG and CAN remain in the ether layer. Filter the solid and recrystallize from ethanol. The ether/PEG layer can be evaporated and recycled for subsequent runs.
Caption: Mechanistic workflow of CAN-catalyzed oxidative cyclization showing dual-role causality.
This protocol utilizes cascade C–H functionalization to avoid heavy metal contamination [[5]]().
Reagent Assembly: In a reaction vial open to the air, combine 1.0 mmol of aryl hydrazone, 1.5 mmol of aliphatic amine, and 20 mol% of I₂ in 3 mL of DMSO.
Aerobic Oxidation (Causality): Heat the mixture to 90 °C. Why open air and I₂? The reaction relies on aerobic oxidative conditions. I₂ acts as a catalyst to facilitate the initial C-N bond formation, while atmospheric O₂ regenerates the active iodine species, driving the cascade forward without stoichiometric oxidants.
Validation Checkpoint 1 (Colorimetric & TLC): The reaction mixture will initially appear dark brown (I₂). As the catalytic cycle progresses and the product forms, monitor via TLC (DCM:MeOH 95:5). The formation of the triazole is typically accompanied by the consumption of the highly polar amine (visualized via Ninhydrin stain).
Quenching and Workup: After 4-6 hours, cool the reaction and quench with saturated aqueous Na₂S₂O₃ (5 mL) to reduce any remaining iodine species (the solution will turn pale yellow/colorless, validating successful quenching).
Extraction and Verification: Extract with EtOAc (3 x 10 mL). Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate. Validate the regiochemistry of the 1,3,5-trisubstituted core via 2D NMR (NOESY), ensuring the spatial correlation between the N1 and C5 substituents matches the expected architecture.
References
Einhorn–Brunner reaction
Source: Wikipedia
URL:[Link]
A Simple and Efficient Synthesis of 3,4,5-Trisubstituted/N-Fused 1,2,4-Triazoles via Ceric Ammonium Nitrate Catalyzed Oxidative Cyclization of Amidrazones with Aldehydes Using Polyethylene Glycol as a Recyclable Reaction Medium
Source: Organic Chemistry Portal / Synthesis (Thieme)
URL:[Link]
Synthesis methods of 1,2,3-/1,2,4-triazoles: A review
Source: PMC (National Institutes of Health)
URL:[Link]
I₂-Catalyzed Oxidative Coupling Reactions of Hydrazones and Amines and the Application in the Synthesis of 1,3,5-Trisubstituted 1,2,4-Triazoles
Source: Organic Letters (ACS Publications)
URL:[Link]
Validation of Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate as an Analytical Standard: A Comparative LC-MS/MS Guide
As agricultural and pharmaceutical industries expand their reliance on triazole-based compounds (e.g., fungicides and aromatase inhibitors), the precise quantification of their residues and metabolites has become a criti...
Author: BenchChem Technical Support Team. Date: March 2026
As agricultural and pharmaceutical industries expand their reliance on triazole-based compounds (e.g., fungicides and aromatase inhibitors), the precise quantification of their residues and metabolites has become a critical regulatory hurdle. Triazole derivative metabolites—such as 1,2,4-triazole, triazole alanine, and triazole acetic acid—present notorious analytical challenges due to their high polarity, poor fragmentation efficiency, and susceptibility to severe matrix interference during Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) [1].
This guide provides a comprehensive, objective evaluation of methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate as an advanced analytical standard. By comparing its performance against traditional free-acid and base-metabolite standards, we will dissect the chemical causality behind its superior chromatographic retention and outline a self-validating protocol for its implementation.
Chemical Rationale: Why Esterification Matters
In reversed-phase liquid chromatography (RPLC), the retention of an analyte on a standard C18 column is dictated by its lipophilicity (LogP). Traditional triazole metabolites, such as 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoic acid and unsubstituted 1,2,4-triazole, are highly polar. Consequently, they elute almost immediately in the solvent front. This early elution zone is heavily populated by co-extracted matrix components (salts, sugars, and polar lipids), leading to massive ion suppression in the electrospray ionization (ESI) source and elevated baseline noise [2].
The Causality of the Methyl Ester Advantage:
By utilizing the esterified standard, methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate, we fundamentally alter the molecule's interaction with the stationary phase. The addition of the methyl ester group masks the polar carboxylic acid, while the gem-dimethyl groups on the alpha carbon provide steric bulk and further hydrophobicity.
Effect: The analyte's retention time shifts significantly into the organic phase of the gradient.
Outcome: The compound elutes well after the polar matrix interferences have washed through the detector, drastically improving the signal-to-noise (S/N) ratio, reducing matrix effects, and allowing for lower Limits of Quantification (LOQ).
Fig 1: Chromatographic retention logic comparing polar triazoles with the esterified standard.
Comparative Performance Data
To objectively validate the esterified standard, it was benchmarked against 1,2,4-triazole and the free acid analog across a standard soil/water matrix using a Shimadzu UFLCXR system coupled to a QTRAP 5500 mass spectrometer [1].
The data below demonstrates how structural lipophilicity directly correlates with assay sensitivity and reliability.
Data Synthesis Note: The esterified standard demonstrates near-zero matrix suppression due to its optimized retention time, allowing for a 20-fold improvement in LOQ compared to the base metabolite.
Experimental Validation Protocol
To ensure scientific integrity, the following protocol is designed as a self-validating system . It incorporates Stable Isotope-Labeled Internal Standards (SIL-IS) to dynamically correct for any residual matrix effects or extraction losses, ensuring that the quantitative readout is absolute.
Phase 1: Sample Preparation (Modified QuEChERS)
Homogenization: Weigh 10.0 g of the homogenized sample (e.g., soil or plant tissue) into a 50 mL centrifuge tube.
Spiking (Self-Validation Step): Spike the sample with 50 µL of a 100 ng/mL SIL-IS solution (e.g.,
13C2,15N
-labeled methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate). Causality: Adding the IS before extraction ensures that any physical loss during sample prep is proportionally mirrored and corrected in the final calculation.
Extraction: Add 10 mL of LC-MS grade Acetonitrile containing 1% formic acid. Shake vigorously for 5 minutes.
Partitioning: Add 4 g anhydrous MgSO₄ and 1 g NaCl. Centrifuge at 4000 rpm for 10 minutes to force phase separation.
Clean-up: Transfer 2 mL of the supernatant to a dSPE tube containing 150 mg MgSO₄ and 50 mg PSA (Primary Secondary Amine). Centrifuge and transfer the final extract to an autosampler vial.
Phase 2: LC-MS/MS Conditions
Column: Aquasil C18 (3 x 150 mm, 3 µm). Causality: The C18 stationary phase synergizes with the ester's lipophilicity to guarantee retention.
Mobile Phase: (A) Water + 0.1% Formic Acid; (B) Methanol + 0.1% Formic Acid.
Gradient: 0-1 min (10% B), 1-5 min (ramp to 95% B), 5-7 min (hold 95% B), 7-7.1 min (drop to 10% B), 7.1-10 min (equilibration).
MS Mode: Positive Electrospray Ionization (ESI+), Multiple Reaction Monitoring (MRM).
Matrix-Matched Calibration: Prepare calibration standards (0.01 to 100 ng/mL) using blank matrix extracts rather than pure solvent. Causality: This normalizes the ionization environment between the standards and the unknown samples, neutralizing false positives/negatives.
Recovery & Precision: Analyze five replicates at the LOQ (0.05 µg/kg) and 10x LOQ. Acceptable recovery must fall between 80-120% with a Relative Standard Deviation (RSD) ≤ 15%.
Conclusion
The validation data clearly indicates that methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate is a vastly superior analytical standard compared to its free acid or base metabolite counterparts. By leveraging esterification to increase lipophilicity, analysts can force the compound to elute outside the matrix suppression zone of a standard C18 column. When paired with a self-validating SIL-IS protocol and matrix-matched calibration, this standard ensures robust, high-confidence quantification of triazole residues down to trace (0.05 µg/kg) levels.
References
SCIEX. (n.d.). Improving the LC-MS/MS Selectivity of Triazole Derivative Metabolites with AB SCIEX SelexION™ Technology. Application Note. Retrieved from [Link]
Blondel, A., Krings, B., Ducat, N., & Pigeon, O. (2018). Validation of an analytical method for 1,2,4-triazole in soil using liquid chromatography coupled to electrospray tandem mass spectrometry and monitoring of propiconazole degradation in a batch study. Journal of Chromatography A, 1562, 123-127. Retrieved from[Link]
U.S. Environmental Protection Agency (EPA). (2019). Mefentrifluconazole Degradate 1,2,4-triazole 49762553 - Analytical Method L0199/01 Validation. Retrieved from [Link]
Comparative
comparing the efficacy of methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate with commercial fungicides
An In-Depth Comparative Guide to the Efficacy of Novel Triazole Fungicides and Commercial Standards This guide provides a comprehensive framework for evaluating the fungicidal efficacy of novel compounds, using methyl 2-...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Comparative Guide to the Efficacy of Novel Triazole Fungicides and Commercial Standards
This guide provides a comprehensive framework for evaluating the fungicidal efficacy of novel compounds, using methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate as a representative candidate from the triazole class. While specific public data on this particular molecule is limited, its structure firmly places it within the well-understood Demethylation Inhibitor (DMI) group of fungicides. This analysis, therefore, compares its predicted mechanism and potential performance against established commercial fungicides, providing researchers and drug development professionals with the foundational knowledge and experimental protocols required for a robust comparative assessment.
The Mechanistic Cornerstone: Triazoles and Sterol Biosynthesis
The fungicidal power of the triazole class, to which our subject compound belongs, stems from a highly specific and potent mode of action: the inhibition of sterol biosynthesis.[1][2] Triazoles are systemic fungicides renowned for both preventative and curative properties.[3][4][5][6]
Core Mechanism: Triazole fungicides specifically target and inhibit the cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51).[1][3][7] This enzyme is critical for the conversion of lanosterol to ergosterol, the primary sterol in most fungal cell membranes. Ergosterol is essential for maintaining membrane fluidity, permeability, and the function of embedded enzymes.[1] By blocking this step, triazoles cause a depletion of ergosterol and an accumulation of toxic sterol precursors. This dual-effect disrupts the fungal cell membrane's structure and function, leading to abnormal growth and ultimately, cell death.[1][3]
Caption: Mechanism of action of triazole fungicides targeting the CYP51 enzyme.
The Competitive Landscape: Commercial Fungicide Comparators
To establish a performance benchmark, the novel triazole must be compared against leading commercial fungicides. We have selected three widely-used triazoles (Propiconazole, Tebuconazole, Epoxiconazole) and a fungicide from a different class, a Quinone outside Inhibitor (QoI) (Azoxystrobin), to provide a broad and relevant comparison.
Inhibition of C14-demethylase in sterol biosynthesis[3]
Broad-spectrum, effective against rusts, powdery mildew, and leaf spot diseases.[5][9][10]
Systemic with good residual activity and rainfastness.[5]
DMI (Triazole)
Tebuconazole
Inhibition of C14-demethylase in sterol biosynthesis[3][4]
Excellent efficacy against rusts, powdery mildew, and Fusarium head blight.[4][6][11][12]
Broad-spectrum systemic fungicide with long residual activity.[6]
DMI (Triazole)
Epoxiconazole
Inhibition of C14-demethylase in sterol biosynthesis[8]
Highly effective against Septoria leaf blotch and rusts in cereals.[8][13]
Provides both protective and curative control.[8][13]
QoI (Strobilurin)
Azoxystrobin
Inhibits mitochondrial respiration by blocking the Quinone outside (Qo) site.
Broad-spectrum, including rusts, powdery mildews, and downy mildews.
Systemic and translaminar movement; primarily a protectant fungicide.[14]
Quantitative Efficacy Comparison: A Data-Driven Perspective
The ultimate measure of a fungicide's utility is its quantitative efficacy against target pathogens. This is often expressed as the EC₅₀ value (the concentration that inhibits 50% of fungal growth) or as percent disease control in field trials. While specific data for our novel compound must be generated experimentally, the table below presents representative data for our commercial comparators, establishing a clear performance target.
Note: Hexaconazole is another triazole included for its direct comparative data against other triazoles.
Experimental Protocols for Efficacy Determination
To objectively compare the novel methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate with commercial standards, rigorous, standardized protocols are essential. The following sections detail the methodologies for both in vitro and in vivo testing.
In Vitro Efficacy Assessment: Mycelial Growth Inhibition Assay
This assay provides a direct measure of the compound's intrinsic fungitoxicity by quantifying its effect on the growth of a pure fungal culture.
Caption: General workflow for an in vivo protective fungicide assay.
Step-by-Step Methodology:
Plant Cultivation:
Rationale: To ensure a supply of healthy, genetically uniform plant material, which minimizes experimental variability.
Protocol: Grow a susceptible host plant species (e.g., wheat for rust, barley for net blotch) under controlled greenhouse conditions to a specific growth stage (e.g., the three-leaf stage).
Fungicide Application (Protective Assay):
Rationale: To simulate a preventative field application and evaluate the compound's ability to form a protective barrier.
Protocol: Prepare spray solutions of the novel compound, a positive control (e.g., Tebuconazole at its recommended rate), and a negative control (water + surfactant). Uniformly spray the plants to the point of runoff, ensuring complete coverage of all leaf surfaces. Allow the foliage to dry completely.
Pathogen Inoculation:
Rationale: To challenge the treated plants with a consistent and viable amount of the pathogen.
Protocol: Prepare a spore suspension of the target pathogen in sterile water with a surfactant (e.g., Tween 20) to a standardized concentration (e.g., 1 x 10⁶ spores/mL), verified with a hemocytometer. Atomize the spore suspension evenly onto the dried, fungicide-treated plants.
Incubation:
Rationale: To create an environment conducive to spore germination, infection, and disease development.
Protocol: Place the inoculated plants into a dew chamber or a sealed chamber with high relative humidity (>95%) for an initial 24-48 hours to facilitate infection. Subsequently, move them to a controlled environment greenhouse with optimal conditions for the specific disease to develop.
Disease Assessment:
Rationale: To quantitatively measure the level of disease and, by extension, the level of control provided by the fungicide.
Protocol: After a set incubation period (e.g., 7-14 days), assess disease severity. This can be done by visually estimating the percentage of leaf area covered by lesions or pustules, or by counting the number of lesions per leaf. Calculate the percent disease control relative to the negative control treatment.
Conclusion and Future Prospects
The evaluation framework presented here provides a robust pathway for determining the efficacy of methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate relative to established commercial fungicides. Based on its chemical class, the compound is expected to function as a DMI fungicide, offering broad-spectrum, systemic control of key fungal pathogens. [3][7]The critical next step is the rigorous execution of the described in vitro and in vivo assays. The resulting EC₅₀ values and disease control data will definitively position its potency and potential within the agricultural fungicide market. Should this novel triazole demonstrate superior or equivalent efficacy, particularly against pathogens showing reduced sensitivity to older DMIs, it could represent a valuable new tool for integrated disease management strategies.
References
Advances in synthetic approach to and antifungal activity of triazoles - PMC - NIH. National Institutes of Health. Available at: [Link]
Fungicides: Triazoles. Iowa State University Digital Repository. Available at: [Link]
Efficacy and Application Strategies for Propiconazole as a New Postharvest Fungicide for Managing Sour Rot and Green Mold of Citrus Fruit. PubMed. Available at: [Link]
Tebuconazole: A Solution For Managing Fungal Pathogens in Agriculture. Agrogreat. Available at: [Link]
Mechanism of Antifungal Triazoles and Related Drugs: Electron Transfer, Reactive Oxygen Species and Oxidative Stress. Symbiosis Online Publishing. Available at: [Link]
Efficacy of fungicide tebuconazole in barley varieties with different resistance level. AGRIS. Available at: [Link]
THE ECOTOXICOLOGY OF PESTICIDES GROUP OF TRIAZOLE AND THEIR USE TO CONTROL APPLE SCAB (VENTURIA INAEQUALIS). Journal of Hygienic Engineering and Design (JHED). Available at: [Link]
Techniques for the Assessment of In Vitro and In Vivo Antifungal Combinations - PMC - NIH. National Institutes of Health. Available at: [Link]
How Much Do You Know About Propiconazole. Agrogreat. Available at: [Link]
Fungicides Powdery mildew disease of plants. Nexles International. Available at: [Link]
Fungicide Epoxiconazole. Enge Biotech. Available at: [Link]
The Fungicidal Activity of Tebuconazole Enantiomers against Fusarium graminearum and Its Selective Effect on DON Production under Different Conditions. ACS Publications. Available at: [Link]
Baseline sensitivity and control efficacy of epoxiconazole against Fusarium graminearum in Henan Province, China. ProQuest. Available at: [Link]
Impact of Epoxiconazole on Fusarium Head Blight Control, Grain Yield and Deoxynivalenol Accumulation in Wheat. PubMed. Available at: [Link]
Efficacy of fungicide tebuconazole in barley varieties with different resistance level. SciSpace. Available at: [Link]
Comparative study on the efficacy of four triazole fungicides on the control of sheath blight disease of rice. ResearchGate. Available at: [Link]
Cultural and chemical control strategies for rust diseases on protected ornamentals. AHDB. Available at: [Link]
Baseline sensitivity and control efficacy of propiconazole against Sclerotinia sclerotiorum. ResearchGate. Available at: [Link]
Study the impact of propiconazole, azoxystrobin, and difenoconazole on the growth inhibition of plant pathogenic fungi through In-vitro condition. The Pharma Innovation. Available at: [Link]
Powdery mildew treatment and prevention methods. Syngenta. Available at: [Link]
In Vitro and In Vivo Techniques for Screening New Natural Product-Based Fungicides for Con. The Aquila Digital Community - The University of Southern Mississippi. Available at: [Link]
Best Fungicide Products For Getting Rid of Powdery Mildew. Solutions Pest & Lawn. Available at: [Link]
How to Treat a Plant Infected with Rust. Southeast AgNET. Available at: [Link]
Efficacy of Triazole-Based Fungicides for Fusarium Head Blight and Deoxynivalenol Control in Wheat: A Multivariate Meta-Analysis. APS Journals. Available at: [Link]
Powdery Mildew Killer. Growers Trust. Available at: [Link]
Best Organic Rust Fungus Treatment For Crops. Farmonaut. Available at: [Link]
Rust / Floriculture and Ornamental Nurseries / Agriculture. UC IPM. Available at: [Link]
In Vitro and In Vivo Antibacterial and Antifungal Screening of Natural Plant Products: Prospective Standardization of Basic Methods. JOVE. Available at: [Link]
Risk-based fungicide management for myrtle rust in nurseries. Ministry for Primary Industries. Available at: [Link]
In Vitro Evaluation of Commercial Fungicides against Some of the Major Soil Borne Pathogens of Soybean. Walsh Medical Media. Available at: [Link]
Evaluation of different fungicides and antagonists In vitro and In vivo condition against Alternaria blight of pigeonpea. ARCC Journals. Available at: [Link]
(PDF) Comparative Efficacy of Triazole, Benzimidazole, Antibiotic, and Copper-Based Fungicide Against Cercospora Leaf Spot, Cercospora beticola Infecting Sugar Beet in Egypt. ResearchGate. Available at: [Link]
[Synthesis and antifungal activity of 1-(1H-1,2,4-triazole-1-yl)-2-(2,4-difluorophenyl)-3-substituted-2-propanols]. PubMed. Available at: [Link]
Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments - PMC. National Institutes of Health. Available at: [Link]
Design, Synthesis, and Antifungal Activity of Novel 1,2,4-Triazolo[4,3-c]trifluoromethylpyrimidine Derivatives Bearing the Thioether Moiety. Frontiers. Available at: [Link]
Design, Synthesis, and Antifungal/Anti-Oomycete Activities of Novel 1,2,4-Triazole Derivatives Containing Carboxamide Fragments. MDPI. Available at: [Link]
Design, Synthesis and Fungicidal Activity of New 1,2,4-Triazole Derivatives Containing Oxime Ether and Phenoxyl Pyridinyl Moiety. ResearchGate. Available at: [Link]
Comparative Biological Activity Guide: Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate vs. Advanced Derivatives
Executive Summary & Scaffold Rationale In medicinal and agricultural chemistry, the 1,2,4-triazole ring is a "privileged scaffold" renowned for its broad-spectrum biological activities, most notably as an antifungal and...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Scaffold Rationale
In medicinal and agricultural chemistry, the 1,2,4-triazole ring is a "privileged scaffold" renowned for its broad-spectrum biological activities, most notably as an antifungal and antiproliferative agent[1]. The compound methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate represents a fundamental building block in this domain. Structurally, it consists of the active 1,2,4-triazole pharmacophore linked to a compact 2-methylpropanoate ester.
While the triazole ring provides the intrinsic mechanism of action—coordinating with metalloenzymes—the base methyl ester itself typically exhibits weak in vivo biological activity. This is due to two factors:
Metabolic Instability: Short-chain esters are rapidly cleaved by non-specific esterases in biological systems, leading to poor pharmacokinetic half-lives.
Lack of Target Channel Engagement: The compact ester lacks the extended hydrophobic "arms" required to deeply occupy the access channels of target enzymes, making it highly susceptible to target-site mutations (such as the Y132F mutation in fungal enzymes)[2].
Therefore, as an application scientist, it is crucial to view methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate not as an end-product, but as a highly versatile synthetic intermediate. By derivatizing the propanoate ester into amides, hydrazides, or coupling it with bulky hydrophobic moieties (like indoles or amino acids), researchers can drastically enhance binding affinity (
Kd
), overcome drug resistance, and even pivot the molecule's activity from antifungal to anticancer[3][4][5].
Mechanistic Causality: Metalloenzyme Inhibition
The primary mechanism of action for 1,2,4-triazole derivatives is the potent inhibition of lanosterol 14α-demethylase (CYP51) , a critical cytochrome P450 enzyme[1][6].
The causality of this inhibition is driven by coordinate covalent chemistry. The nitrogen atom at the N4 position of the 1,2,4-triazole ring possesses a highly accessible lone pair of electrons. This nitrogen acts as a Lewis base, directly coordinating with the Lewis acidic heme iron (
Fe3+
) located in the active site of CYP51[1][6]. This binding physically displaces the natural substrate (lanosterol) or the native water molecule, locking the enzyme in an inactive state.
The downstream biological consequence is a self-amplifying cascade of cellular failure: the inhibition halts the biosynthesis of ergosterol (essential for membrane fluidity) and simultaneously causes the accumulation of toxic 14α-methylated sterols, ultimately leading to membrane disruption and cell death[1][4].
Figure 1: Mechanism of CYP51 inhibition by 1,2,4-triazole derivatives leading to fungal cell death.
Comparative Biological Activity: Base Scaffold vs. Derivatives
To objectively evaluate the performance of the methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate scaffold, we must compare it against its advanced derivatives. Modern drug design utilizes "medium and long arm extensions" to optimize the molecule's fit within the target protein[2].
For example, converting the ester into an acetamide hybrid has been shown to pivot the molecule's primary activity toward anticancer applications, demonstrating significant anti-proliferative activity against HepG2 liver cancer cells by targeting Protein Kinase B (Akt)[3][7]. Conversely, hybridizing the scaffold with amino acids or indole rings yields exceptional broad-spectrum fungicidal activity, even against fluconazole-resistant strains[4][5].
Quantitative Performance Comparison
The following table synthesizes the comparative biological efficacy of the base ester versus its optimized derivatives across different therapeutic targets.
Data Note: The base scaffold exhibits poor standalone activity due to rapid hydrolysis and poor target channel engagement. Derivatization is strictly required to achieve nanomolar/micromolar potency.
Self-Validating Experimental Protocols
To accurately assess the biological activity of these derivatives, the experimental workflows must be designed with intrinsic self-validation mechanisms. Relying solely on visual turbidity in biological assays can lead to false positives due to compound precipitation.
This protocol directly measures target engagement. It relies on the causality that when the triazole nitrogen coordinates with the CYP51 heme iron, it alters the electronic state of the porphyrin ring, inducing a measurable "Type II" spectral shift.
Enzyme Preparation: Purify recombinant target CYP51 (e.g., C. albicans CYP51) and dilute to 2 µM in 0.1 M potassium phosphate buffer (pH 7.4) containing 20% glycerol.
Baseline Validation: Divide the enzyme solution equally into sample and reference cuvettes. Record a baseline difference spectrum from 350 nm to 500 nm to ensure a flat baseline (self-validation of instrument calibration).
Titration: Progressively titrate the triazole derivative (dissolved in DMSO) into the sample cuvette (0.1 µM to 50 µM final concentration). Add an equal volume of pure DMSO to the reference cuvette to nullify solvent effects.
Data Acquisition & Causality: Record the spectrum after each addition. A successful coordinate bond will manifest as a peak at ~430 nm and a trough at ~417 nm (the Soret band shift).
Analysis: Plot the absorbance difference (
ΔA430−417
) against compound concentration to calculate the dissociation constant (
Kd
).
This protocol eliminates subjective visual scoring by linking cell viability directly to a measurable metabolic redox reaction.
Compound Plating: In a 96-well microtiter plate, perform two-fold serial dilutions of the triazole derivatives in RPMI-1640 medium (ranging from 64 µg/mL to 0.03 µg/mL).
Inoculation: Add a standardized fungal suspension (
1×103
to
5×103
CFU/mL) to each well. Include a positive control (Fluconazole) and a negative control (DMSO only).
Incubation: Incubate the plates at 35°C for 24–48 hours.
Metabolic Validation (The Resazurin Step): Add 20 µL of 0.02% resazurin solution to each well and incubate for an additional 2 hours.
Interpretation: Resazurin is a blue, non-fluorescent dye. Metabolically active (living) cells reduce it to resorufin, which is pink and highly fluorescent. The Minimum Inhibitory Concentration (MIC) is objectively defined as the lowest drug concentration where the well remains visually blue (or lacks fluorescence at 590 nm), proving the compound successfully halted cellular metabolism.
Figure 2: Self-validating experimental workflow for triazole derivative screening and SAR analysis.
Conclusion
The ester methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate is a critical, albeit biologically limited, starting point in medicinal chemistry. By understanding the structural limitations of the compact ester and the mechanistic requirements of target enzymes like CYP51 and Akt, researchers can utilize this scaffold to synthesize highly potent, targeted derivatives. As demonstrated by recent literature, extending the propanoate chain into amides, indoles, or amino acid hybrids reliably transforms this basic chemical building block into a potent antifungal or anticancer lead compound.
References
[7] Ultrasound Assisted Synthesis and In Silico Modelling of 1,2,4-Triazole Coupled Acetamide Derivatives of 2-(4-Isobutyl phenyl)propanoic acid as Potential Anticancer Agents. National Institutes of Health (NIH).
[3] Bio-Oriented Synthesis and Molecular Docking Studies of 1,2,4-Triazole Based Derivatives as Potential Anti-Cancer Agents against HepG2 Cell Line. MDPI.
[6] Progress and Prospects of Triazoles in Advanced Therapies for Parasitic Diseases. National Institutes of Health (NIH).
[1] Mechanism of Action of 1,2,4-Triazole-Based Compounds. Benchchem.
[4] Biological exploration of a novel 1,2,4-triazole-indole hybrid molecule as antifungal agent. Taylor & Francis (tandfonline.com).
[2] Exploring medium and long arm extensions of 1,2,4-triazole derivatives as Candida albicans 14α-demethylase (CYP51) inhibitors. National Institutes of Health (NIH).
[5] Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments. MDPI.
A Comparative Guide to Purity Assessment of Synthesized Methyl 2-Methyl-2-(1H-1,2,4-triazol-1-yl)propanoate
This guide provides an in-depth comparison of analytical methodologies for assessing the purity of synthesized methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate (CAS 885949-78-0), a key building block in pharmaceutical...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth comparison of analytical methodologies for assessing the purity of synthesized methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate (CAS 885949-78-0), a key building block in pharmaceutical and agrochemical research. The selection of an appropriate analytical technique is paramount, as even trace impurities can significantly impact downstream applications, affecting biological activity, toxicity, and reaction kinetics. This document moves beyond mere procedural descriptions to explore the causal reasoning behind methodological choices, empowering researchers to design robust, self-validating purity assessment workflows.
The narrative will dissect four orthogonal analytical techniques: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Elemental Analysis (EA). Each method offers a unique lens through which to view sample purity, and their combined application provides the most comprehensive characterization.
High-Performance Liquid Chromatography (HPLC): The Workhorse for Quantitative Purity
HPLC is an indispensable tool for determining the purity of non-volatile or thermally labile organic compounds. For triazole derivatives, reversed-phase HPLC is particularly effective, separating the target compound from potential impurities based on differences in polarity.[1]
Principle of Separation
The core principle involves the differential partitioning of the analyte and its impurities between a non-polar stationary phase (typically a C18 silica-based column) and a polar mobile phase.[1] More polar impurities will have a weaker affinity for the stationary phase and elute earlier, while less polar compounds will be retained longer. A UV detector is commonly used for quantification, as the triazole moiety possesses a suitable chromophore.
Experimental Protocol: A Self-Validating HPLC Method
A robust HPLC method must include system suitability tests to ensure the chromatographic system is performing adequately before sample analysis.
Instrumentation:
HPLC system with a binary or quaternary pump, autosampler, column oven, and UV-Vis or Diode Array Detector (DAD).
Chromatographic Conditions:
Parameter
Recommended Condition
Rationale
Column
C18, 4.6 x 150 mm, 5 µm
Provides excellent retention and separation for moderately polar compounds like the target analyte.
Mobile Phase
A: 0.1% Formic Acid in WaterB: Acetonitrile
Formic acid acts as a peak modifier to ensure sharp, symmetrical peaks by suppressing the ionization of any acidic or basic functional groups.
Gradient
0-2 min: 10% B2-15 min: 10% to 90% B15-17 min: 90% B17-18 min: 90% to 10% B18-25 min: 10% B (Re-equilibration)
A gradient elution is crucial for separating impurities with a wide range of polarities and ensuring that any highly retained, non-polar impurities are eluted from the column.
Flow Rate
1.0 mL/min
A standard flow rate for a 4.6 mm ID column, providing a good balance between analysis time and separation efficiency.
Column Temp.
30 °C
Maintaining a constant temperature ensures reproducible retention times.
Detection
UV at 220 nm
The triazole ring exhibits absorbance in the lower UV range. A DAD can be used to assess peak purity spectrally.
| Injection Vol. | 10 µL | |
Sample Preparation:
Standard Solution: Accurately weigh ~10 mg of a certified reference standard of methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate into a 10 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water. This yields a stock solution of ~1 mg/mL.
Sample Solution: Prepare the synthesized sample in the same manner as the standard solution.
System Suitability:
Before sample analysis, inject the standard solution six times. The system is deemed suitable if the following criteria are met[1]:
Relative Standard Deviation (RSD) of Peak Area: ≤ 2.0%
Tailing Factor (T): ≤ 2.0
Theoretical Plates (N): ≥ 2000
Data Analysis:
Purity is calculated using the area percent method, where the area of the main peak is expressed as a percentage of the total area of all observed peaks.
Caption: HPLC Purity Assessment Workflow.
Gas Chromatography-Mass Spectrometry (GC-MS): High Sensitivity for Volatile Impurities
GC-MS is a powerful technique that combines the separation capabilities of gas chromatography with the detection power of mass spectrometry. It is exceptionally well-suited for analyzing volatile and semi-volatile compounds, making it an excellent choice for the target analyte, which has a reported boiling point of 96°C at 1 mBar.[2]
Principle of Separation and Detection
In GC, the sample is vaporized and separated based on its boiling point and affinity for a stationary phase within a capillary column. As components elute from the column, they enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum is a chemical fingerprint that allows for highly confident identification of the compound and any co-eluting impurities.[3] This structural information is a key advantage over HPLC with UV detection.[4]
Experimental Protocol: GC-MS Analysis
Instrumentation:
Gas chromatograph equipped with a split/splitless injector, a capillary column, and coupled to a mass spectrometer (e.g., a single quadrupole).
Chromatographic and MS Conditions:
Parameter
Recommended Condition
Rationale
Column
DB-5ms or similar (30 m x 0.25 mm, 0.25 µm film)
A low-polarity 5% phenyl-methylpolysiloxane column is a robust general-purpose column suitable for a wide range of analytes.
Carrier Gas
Helium, constant flow at 1.2 mL/min
Inert and provides good chromatographic efficiency.
Injector Temp.
250 °C
Ensures rapid and complete vaporization of the sample.
Oven Program
Initial: 80 °C (hold 2 min)Ramp: 15 °C/min to 280 °CHold: 5 min
A temperature ramp is necessary to separate early-eluting volatile impurities from the main analyte and later-eluting, higher-boiling point impurities.
MS Transfer Line
280 °C
Prevents condensation of analytes between the GC and MS.
Ion Source Temp.
230 °C
Standard temperature for electron ionization.
Ionization Mode
Electron Ionization (EI) at 70 eV
Standard EI energy creates reproducible fragmentation patterns for library matching.
| Scan Range | 40-400 m/z | Covers the molecular ion of the target (169.18 g/mol ) and its expected fragments.[2] |
Sample Preparation:
Prepare a ~1 mg/mL solution of the synthesized compound in a volatile solvent such as ethyl acetate or dichloromethane.
Inject 1 µL of the solution into the GC-MS system.
Data Analysis:
The total ion chromatogram (TIC) is analyzed. The peak corresponding to the target compound is identified by its retention time and its mass spectrum, which is compared to a reference spectrum if available. Impurities are identified by their unique retention times and mass spectra. Purity is typically reported as a percentage of the total peak area in the TIC.
Caption: GC-MS Purity and Impurity Identification Workflow.
Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Confirmation
NMR spectroscopy is arguably the most powerful technique for unambiguous structure elucidation of organic molecules.[5] For purity assessment, both ¹H and ¹³C NMR are invaluable. They not only confirm the identity of the synthesized compound but can also detect and help identify structurally related impurities, even if they co-elute in a chromatographic separation.[6][7]
Principle of Purity Assessment
A pure sample will exhibit an NMR spectrum where all signals can be assigned to the expected structure. The presence of additional, unassignable signals indicates impurities. The integral of a proton signal in ¹H NMR is directly proportional to the number of protons it represents. By comparing the integrals of signals from the main compound to those of impurity signals, a molar ratio can be determined. For high-accuracy quantification, a certified internal standard of known concentration can be added.
Experimental Protocol: ¹H and ¹³C NMR
Instrumentation:
NMR Spectrometer (e.g., 400 MHz or higher)
Sample Preparation:
Dissolve 5-10 mg of the synthesized compound in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).
Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (δ 0.00 ppm).
Transfer the solution to an NMR tube.
Data Acquisition:
¹H NMR: Acquire a standard proton spectrum. Key signals for methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate would include singlets for the two equivalent methyl groups on the quaternary carbon, a singlet for the ester methyl group, and signals for the protons on the triazole ring.
¹³C NMR: Acquire a proton-decoupled carbon spectrum. This will confirm the number of unique carbon environments in the molecule.[5]
(Optional) 2D NMR: Techniques like COSY and HSQC can be used to confirm connectivity and aid in the structural assignment of complex impurities if present.[7]
Data Analysis:
Structural Confirmation: Verify that all observed chemical shifts, multiplicities, and integrations in the ¹H spectrum, and all chemical shifts in the ¹³C spectrum, match the expected structure of the target compound.
Purity Assessment: Carefully examine the baseline for small peaks. Integrate any impurity signals relative to a known signal from the target compound to estimate the level of impurity. The absence of extraneous signals is a strong indicator of high purity.[8]
Caption: NMR Workflow for Structural and Purity Analysis.
Elemental Analysis (EA): A Fundamental Check of Composition
Elemental analysis, specifically CHN (Carbon, Hydrogen, Nitrogen) analysis, is a fundamental technique that determines the mass fraction of these elements in a sample.[9] It serves as a crucial, independent check of bulk purity. If a sample is pure, the experimentally determined percentages of C, H, and N will closely match the theoretical values calculated from its molecular formula (C₇H₁₁N₃O₂).
Principle of Analysis
The method relies on combustion analysis. A small, precisely weighed amount of the sample is combusted at high temperature in an oxygen-rich environment.[10][11] This process converts all carbon to CO₂, hydrogen to H₂O, and nitrogen to N₂ gas. These combustion products are then separated and quantified by detectors (e.g., thermal conductivity or infrared detectors).
Experimental Protocol: CHN Combustion Analysis
Instrumentation:
CHN Elemental Analyzer
Procedure:
Calculate the theoretical percentages of C, H, and N for C₇H₁₁N₃O₂ (Molecular Weight: 169.18 g/mol ).
C: (7 * 12.01) / 169.18 * 100% = 49.69%
H: (11 * 1.01) / 169.18 * 100% = 6.55%
N: (3 * 14.01) / 169.18 * 100% = 24.84%
Accurately weigh 1-2 mg of the dried, homogeneous sample into a tin capsule.
Place the capsule into the instrument's autosampler.
Run the analysis according to the instrument's standard operating procedure.
Data Analysis & Acceptance Criteria:
The instrument software reports the experimental weight percentages of C, H, and N. For a compound to be considered pure, the experimental values should be within a strict tolerance of the calculated theoretical values. A commonly accepted deviation in academic and pharmaceutical settings is ±0.4% .[12] For example, an acceptable carbon value would fall between 49.29% and 50.09%.
Comparative Summary of Purity Assessment Techniques
Feature
HPLC-UV
GC-MS
NMR Spectroscopy
Elemental Analysis
Primary Use
Quantitative Purity
Impurity Identification
Structural Confirmation
Bulk Purity Confirmation
Principle
Differential Partitioning
Volatility & Mass/Charge
Nuclear Spin in Mag. Field
Combustion & Gas Detection
Sensitivity
Good (ng range)
Excellent (pg-fg range)
Moderate (µg-mg range)
Low (mg range)
Specificity
Moderate (Retention Time)
High (Mass Spectrum)
Very High (Unique Spectrum)
Low (Bulk Property)
Structural Info
None
High (Fragmentation)
Excellent (Full Structure)
None (Elemental % only)
Quantitative?
Yes (Primary Method)
Semi-Quantitative
Yes (with Int. Standard)
Yes (Fundamental Ratio)
Key Advantage
Robust, reproducible quantification.
Identifies unknown volatile impurities.
Unambiguous structure proof.
Confirms correct elemental formula.
Limitation
Limited structural info.
Requires volatile/thermostable analytes.
Lower throughput, less sensitive.
Insensitive to isomeric impurities.
Conclusion and Recommended Strategy
No single technique can provide a complete picture of a compound's purity. A multi-faceted, orthogonal approach is the most rigorous and scientifically sound strategy. For methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate, a comprehensive purity assessment should include:
NMR Spectroscopy (¹H and ¹³C): As the initial and most critical step to confirm that the desired molecular structure has been synthesized.
HPLC-UV: To obtain a precise quantitative purity value (e.g., 99.5% area) and to detect non-volatile or thermally sensitive impurities.
GC-MS: To screen for residual volatile solvents and thermally stable by-products that might not be visible by HPLC.
Elemental Analysis: As a final, independent confirmation that the bulk sample has the correct elemental composition, corroborating the high purity indicated by chromatographic methods.
By integrating the results from these complementary techniques, researchers and drug development professionals can establish a high degree of confidence in the purity and identity of their synthesized material, ensuring the integrity and reproducibility of their subsequent research.
References
AZoM. (2021, May 6). A Look at Elemental Analysis for Organic Compounds. Available at: [Link]
Wikipedia. (n.d.). Elemental analysis. Available at: [Link]
Excedr. (n.d.). The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry. Available at: [Link]
Organ, M. G., et al. (n.d.). An International Study Evaluating Elemental Analysis. National Institutes of Health (NIH). Available at: [Link]
Wang, Z., et al. (n.d.). Discovery of[9][10][13]Triazole Derivatives as New Metallo-β-Lactamase Inhibitors. National Institutes of Health (NIH). Available at: [Link]
De Vivo, A., et al. (2015, September 23). A New HPLC Validated Method for Therapeutic Monitoring Of Triazoles in Human Plasma: First Results in Leukaemic Patients. Walsh Medical Media. Available at: [Link]
Der Pharma Chemica. (n.d.). N-Substituted-1,2,3-triazoles: Synthesis, characterization and antimicrobial activity studies. Available at: [Link]
Schoffstall, A. M., et al. (2021, February 16). Synthesis and NMR Spectroscopic Characterization of 1H-1,2,3-Triazoles. ACS Publications. Available at: [Link]
D'Agostino, S., et al. (2023, November 30). Synthesis and Crystallization of N-Rich Triazole Compounds. MDPI. Available at: [Link]
Zheng, Y., et al. (n.d.). Stereoselective separation and determination of the triazole fungicide propiconazole in water, soil and grape by normal phase HPLC. Royal Society of Chemistry. Available at: [Link]
ResearchGate. (n.d.). Synthesis and NMR Spectroscopic Characterization of 1 H -1,2,3-Triazoles. Available at: [Link]
Zhang, M., et al. (n.d.). (PDF) A Simple High-Performance Liquid Chromatography Method for Simultaneous Determination of Three Triazole Antifungals in Human Plasma. ResearchGate. Available at: [Link]
American Chemical Society. (n.d.). Synthesis and NMR characterization of 1H-1,2,3-triazole derivatives. Available at: [Link]
Chromatography Forum. (2011, August 2). Quantification of Esters by GC-MS. Available at: [Link]
TDX. (n.d.). Identification of Aromatic Fatty Acid Ethyl Esters. Available at: [Link]
LCGC International. (2023, December 5). Measuring Fatty Acids and Fatty Acid Methyl Esters Using GC–MS/MS. Available at: [Link]
Meng, Z., et al. (2020, September 1). Methyl Esterification Combined with Gas Chromatography-Mass Spectrometry (GC-MS) for Determining the Contents of Lubricant to Evaluate the Compatibility of Chlorinated Butyl Rubber Stoppers with Liposome Injections. National Institutes of Health (NIH). Available at: [Link]
NextSDS. (n.d.). METHYL 2-METHYL-2-(1H-1,2,4-TRIAZOL-1-YL)PROPANOATE. Available at: [Link]
ISRES. (n.d.). synthesis of 1,2,4 triazole compounds. Available at: [Link]
Bakulev, V. A., et al. (n.d.). Synthesis of α-substituted 2-(1H-1,2,4-triazol-3-yl)acetates and 5-amino-2,4-dihydro-3H-pyrazol-3-ones via the Pinner strategy. National Institutes of Health (NIH). Available at: [Link]
BVL. (n.d.). Product chemistry - Relevant impurities of technical active substances. Available at: [Link]
Google Patents. (n.d.). CN113651762A - Preparation method of 1-methyl-1H-1, 2, 4-triazole-3-methyl formate.
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A Comparative Guide to the Quantitative Analysis of Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate
For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical and agrochemical development, the precise quantification of active ingredients and their intermediates is paramount. This...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of pharmaceutical and agrochemical development, the precise quantification of active ingredients and their intermediates is paramount. This guide provides a comprehensive comparison of analytical methodologies for the quantitative analysis of methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate, a key heterocyclic compound. As a senior application scientist, my objective is to furnish you with not just protocols, but a deeper understanding of the rationale behind the selection of each technique, empowering you to make informed decisions in your analytical strategy.
Introduction to Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate
Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate (CAS No. 885949-78-0) is a member of the triazole family, a class of compounds renowned for their diverse biological activities, including antifungal and plant growth-regulating properties.[1][2] Its structure, featuring a triazole ring and a methyl ester group, dictates its physicochemical properties, such as polarity and volatility, which in turn are critical for the development of robust analytical methods. The purity and concentration of this compound can significantly impact the efficacy and safety of the final product, making its accurate quantification a critical aspect of quality control and research.
This guide will explore and compare three principal analytical techniques for the quantitative determination of methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate:
Reversed-Phase High-Performance Liquid Chromatography with UV Detection (RP-HPLC-UV): A widely accessible and robust technique for the analysis of moderately polar compounds.
Gas Chromatography-Mass Spectrometry (GC-MS): A powerful method for the analysis of volatile and semi-volatile compounds, offering high sensitivity and selectivity.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The gold standard for trace-level quantification in complex matrices, providing exceptional sensitivity and specificity.
Comparative Analysis of Analytical Methodologies
The choice of an analytical method is a balance of sensitivity, selectivity, speed, cost, and the nature of the sample matrix. Below is a comparative overview of the aforementioned techniques for the analysis of methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate.
Feature
RP-HPLC-UV
GC-MS
LC-MS/MS
Principle
Partitioning between a nonpolar stationary phase and a polar mobile phase.
Separation based on volatility and partitioning in a gaseous mobile phase, with mass-based detection.
Chromatographic separation coupled with highly specific mass-based detection of precursor and product ions.
Applicability
Suitable for routine quality control of pure substances and simple formulations.
Applicable for purity and impurity profiling, especially for volatile impurities.
Ideal for trace analysis in complex matrices like biological fluids, environmental samples, and food.[3][4][5][6][7]
Selectivity
Moderate; relies on chromatographic separation and UV absorbance. Potential for interference from co-eluting compounds with similar UV spectra.
High; mass spectral data provides structural information, aiding in peak identification and impurity profiling.
Very High; Multiple Reaction Monitoring (MRM) provides exceptional selectivity by monitoring specific precursor-to-product ion transitions.[7]
Moderate initial investment, with ongoing costs for gases and consumables.
High initial investment and maintenance costs.
Potential Issues
Matrix effects can be significant. Limited structural information from UV detection.
Compound must be thermally stable and volatile. Potential for degradation in the injector.
Matrix effects (ion suppression or enhancement) can be a significant challenge, requiring careful method development and often the use of internal standards.[6]
Experimental Protocols
The following protocols are designed as a starting point for the quantitative analysis of methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate. Optimization may be required based on the specific instrumentation and sample matrix.
Reversed-Phase High-Performance Liquid Chromatography with UV Detection (RP-HPLC-UV)
This method is well-suited for the routine assay of the compound in bulk material or simple formulations. The presence of the triazole ring provides sufficient UV absorbance for sensitive detection.
Experimental Workflow:
Caption: RP-HPLC-UV workflow for quantitative analysis.
Detailed Protocol:
Instrumentation: HPLC system with a UV/Vis or Diode Array Detector (DAD), C18 column (e.g., 4.6 x 150 mm, 5 µm).
Mobile Phase: A starting point could be a mixture of acetonitrile and water (e.g., 60:40 v/v).[8] The ratio should be optimized for optimal retention and peak shape.
Flow Rate: 1.0 mL/min.
Column Temperature: 30 °C.
Detection Wavelength: The triazole moiety typically exhibits UV absorbance around 210-230 nm. A wavelength of 220 nm is a good starting point.
Injection Volume: 10 µL.
Preparation of Solutions:
Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with methanol.
Working Standard Solutions: Prepare a series of dilutions from the stock solution in the mobile phase to cover the expected sample concentration range (e.g., 1-100 µg/mL).
Sample Solution: Accurately weigh the sample, dissolve in methanol, and dilute with the mobile phase to a concentration within the calibration range.
System Suitability: Before analysis, inject a mid-range standard solution five times. The relative standard deviation (RSD) of the peak area should be ≤ 2.0%. The tailing factor should be between 0.8 and 1.5.
Quantification: Construct a calibration curve by plotting the peak area versus the concentration of the working standard solutions. Determine the concentration of the analyte in the sample solution from the calibration curve.
Gas Chromatography-Mass Spectrometry (GC-MS)
Given its methyl ester functionality and relatively low molecular weight, the analyte is expected to be amenable to GC-MS analysis. This method is particularly useful for identifying and quantifying volatile impurities.
Experimental Workflow:
Caption: GC-MS workflow for quantitative analysis.
Detailed Protocol:
Instrumentation: GC system coupled with a Mass Selective Detector (MSD), non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).
Carrier Gas: Helium at a constant flow of 1.0 mL/min.
Oven Temperature Program: Start at 100 °C, hold for 1 min, then ramp to 280 °C at 20 °C/min, and hold for 5 min.
MSD Transfer Line Temperature: 280 °C.
Ion Source Temperature: 230 °C.
Ionization Mode: Electron Ionization (EI) at 70 eV.
Acquisition Mode: For quantification, Selected Ion Monitoring (SIM) mode is recommended for higher sensitivity. Key ions should be selected from the full scan mass spectrum of the analyte. For impurity profiling, full scan mode (e.g., m/z 40-400) is used.
Preparation of Solutions: Prepare stock and working standard solutions in a volatile solvent like ethyl acetate.
System Suitability: Similar to HPLC, assess system performance through replicate injections of a standard.
Quantification: Use an external or internal standard method. An internal standard is recommended to compensate for variations in injection volume and instrument response.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
This is the most sensitive and selective method, ideal for determining low levels of the analyte in complex matrices.
Experimental Workflow:
Caption: LC-MS/MS workflow for quantitative analysis.
Detailed Protocol:
Instrumentation: UPLC or HPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.
Chemicals and Reagents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Formic acid, Deionized water, Reference standard, and a suitable internal standard (ideally, an isotopically labeled version of the analyte).
LC-MS/MS Conditions:
Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm).
Mobile Phase: A: 0.1% Formic acid in water, B: 0.1% Formic acid in acetonitrile. A gradient elution from low to high organic content will likely be required.
MRM Transitions: The precursor ion will be the protonated molecule [M+H]+. Product ions will be determined by infusing a standard solution and performing a product ion scan.
Sample Preparation: For complex matrices, sample cleanup using Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) may be necessary to reduce matrix effects.[3][4][9]
Quantification: An internal standard is highly recommended. A calibration curve is generated by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration.
Potential Impurities and Selectivity
The synthesis of methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate may result in several impurities. For instance, synthesis involving the alkylation of 1,2,4-triazole can lead to the formation of the 4H-1,2,4-triazol-4-yl regioisomer.[10] Unreacted starting materials and by-products from side reactions are also potential impurities.
RP-HPLC-UV: May be able to separate the regioisomer if their polarities are sufficiently different.
GC-MS: Can distinguish between isomers based on their fragmentation patterns, although their retention times might be very similar.
LC-MS/MS: Provides the best selectivity for distinguishing between isomers, as they may exhibit different fragmentation patterns in the collision cell.
Conclusion
The quantitative analysis of methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate can be effectively achieved using RP-HPLC-UV, GC-MS, and LC-MS/MS.
RP-HPLC-UV is a cost-effective and robust method for routine quality control of the bulk substance.
GC-MS offers higher sensitivity and is well-suited for the analysis of volatile impurities.
LC-MS/MS is the method of choice for trace-level quantification in complex matrices, providing unparalleled sensitivity and selectivity.
The selection of the most appropriate method will depend on the specific analytical needs, including the required sensitivity, the complexity of the sample matrix, and available resources. The protocols and comparative data presented in this guide provide a solid foundation for developing and validating a robust and reliable quantitative method for this important triazole derivative.
References
Hansen, H. C. B., et al. (2020). A fast and simple SPE-LC-MS/MS procedure for extraction and quantitative analysis of 1,2,4-triazole, N,N-dimethylsulfamide, and other small polar organic compounds in groundwater. Analytical and Bioanalytical Chemistry, 412(23), 5683–5693. [Link]
GEUS (2020). A fast and simple SPE-LC-MS/MS procedure for extraction and quantitative analysis of 1,2,4-triazole, N,N-dimethylsulfamide, and other small polar organic compounds in groundwater. [Link]
Al-Tannak, N. F., & Al-Hunaiti, A. (2022). Triazole Antifungal Quantification for Therapeutic Drug Monitoring in Serum by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Posaconazole, Voriconazole, Itraconazole, and Hydroxyitraconazole. In Clinical Applications of Mass Spectrometry in Drug Analysis (pp. 67-79). Humana, New York, NY. [Link]
AB SCIEX. (n.d.). Improving the LC-MS/MS Selectivity of Triazole Derivative Metabolites with AB SCIEX SelexION™ Technology. [Link]
Abou-Elkhair, R. A., et al. (2025). LC-MS/MS Assay for Simultaneous Quantification of Dual-Targeting 1,5-Diaryl-1,2,4-Triazole Sulfonamides (WA11-13) in Human Plasma. Biomedical Chromatography, 39(8), e70165. [Link]
Choudhary, A., et al. (2021). Rapid and Simple Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) Method for Simultaneous Quantifications of Triazole Antifungals in Human Serum. Infection and Drug Resistance, 14, 185–195. [Link]
D'Avolio, A., et al. (2015). A New HPLC Validated Method for Therapeutic Monitoring Of Triazoles in Human Plasma: First Results in Leukaemic Patients. Journal of Pharmaceutical and Biomedical Analysis, 115, 439-444. [Link]
Karpenko, Y. V., et al. (2020). IMPACT OF SUBSTITUENTS OF VARIOUS NATURE AT C-3 AND C-5 OF 4H-1,2,4-TRIAZOLE ON COMPOUNDS' BEHAVIOR UNDER THE CONDITIONS OF GC-MS ANALYSIS. Journal of Chemistry and Technologies, 28(1), 4-13. [Link]
Agilent Technologies. (2015). Simultaneous Quantification of Triazoles in Plasma by HPLC with Bond Elut Plexa SPE. [Link]
HELIX Chromatography. (n.d.). HPLC Analysis of 1,2,4-Triazole on Coresep 100 Mixed-Mode. [Link]
ResearchGate. (n.d.). GC-MS chromatogram of the (a) 0.5 mg.L −1 triazoles standards and (b) spiked water sample by 0.5 mg.L −1 of the triazoles. [Link]
European Union Reference Laboratory for Pesticides. (n.d.). Determination of Triazole Derivative Metabo- lites (TDMs) in Fruit and Vegetables using the QuPPe Method and Differential Mobili. [Link]
Yang, S. H., et al. (2014). Synthesis, Structure and Biological Activities of Novel Triazole Compounds Containing Ester Group. Asian Journal of Chemistry, 26(4), 1033-1036. [Link]
Ostrovskyi, D., et al. (2021). Synthesis of α-substituted 2-(1H-1,2,4-triazol-3-yl)acetates and 5-amino-2,4-dihydro-3H-pyrazol-3-ones via the Pinner strategy. RSC Advances, 11(12), 6745-6756. [Link]
Wang, J., et al. (2012). [Determination of 11 triazole fungicides in fruits using solid phase extraction and gas chromatography-tandem mass spectrometry]. Se Pu, 30(3), 266-271. [Link]
Zhang, Y., et al. (2020). Methyl Esterification Combined with Gas Chromatography-Mass Spectrometry (GC-MS) for Determining the Contents of Lubricant to Evaluate the Compatibility of Chlorinated Butyl Rubber Stoppers with Liposome Injections. Journal of Analytical Methods in Chemistry, 2020, 8859497. [Link]
Broggini, G., et al. (2020). Development of an Efficient and Sustainable Synthesis of 2-(3-Methyl-1H-1,2,4-triazol-1-yl) Acetic Acid under Continuous-Flow Conditions. ChemRxiv. [Link]
Broggini, G., et al. (2020). Development of an Efficient and Sustainable Synthesis of 2-(3-Methyl-1H-1,2,4-triazol-1-yl) Acetic Acid under Continuous-Flow Conditions. IRIS - Politecnico di Milano. [Link]
Kumar, A., et al. (2021). A Comprehensive review on 1, 2, 4 Triazole. International Journal of Pharmaceutical Research and Applications, 6(3), 414-430. [Link]
Cross-Reactivity and Off-Target Inhibition of Triazole-Based Compounds: A Comparative Guide
The Mechanistic Basis of Triazole Cross-Reactivity Triazole-based compounds—such as fluconazole, voriconazole, posaconazole, and isavuconazole—are the cornerstone of therapy for invasive fungal infections like aspergillo...
Author: BenchChem Technical Support Team. Date: March 2026
The Mechanistic Basis of Triazole Cross-Reactivity
Triazole-based compounds—such as fluconazole, voriconazole, posaconazole, and isavuconazole—are the cornerstone of therapy for invasive fungal infections like aspergillosis and mucormycosis[1]. Their primary therapeutic mechanism relies on the inhibition of fungal CYP51 (lanosterol 14α-demethylase), an enzyme critical for ergosterol synthesis.
However, the structural pharmacophore that makes triazoles effective also drives their primary liability: off-target cross-reactivity . The basic nitrogen atom (N4) of the triazole ring coordinates directly with the heme iron of human cytochrome P450 (CYP450) enzymes[2]. Because human CYP isoforms (particularly CYP3A4, CYP2C9, and CYP2C19) share structural homology with fungal CYP51, triazoles act as competitive, reversible inhibitors of human drug metabolism. This cross-reactivity is the primary driver of severe clinical drug-drug interactions (DDIs), particularly with co-administered immunosuppressants like tacrolimus and cyclosporine[1].
Mechanistic divergence of triazole compounds between therapeutic targets and off-target human CYPs.
Comparative Quantitative Data: CYP and Transporter Inhibition
When evaluating a novel triazole in preclinical development, it is critical to benchmark its cross-reactivity profile against established clinical agents. The table below synthesizes the half-maximal inhibitory concentration (IC50) values for major systemic triazoles across key human metabolic enzymes and ATP-binding cassette (ABC) transporters[2][3][4].
Analytical Insight: While early-generation triazoles like fluconazole primarily cross-react with CYP2C19, newer extended-spectrum agents (posaconazole, isavuconazole) show a pronounced shift toward CYP3A4 inhibition[2]. Furthermore, cross-reactivity is not limited to CYPs; posaconazole and isavuconazole demonstrate potent off-target inhibition of efflux transporters like P-glycoprotein (P-gp) and Breast Cancer Resistance Protein (BCRP) at low micromolar concentrations[4].
To accurately predict in vivo DDI risks, preclinical assays must be designed as self-validating systems. The following protocol details the standard in vitro workflow for assessing direct, reversible CYP inhibition, adhering strictly to FDA guidance for in vitro metabolism studies[5][6][7].
Protocol: In Vitro Assessment of Triazole CYP450 Cross-Reactivity
Step 1: Test System Preparation
Action: Thaw pooled Human Liver Microsomes (HLM) and dilute to a final protein concentration of 0.1–0.2 mg/mL in 100 mM potassium phosphate buffer (pH 7.4)[8].
Causality: HLM is strictly preferred over intact hepatocytes for direct reversible inhibition assays. HLM isolates the CYP enzymes from cellular uptake mechanisms, allowing the direct measurement of enzyme-inhibitor affinity without the confounding variable of intracellular drug accumulation (Kpuu)[8]. A low protein concentration prevents the highly lipophilic triazoles from undergoing non-specific protein binding, which would artificially inflate the apparent IC50.
Step 2: Inhibitor and Probe Substrate Addition
Action: Add the triazole test compound across a 7-point logarithmic concentration gradient (e.g., 0.01 μM to 100 μM). Add isoform-specific probe substrates at concentrations equal to their respective
Km
values (e.g., 5 μM midazolam for CYP3A4, 5 μM diclofenac for CYP2C9)[8].
Causality: Setting the substrate concentration at
Km
ensures the assay is highly sensitive to competitive inhibition. For CYP3A4, which possesses a large, malleable active site with multiple allosteric pockets, using midazolam is critical as it acts as a highly sensitive in vivo and in vitro probe[1][8].
Step 3: Reaction Initiation and Incubation
Action: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the reaction by adding the cofactor NADPH (1 mM final concentration)[8]. Incubate for 5–10 minutes.
Causality: The pre-incubation step allows the lipophilic triazole to reach binding equilibrium within the microsomal lipid bilayer. NADPH provides the essential reducing equivalents required for the CYP450 catalytic cycle. The short incubation time guarantees initial rate conditions (ensuring <20% substrate depletion), a strict mathematical requirement for accurate Michaelis-Menten kinetic modeling.
Step 4: Termination and LC-MS/MS Quantification
Action: Quench the reaction with an equal volume of ice-cold acetonitrile containing a stable-isotope-labeled internal standard[8]. Centrifuge to precipitate proteins, and analyze the supernatant via LC-MS/MS.
Causality: Acetonitrile instantly denatures the CYP enzymes, locking the metabolite concentration. The internal standard corrects for matrix effects or ion suppression during mass spectrometric ionization, ensuring absolute quantitative trustworthiness.
Standardized in vitro experimental workflow for assessing CYP450 direct inhibition and IC50.
Conclusion and Strategic Development Insights
When developing novel triazole-based compounds, DMPK scientists must rigorously map the cross-reactivity landscape early in the pipeline. Relying solely on recombinant enzymes can be misleading; for instance, isavuconazole demonstrates an IC50 of 2.90 μM in recombinant CYP3A4, but 6.66 μM in the more physiologically relevant HLM system[3]. Furthermore, failure to assess ABC transporter inhibition (P-gp, BCRP) can result in unexpected clinical toxicities when co-administering narrow-therapeutic-index drugs[4]. By utilizing FDA-aligned, self-validating in vitro assays[5][7], developers can accurately predict and mitigate the inherent DDI risks of the triazole pharmacophore.
References
LifeNet Health LifeSciences. "CYP inhibition assay services based on FDA Guidance". lnhlifesciences.org. 5
Frontiers in Pharmacology. "Studies on the inhibitory effect of isavuconazole on flumatinib metabolism in vitro and in vivo". frontiersin.org. 3
Antimicrobial Agents and Chemotherapy. "Inhibitory Potential of Antifungal Drugs on ATP-Binding Cassette Transporters P-Glycoprotein, MRP1 to MRP5, BCRP, and BSEP". nih.gov. 4
FDA. "Guidance Snapshot: In Vitro Drug Interaction Studies Cytochrome P450 Enzyme". fda.gov.6
FDA. "In Vitro Drug Interaction Studies — Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions". solvobiotech.com. 7
ResearchGate. "The Enzymatic Basis of Drug-Drug Interactions with Systemic Triazole Antifungals". researchgate.net. 2
Ovid. "Drug interactions between triazole antifungal agents used to treat invasive aspergillosis and immunosuppressants". ovid.com.1
Pharmaceutical Research. "Impact of Intracellular Concentrations on Metabolic Drug-Drug Interaction Studies". diva-portal.org. 8
Advanced Catalyst Selection Guide for Triazole Synthesis: CuAAC vs. RuAAC
Introduction The 1,2,3-triazole ring is a premier bioorthogonal linkage, renowned for its metabolic stability, high dipole moment, and structural similarity to the amide bond. While the classic thermal Huisgen 1,3-dipola...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
The 1,2,3-triazole ring is a premier bioorthogonal linkage, renowned for its metabolic stability, high dipole moment, and structural similarity to the amide bond. While the classic thermal Huisgen 1,3-dipolar cycloaddition requires elevated temperatures and yields a mixture of 1,4- and 1,5-regioisomers, the advent of metal-catalyzed click chemistry revolutionized the field. By utilizing specific transition metal catalysts, researchers can achieve absolute regiocontrol, accelerate reaction rates by up to
107
-fold, and operate under mild, aqueous conditions[1].
This guide provides an objective, data-driven comparison of the two leading catalytic systems for triazole synthesis: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC) .
Mechanistic Divergence and Causality
The choice of catalyst strictly dictates the regiochemistry of the final triazole and the permissible substrate scope. Understanding the underlying mechanisms is critical for experimental design.
CuAAC (1,4-Disubstituted Triazoles)
The CuAAC reaction relies on Cu(I) to form a copper acetylide intermediate[2]. Because this step requires the deprotonation of the alkyne, CuAAC is strictly limited to terminal alkynes [3]. The stepwise mechanism involves the coordination of the azide to a
σ
-bound copper acetylide, followed by ring closure and protonation, exclusively yielding the 1,4-isomer[1].
RuAAC (1,5-Disubstituted Triazoles)
In contrast, RuAAC utilizes ruthenium(II) complexes, such as Cp*RuCl(PPh3)2. The mechanism does not proceed via a metal acetylide; instead, it involves the oxidative coupling of the azide and the alkyne to form a six-membered ruthenacycle intermediate[4]. The first carbon-nitrogen bond forms between the more electronegative carbon of the alkyne and the terminal nitrogen of the azide. Subsequent reductive elimination yields the 1,5-isomer[1]. Crucially, because no acetylide is formed, RuAAC accommodates both terminal and internal alkynes , allowing for the synthesis of fully substituted 1,4,5-triazoles[4][5].
Mechanistic divergence of CuAAC and RuAAC pathways in triazole synthesis.
Catalyst Performance & Selection Matrix
When designing a synthesis, the catalyst formulation must be optimized for the specific environment (e.g., organic solvent vs. live-cell bioconjugation).
Table 1: Quantitative and Qualitative Comparison of CuAAC and RuAAC Catalysts
In CuAAC, the active Cu(I) species is thermodynamically unstable and prone to oxidation into inactive Cu(II) or disproportionation[9]. To maintain the catalytic cycle, Cu(I) is typically generated in situ by reducing CuSO4 with sodium ascorbate[9]. However, in biological systems, free Cu(I) generates reactive oxygen species (ROS) that degrade proteins and nucleic acids[10].
Causality in Ligand Choice:
TBTA (Tris-(benzyltriazolylmethyl)amine): Excellent for organic and biphasic mixtures but lacks aqueous solubility[8].
THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine): The water-soluble analog of TBTA. THPTA completely envelopes the Cu(I) ion, blocking its bioavailability and preventing ROS-mediated toxicity while maintaining catalytic turnover[8][9]. Using a 5:1 ratio of THPTA to Cu acts as a sacrificial reductant system, creating a self-validating, bio-friendly environment[10].
This protocol ensures the protection of sensitive biomolecules (like antibodies) by pre-complexing the copper and utilizing an excess of THPTA[10][11].
Reagent Preparation: Prepare stock solutions in degassed water: 20 mM CuSO4, 50 mM THPTA, 100 mM Sodium Ascorbate[10].
Catalyst Pre-complexation: Mix CuSO4 and THPTA at a 1:5 molar ratio (e.g., 5 µL CuSO4 + 12.5 µL THPTA). Incubate for 5 minutes at room temperature[10].
Causality: Pre-complexation prevents Cu-induced precipitation of biomolecules and immediate ROS generation.
Substrate Mixing: Combine the alkyne-tagged biomolecule (e.g., 50 µM) and the azide-payload (e.g., 100-200 µM) in phosphate buffer (pH 7.4)[10].
Initiation: Add the pre-complexed Cu/THPTA solution to the substrate mixture (final Cu concentration ~0.25 mM)[10].
Reduction: Add Sodium Ascorbate to a final concentration of 5 mM[10].
Causality: Ascorbate reduces Cu(II) to the active Cu(I) state and maintains it throughout the reaction[9].
Incubation & Purification: React at room temperature for 30-60 minutes in the dark[9]. Purify the conjugate via size-exclusion chromatography or ethanol precipitation[8].
Step-by-step experimental workflow for THPTA-assisted CuAAC bioconjugation.
Protocol 2: Regioselective RuAAC Synthesis
Because Ru(II) complexes are sensitive to moisture and require thermal activation, this protocol must be executed under anhydrous conditions[4].
Setup: Flame-dry a Schlenk flask and purge with Argon.
Reagent Addition: Add the azide (1.0 equiv) and the alkyne (1.0-1.2 equiv) to anhydrous THF or Benzene (0.2 M concentration)[4].
Reaction: Heat the mixture to 60-80°C under continuous stirring for 4-12 hours[4]. Monitor via TLC or LC-MS.
Workup: Concentrate the solvent in vacuo and purify the 1,5-disubstituted triazole via silica gel flash chromatography.
Conclusion
The strategic selection between CuAAC and RuAAC hinges on the desired regiochemistry and the operational environment. CuAAC, particularly when stabilized by THPTA, remains the gold standard for aqueous bioconjugation and click chemistry[7]. Conversely, RuAAC provides indispensable access to 1,5-disubstituted and fully substituted triazoles, expanding the chemical space available for small-molecule drug discovery and materials science[5].
References
Title : Mechanism of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)
Source : Organic Chemistry Portal
URL : [Link]
Title : Ruthenium-Catalyzed Azide Alkyne Cycloaddition Reaction: Scope, Mechanism, and Applications
Source : Chemical Reviews (ACS Publications)
URL : [Link]
Title : Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(I) acetylides
Source : Chemical Society Reviews (RSC Publishing)
URL : [Link]
Title : Copper-Catalyzed Azide-Alkyne Click Chemistry for Bioconjugation
Source : Current Protocols in Chemical Biology (Jena Bioscience)
URL : [Link]
Title : Alkyne-Azide Click Chemistry Protocol for ADCs
Source : AxisPharm
URL : [Link]
Title : THETA as an Efficient Cu-Binding Ligand for Manual and Automated "Click" Synthesis
Source : Organic Process Research & Development (ACS Publications)
URL : [Link]
Title : Recent Developments in the Ruthenium-Catalyzed Azide Alkyne Cycloaddition (RuAAC) Reaction
Source : ResearchGate
URL :[Link]
Validation of a Continuous-Flow Phase-Transfer Synthesis for Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate
Target Audience: Researchers, Process Chemists, and Drug Development Professionals Content Type: Publish Comparison Guide & Experimental Validation Protocol Executive Summary & Mechanistic Rationale The synthesis of ster...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Process Chemists, and Drug Development Professionals
Content Type: Publish Comparison Guide & Experimental Validation Protocol
Executive Summary & Mechanistic Rationale
The synthesis of sterically hindered triazole derivatives, such as methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate , presents a classic challenge in process chemistry. The target molecule requires the
N
-alkylation of 1H-1,2,4-triazole with a tertiary
α
-bromoester (methyl 2-bromo-2-methylpropanoate).
Historically, this transformation in batch reactors is plagued by two distinct chemical hurdles:
Ambident Nucleophilicity: 1,2,4-triazole anions can alkylate at either the
N1
or
N4
position, typically resulting in difficult-to-separate regioisomeric mixtures.
Steric Hindrance: The tertiary nature of the electrophile drastically slows down
SN2
kinetics, necessitating harsh thermal conditions that promote competitive elimination or ester hydrolysis.
To overcome these limitations, we have validated a Continuous-Flow Liquid-Liquid Phase-Transfer Catalysis (PTC) method . By leveraging tight ion-pairing in a biphasic slug-flow regime, this method effectively acts as a noncovalent in situ directing group, heavily biasing the reaction toward the desired
N1
-isomer . Furthermore, the microreactor environment provides massive interfacial area, overcoming the mass-transfer limitations of batch PTC systems and enabling precise thermal control to suppress degradation .
Mechanistic Pathway & Regioselectivity Control
In our validated flow method, an aqueous solution of the triazolate anion is merged with an organic stream containing the electrophile and a highly coordinating phase-transfer catalyst (e.g., Tetrabutylammonium bromide, TBAB). The PTC shuttles the triazolate into the organic phase as an intimate ion pair. This specific solvation environment sterically shields the
N4
position, funneling the reaction almost exclusively through the
N1
transition state.
Fig 1. PTC-mediated regioselective N-alkylation pathway in a biphasic continuous flow system.
Comparative Performance Analysis
To objectively benchmark the new continuous-flow method, we conducted parallel syntheses using the traditional batch protocol (refluxing DMF,
K2CO3
, 24 hours) and the optimized continuous-flow PTC protocol (Biphasic Water/Toluene, NaOH, TBAB, 110 °C, 15 min residence time).
The flow methodology demonstrates a clear superiority in Space-Time Yield (STY) and regioselectivity, directly addressing the scalability bottlenecks of heterocycle functionalization .
Performance Metric
Traditional Batch Method
Continuous-Flow PTC Method
Causality / Advantage
Reaction Time
24 Hours
15 Minutes (
tres
)
Enhanced mass transfer in microchannel slug flow accelerates kinetics.
Temperature
80 °C (Reflux)
110 °C (Pressurized)
Back-pressure regulator (BPR) allows superheating without solvent boiling.
Regioselectivity (
N1:N4
)
82 : 18
96 : 4
Tight ion-pairing in the organic phase shields the ambident
N4
position.
Isolated Yield
54%
89%
Suppression of thermal degradation and ester hydrolysis.
Space-Time Yield (STY)
0.04 kg L⁻¹ h⁻¹
3.20 kg L⁻¹ h⁻¹
Continuous processing enables rapid throughput for drug development.
E-factor
> 45
12
Elimination of high-boiling polar aprotic solvents (DMF) reduces waste.
As a Senior Application Scientist, I mandate that any published protocol must be a self-validating system . Relying solely on end-of-pipe offline analysis risks propagating steady-state deviations. This workflow integrates in-line Fourier Transform Infrared Spectroscopy (ReactIR) to monitor the triazole
N−H
depletion and ester
C=O
shift in real-time, ensuring chemical equilibrium is reached before product collection.
Reagent Preparation
Stream A (Aqueous Nucleophile): Dissolve 1H-1,2,4-triazole (1.0 M) and NaOH (1.2 M) in deionized water.
Stream B (Organic Electrophile): Dissolve methyl 2-bromo-2-methylpropanoate (1.1 M) and TBAB (0.1 M, 10 mol%) in anhydrous toluene.
Continuous Flow Setup & Execution
System Priming: Prime the HPLC pumps with respective pure solvents (Water for Pump A, Toluene for Pump B). Set the system pressure to 100 psi using a dome-loaded Back Pressure Regulator (BPR) to prevent outgassing and boiling at elevated temperatures.
Flow Rate Calibration: Set Pump A to 0.50 mL/min and Pump B to 0.50 mL/min. The streams meet at a PEEK T-mixer (0.5 mm ID), generating a highly regular biphasic slug flow.
Reactor Equilibration: Direct the mixed stream into a 15 mL Perfluoroalkoxy alkane (PFA) coil reactor immersed in a precisely controlled heating bath set to 110 °C. The calculated residence time (
tres
) is exactly 15 minutes.
In-Line Validation (ReactIR): Route the reactor effluent through an in-line ATR-FTIR flow cell.
Validation Checkpoint: Monitor the disappearance of the broad
N−H
stretch (~3100 cm⁻¹) and the stabilization of the product ester carbonyl stretch (~1740 cm⁻¹). Do not begin collection until the IR absorbance profile maintains a flat horizontal derivative for at least 3 residence times (45 minutes), indicating a stable steady-state.
Collection & Workup: Collect the steady-state effluent into a chilled receiving flask. Phase-separate the mixture, wash the toluene layer with brine, dry over anhydrous
Na2SO4
, and concentrate under reduced pressure to yield the pure
N1
-isomer.
Fig 2. Self-validating continuous flow setup with in-line ReactIR monitoring.
Conclusion
The transition from batch to continuous-flow PTC for the synthesis of methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate is not merely a process engineering upgrade; it is a fundamental chemical optimization. By leveraging the unique mass-transfer properties of microfluidics and the noncovalent directing effects of phase-transfer catalysts, we solve the intrinsic ambident reactivity of 1,2,4-triazole. The integration of in-line PAT ensures that the protocol is self-validating, providing researchers and process chemists with a highly reproducible, scalable, and trustworthy methodology for generating sterically hindered triazole intermediates.
References
B. T. T. Nguyen et al., "Taming Ambident Triazole Anions: Regioselective Ion Pairing Catalyzes Direct N-Alkylation with Atypical Regioselectivity," Journal of the American Chemical Society, vol. 141, no. 17, pp. 7181-7193, 2019. Available:[Link]
F. R. R. Silva et al., "Development of an Efficient and Sustainable Synthesis of 2-(3-Methyl-1H-1,2,4-triazol-1-yl) Acetic Acid under Continuous-Flow Conditions," ChemRxiv, 2020. Available:[Link]
C. G. G. Silva et al., "Continuous Flow Synthesis of Heterocycles: A Recent Update on the Flow Synthesis of Indoles," Molecules, vol. 25, no. 14, p. 3293, 2020. Available:[Link]
Validation
Comparative Docking Studies of Triazole Derivatives with Fungal CYP51: A Technical Evaluation Guide
As a Senior Application Scientist in computational chemistry and structure-based drug design, I frequently evaluate the efficacy of novel antifungal scaffolds against established clinical standards. The emergence of mult...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist in computational chemistry and structure-based drug design, I frequently evaluate the efficacy of novel antifungal scaffolds against established clinical standards. The emergence of multi-drug resistant Candida albicans and Aspergillus fumigatus has severely compromised the clinical utility of first-generation triazoles.
This guide provides an objective, data-driven comparison of standard and novel triazole derivatives targeting fungal Lanosterol 14α-demethylase (CYP51). By dissecting the structural biology, binding energetics, and providing a self-validating experimental protocol, this document serves as a definitive framework for researchers developing next-generation antifungal agents.
Target Structural Biology & The Causality of Binding
To rationally compare triazole derivatives, we must first understand the microenvironment of the target. Fungal CYP51 is a cytochrome P450 enzyme responsible for synthesizing ergosterol, a critical component of the fungal cell membrane.
The active site of CYP51 presents three distinct interaction zones that dictate ligand affinity:
The Heme Cofactor: The fundamental mechanism of all azole antifungals relies on a coordinate covalent bond between the nucleophilic nitrogen (N4) of the triazole ring and the heme iron (Fe²⁺/Fe³⁺) at the catalytic center[1].
The Hydrophobic Cleft: A deep binding pocket lined with aromatic and aliphatic residues (e.g., Y118, Y132, F126).
Access Channel 2f: A hydrophobic tunnel extending from the active site to the protein surface.
The Causality of Scaffold Design: Short-tailed triazoles (like Fluconazole) primarily occupy the immediate vicinity of the heme group. In contrast, long-tailed triazoles (like Posaconazole and Itraconazole) are engineered to extend deep into Tunnel 2f . This extension creates a massive increase in van der Waals interactions and hydrophobic contacts, which is the primary causal factor for their superior binding free energy and resilience against active-site mutations[2].
Comparative Performance Analysis
The following table synthesizes quantitative molecular dynamics (MD) and MM-GBSA binding free energy calculations comparing short-tailed clinical standards, long-tailed clinical standards, and emerging novel derivatives against Candida albicans CYP51 (e.g., PDB: 5V5Z).
*Note: CP-3 value represents Glide docking score rather than MM-GBSA ΔG. Data aggregated from 2[2] and3[3].
Data Interpretation: The data objectively proves that long-tailed inhibitors (Itraconazole, Posaconazole) possess binding affinities nearly 5-6 times stronger than Fluconazole. This is driven by the recruitment of extended hydrophobic residues (F58, Y64, L121, M508) along Tunnel 2f, effectively anchoring the drug and overcoming resistance mutations that typically disrupt the binding of shorter scaffolds[2].
To ensure scientific integrity and reproducibility, computational docking cannot be treated as a "black box." The following protocol outlines a self-validating workflow for evaluating novel triazoles against CYP51.
Phase 1: Protein Preparation & Causality
Import Structure: Retrieve the high-resolution crystal structure of C. albicans CYP51 (PDB ID: 5V5Z) bound to a native ligand.
Optimize H-Bond Network: Standard PDB files lack hydrogen atoms. Assign protonation states at physiological pH (7.4) using tools like Protein Preparation Wizard (Schrödinger). Why? Incorrect protonation of active site histidines will artificially repel or attract the ligand, rendering docking scores useless.
Heme Parameterization: Explicitly define the coordinate covalent bond parameters for the heme iron. Why? Standard molecular mechanics force fields often fail to recognize transition metals. You must apply quantum-mechanically derived parameters or metal-binding constraints to force the algorithm to recognize the N4-Fe interaction.
Phase 2: Ligand Preparation
Conformer Generation: Generate 3D geometries for all triazole derivatives (e.g., using LigPrep).
Stereochemistry Assignment: Triazoles like Posaconazole possess multiple chiral centers. Why? The spatial orientation of the side chain dictates its ability to navigate Tunnel 2f. Retaining the wrong stereoisomer will result in severe steric clashes.
Phase 3: Grid Generation & Flexible Docking
Define the Grid Box: Center the docking grid precisely on the heme iron atom, expanding the bounding box to 25 Å to encompass the entirety of Tunnel 2f.
Execute Docking: Run flexible ligand docking (e.g., Glide XP or AutoDock Vina). Ensure the algorithm allows for rotational flexibility of the ligand's aliphatic chains.
Phase 4: The Self-Validation Loop (Critical Step)
Before trusting the docking scores of your novel derivatives, you must validate the system .
Redock the Native Ligand: Extract the co-crystallized ligand from 5V5Z and run it through your docking protocol.
Calculate RMSD: Measure the Root Mean Square Deviation (RMSD) between your docked pose and the experimental crystal pose.
Validation Gate: If the RMSD is > 2.0 Å , your system is invalid. You must return to Phase 1 and adjust your grid size, metal constraints, or protonation states. If the RMSD is < 2.0 Å , the system is validated, and you may proceed to dock your novel compounds.
Phase 5: Post-Docking MD Simulation (MM-GBSA)
Docking scores are estimates. For true comparative analysis, subject the top poses to 100 ns Molecular Dynamics (MD) simulations and calculate the binding free energy (ΔG) using the MM-GBSA method. Why? MD accounts for protein backbone flexibility and solvent entropy, providing a highly accurate representation of the drug's stability in a physiological environment[2].
Workflow Visualization
The following diagram maps the logical flow of the self-validating docking protocol described above.
Comparative molecular docking and self-validation workflow for CYP51 inhibitors.
Conclusion
When evaluating novel triazole derivatives, relying solely on basic docking scores is insufficient. As demonstrated by the comparative data, the future of antifungal drug development lies in exploiting the extended hydrophobic networks of CYP51's access channels. By utilizing long-tailed scaffolds and validating binding affinities through rigorous, self-validating computational workflows (combining coordinate constraints, RMSD checks, and MM-GBSA calculations), researchers can confidently advance lead compounds that overcome the resistance profiles of first-generation azoles.
References
Molecular Dynamics Investigations of Binding Mechanism for Triazoles Inhibitors to CYP51
Source: Frontiers in Molecular Biosciences (via NIH)
URL:[Link]
Identifying novel inhibitors against drug-resistant mutant CYP-51 Candida albicans: A computational study to combat fungal infections
Source: PLOS One
URL:[Link]
Triazole derivatives with improved in vitro antifungal activity over azole drugs
Source: Dove Press
URL:[Link]
Comprehensive Safety and Disposal Protocol for Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate
Introduction Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate (CAS: 885949-78-0) is a specialized triazole derivative frequently utilized as an intermediate in pharmaceutical synthesis and agricultural chemical develo...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
Methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate (CAS: 885949-78-0) is a specialized triazole derivative frequently utilized as an intermediate in pharmaceutical synthesis and agricultural chemical development. Due to the presence of the 1,2,4-triazole pharmacophore, the compound presents specific handling and disposal challenges. Improper disposal can lead to environmental contamination and the release of highly toxic nitrogen oxides (NOx) 1.
As a Senior Application Scientist, I have designed this guide to provide drug development professionals and laboratory scientists with a self-validating, step-by-step operational plan for the safe handling, spill containment, and terminal disposal of this compound.
Hazard Profile & Mechanistic Causality
Understanding the chemical behavior of methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate is critical for effective risk mitigation. The compound is classified under GHS as Acute Tox. 4 and is a known irritant 2.
Table 1: GHS Hazard Classifications and Mechanistic Causality
GHS Code
Hazard Statement
Mechanistic Causality & Operational Impact
H302, H312, H332
Harmful if swallowed, in contact with skin, or if inhaled
The lipophilic ester moiety facilitates rapid dermal and mucosal absorption, while the triazole ring interacts with biological targets. Requires strict PPE 2.
H315, H319
Causes skin and serious eye irritation
Ester hydrolysis upon contact with physiological moisture generates localized acidic microenvironments, causing tissue irritation 3.
H336
May cause drowsiness or dizziness
Volatilization of the compound can lead to central nervous system (CNS) depression upon inhalation. Necessitates handling in a fume hood [[3]]().
P501
Dispose of contents/container to an approved waste plant
High nitrogen content prevents standard landfill disposal. Requires specialized thermal destruction to prevent environmental contamination 2.
Step-by-Step Spill Response and Containment Methodology
In the event of a spill, immediate containment is required to prevent aerosolization and environmental release. This protocol is designed as a self-validating system: each step includes a verification check to ensure the hazard has been neutralized.
Evacuation and Ventilation : Immediately evacuate non-essential personnel from the spill area. Increase laboratory ventilation (e.g., maximize fume hood exhaust) to mitigate H336 (dizziness/drowsiness) risks 3.
Validation Check: Verify ambient air clearance using a volatile organic compound (VOC) monitor before re-entry.
PPE Donning : Responders must wear chemical-resistant nitrile gloves, safety goggles, and a NIOSH-approved respirator (Type OV/AG/P99 or ABEK-P2) if dust or aerosols are present .
Containment : Do not use water, as it may spread the contaminant. Cover the spill with an inert, non-combustible absorbent material (e.g., diatomaceous earth, dry sand, or vermiculite) [[4]]().
Collection : Use non-sparking tools to sweep up the absorbed material to prevent static discharge 5. Place the waste into a highly visible, sealable hazardous waste container.
Decontamination : Wash the affected area with a mild alkaline detergent solution to neutralize any residual ester/acidic byproducts, followed by a water rinse 6.
Validation Check: Swab the cleaned surface and test with pH paper; a neutral pH (6.5-7.5) confirms the absence of hydrolytic acidic residues.
Figure 1: Self-validating spill response and containment workflow for triazole derivatives.
Standard Operating Procedure (SOP): Terminal Disposal (P501)
Because methyl 2-methyl-2-(1H-1,2,4-triazol-1-yl)propanoate contains a high mass percentage of nitrogen within its triazole ring, it cannot be disposed of via standard municipal waste or simple solvent burning. Combustion of triazoles generates highly toxic nitrogen oxides (NO, NO2) 1.
Protocol for Chemical Incineration:
Waste Segregation : Collect the compound and any contaminated packaging in a designated "Non-Halogenated Organic Waste - Nitrogenous" container. Do not mix with strong oxidizers or strong acids, as this can cause exothermic decomposition 7.
Solvent Dissolution (Optional but Recommended) : To facilitate consistent thermal destruction, dissolve or mix the material with a combustible, high-BTU solvent (e.g., ethanol or xylene) 8.
Primary Incineration : Transfer the waste to a licensed chemical destruction plant. The primary combustion chamber must operate at temperatures exceeding 850°C to ensure the complete cleavage of the stable triazole aromatic ring 7.
Afterburner Processing : The exhaust gases must pass through an afterburner to ensure complete oxidation of any volatilized organic fragments, preventing the release of unburned volatile organic compounds (VOCs) [[8]]().
Flue Gas Scrubbing (Critical Step) : The incinerator must be equipped with an alkaline flue gas scrubber. As the nitrogenous waste burns, it forms NOx gases. The scrubber neutralizes these acidic gases into harmless nitrate/nitrite salts, preventing the atmospheric release of smog-forming pollutants 1.
Validation Check: Continuous Emissions Monitoring Systems (CEMS) at the exhaust stack must confirm NOx levels are below local regulatory thresholds before venting to the atmosphere.
Figure 2: Chemical degradation and incineration pathway requiring NOx scrubbing.
Regulatory Compliance and Documentation
Ensure that all disposal manifests clearly state the presence of nitrogenous organic compounds. Empty containers must be treated as hazardous waste unless they have been triply rinsed with an appropriate solvent (which itself must be incinerated) 7. Never discharge this product or its rinsate into municipal sewer systems or waterways 9.